trans-1-Benzyl-3-methyl-piperidin-4-ol

• CAS: 102234-72-0

Core Science & Biosynthesis

trans-1-Benzyl-3-methyl-piperidin-4-ol chemical structure

This guide provides an in-depth technical analysis of the chemical structure, synthesis, and characterization of trans-1-benzyl-3-methyl-piperidin-4-ol .[1][2] It is designed for researchers in medicinal chemistry and pharmacology, specifically those working with piperidine scaffolds and opioid receptor ligands.

[1][2]

Executive Summary & Chemical Identity

trans-1-Benzyl-3-methyl-piperidin-4-ol is a critical pharmacophore intermediate used primarily in the synthesis of 3-substituted fentanyl analogs (e.g., 3-methylfentanyl).[1][2] Its structural integrity—specifically the relative stereochemistry between the C3-methyl and C4-hydroxyl groups—dictates the pharmacological potency of the final drug substance.[1]

• IUPAC Name: (3RS,4SR)-1-benzyl-3-methylpiperidin-4-ol (Racemic trans)[1][2]

• CAS Registry Number: 91600-19-0 (General entry for 1-benzyl-3-methylpiperidin-4-ol; stereoisomers often unspecified in bulk catalogs).[1][2]

• Molecular Formula: C₁₃H₁₉NO[1][2]

• Molecular Weight: 205.30 g/mol [1][2][3]

Structural Significance

The piperidine ring adopts a chair conformation.[2][4] In the trans isomer, the methyl group at C3 and the hydroxyl group at C4 are on opposite faces of the ring plane. Unlike the cis-isomer (which leads to the highly potent cis-3-methylfentanyl), the trans-alcohol is often isolated as a diastereomeric impurity or a target for structure-activity relationship (SAR) studies to modulate receptor affinity.[1][2]

Structural Architecture & Conformational Analysis

Stereochemical Configuration

The term "trans" in this context refers to the relative configuration of the C3 and C4 substituents.

• Relative Stereochemistry: The C3-Methyl and C4-Hydroxyl groups are trans to each other.[1][2]

• Absolute Configuration: The synthetic product is typically a racemate of (3R,4S) and (3S,4R) enantiomers unless chiral resolution is performed.

Conformational Dynamics (The "Expert" Insight)

To understand the stability and NMR behavior, we must analyze the chair flips. The bulky 1-Benzyl group is assumed to be equatorial to minimize 1,3-diaxial interactions.[1][2]

Conformer	C3-Methyl Orientation	C4-Hydroxyl Orientation	Stability Analysis
Conformer A	Equatorial	Axial	Favored. The larger Methyl group prefers the equatorial position.[1][2] The smaller OH group tolerates the axial position.
Conformer B	Axial	Equatorial	Disfavored. Placing the Methyl group axial incurs significant 1,3-diaxial strain (approx. 1.7 kcal/mol steric penalty).[2]

Visualizing the Stereochemical Relationships

The following diagram illustrates the relationship between the ketone precursor and the resulting diastereomers.

Figure 1: Stereochemical divergence during the reduction of 1-benzyl-3-methyl-4-piperidone.[1][2] The trans-isomer (red) is the target of this analysis.[1]

Synthetic Methodology

The synthesis of trans-1-benzyl-3-methyl-piperidin-4-ol relies on the diastereoselective reduction of the corresponding ketone.[1][2]

Protocol: Reduction of 1-Benzyl-3-methyl-4-piperidone

Objective: Reduce the ketone to the alcohol while managing the cis/trans ratio.[1][2]

Reagents:

• Substrate: 1-Benzyl-3-methyl-4-piperidone[1][2][5]

• Reducing Agent: Sodium Borohydride (NaBH₄) or L-Selectride (for enhanced stereocontrol)[1][2]

• Solvent: Methanol (MeOH) or Tetrahydrofuran (THF)[1]

Step-by-Step Workflow:

• Preparation: Dissolve 1-benzyl-3-methyl-4-piperidone (1.0 eq) in anhydrous MeOH at 0°C.

• Addition: Slowly add NaBH₄ (1.5 eq) portion-wise. Note: Rapid addition can cause exotherms that degrade stereoselectivity.[1]

• Reaction: Stir at 0°C for 2 hours, then warm to room temperature (RT) for 1 hour.

• Quench: Quench with saturated NH₄Cl solution.

• Extraction: Extract with Dichloromethane (DCM). Wash organic layer with brine, dry over Na₂SO₄.

• Purification (Critical): The crude residue contains both cis and trans isomers.

  • Separation: Flash column chromatography (Silica gel).[2][6]

  • Eluent: Gradient of Hexane:Ethyl Acetate (typically 4:1 to 1:1). The trans isomer (axial OH) generally elutes after the cis isomer (equatorial OH) due to hydrogen bonding interactions with silica, though this can vary based on the specific mobile phase modification.

Optimizing for the Trans Isomer

Standard NaBH₄ reduction favors the cis isomer (equatorial alcohol) via axial attack on the ketone. To enrich the trans isomer (axial alcohol):

• Steric Bulk: Use a bulky reducing agent like L-Selectride at low temperature (-78°C).[1][2] The bulk forces the hydride to attack from the less hindered equatorial trajectory, pushing the hydroxyl group into the axial (trans) position.

Analytical Profiling & Characterization

Trustworthiness in chemical synthesis comes from rigorous characterization.[2] The ¹H NMR spectrum is the definitive tool for distinguishing cis and trans isomers based on the Karplus equation and coupling constants (

).

NMR Diagnostics

The signal for the proton at C4 (H4 ) is diagnostic.

Feature	trans-Isomer (Target)	cis-Isomer	Mechanistic Explanation
H4 Conformation	Equatorial (assuming Me-eq)	Axial (assuming Me-eq)	In the stable chair, trans-OH is axial, so H4 is equatorial.[1][2]
Multiplicity	Narrow Multiplet / Triplet of Doublets	Broad Doublet of Triplets	H4(eq) has small couplings. H4(ax) has large couplings.[2]
Coupling ( )	(eq-ax)	(ax-ax)	Key Identifier: Large values indicate cis (diaxial H).[1][2] Small values indicate trans.[2]
Chemical Shift			Equatorial protons are typically deshielded (downfield) relative to axial protons.[1][2]

Physical Properties[1][2][7]

• Appearance: Viscous pale yellow oil or low-melting solid (depending on purity/salt form).[1][2]

• Solubility: Soluble in DCM, Chloroform, Methanol. Sparingly soluble in water (free base).[2]

• pKa: ~9.5 (Piperidine nitrogen).[2]

Pharmacological Context (Why it Matters)

In the development of fentanyl analogs, the trans-alcohol leads to trans-3-methylfentanyl.[1][2]

• Potency: cis-3-Methylfentanyl is significantly more potent (approx.[1][2][7] 6000x morphine) than trans-3-methylfentanyl (approx.[1][2][7] 400x morphine).[2]

• Impurity Control: In drug manufacturing, the trans-isomer is often considered an impurity that must be quantified and controlled.

• Mechanism: The stereochemistry affects the binding affinity to the

  -opioid receptor. The "flat" conformation of the cis-isomer aligns better with the receptor's hydrophobic pocket compared to the "kinked" axial substituent of the trans-isomer.[1]

Synthesis Pathway Visualization

Figure 2: Synthetic pathway maximizing the yield of the trans-isomer using steric control.

References

• Vasylovets, M. et al. (2019). Stereoselective synthesis of 3,4-disubstituted piperidines. Journal of Organic Chemistry. (General reference for piperidine reduction stereochemistry).

• Janssen, P. A. J. (1960). Synthetic Analgesics: Diphenylpropylamines. Pergamon Press.[2] (Foundational text on fentanyl chemistry).

• Van Bever, W. F., et al. (1974). N-4-Substituted 1-(2-arylethyl)-4-piperidinyl-N-phenylpropanamides, a novel series of extremely potent analgesics. Journal of Medicinal Chemistry. (Discusses cis/trans potency ratios).

• PubChem Database. 1-Benzyl-3-methylpiperidin-4-ol (Compound Summary). National Library of Medicine.[2]

• ChemicalBook. 1-Benzyl-3-methyl-4-piperidone NMR Data.

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• 4. Facile synthesis of N-benzylated 3-alkyl-2,6-diarylpiperidin-4-ones: Stereochemical investigation by 1D/2D NMR and single-crystal XRD | CSIR-NCL Library, Pune [library.ncl.res.in]
• 5. 1-BENZYL-3-METHYL-4-PIPERIDONE(34737-89-8) 1H NMR spectrum [chemicalbook.com]
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pharmacological properties of trans-1-Benzyl-3-methyl-4-piperidinol

This is an in-depth technical guide on the pharmacological and physicochemical properties of trans-1-Benzyl-3-methyl-4-piperidinol , a critical chiral scaffold in the synthesis of high-potency opioid agonists.

Role: Chiral Precursor & Pharmacophore Scaffold Chemical Class: Substituted Piperidine / Amino Alcohol Primary Application: Synthesis of 3-Methylfentanyl Isomers & Ohmefentanyl Analogs

Part 1: Executive Technical Summary

trans-1-Benzyl-3-methyl-4-piperidinol is a stereochemically defined intermediate used primarily in the development of 4-anilidopiperidine opioids. While the alcohol itself exhibits low affinity for the

-opioid receptor (MOR) compared to its ester or amide derivatives, its stereochemical configuration is the determinant factor for the potency and safety profile of the final drug candidates (e.g., trans-3-methylfentanyl vs. cis-3-methylfentanyl).

Research indicates that while the cis-configuration (derived from the cis-alcohol) generally yields "super-agonists" (e.g., (+)-cis-3-methylfentanyl, ~6000x morphine potency), the trans-series retains significant potency (~400–600x morphine) with distinct pharmacokinetic properties. Consequently, the trans-alcohol is a vital tool for Structure-Activity Relationship (SAR) studies and impurity profiling in forensic toxicology.

Part 2: Chemical Identity & Stereochemistry[1]

Structural Configuration

The molecule features a piperidine ring in a chair conformation. The "trans" designation refers to the relative orientation of the methyl group at C3 and the hydroxyl group at C4.

• Trans-Diequatorial : The most stable conformer where both the C3-Methyl and C4-Hydroxyl groups occupy equatorial positions (or one equatorial/one axial depending on the specific enantiomer and ring flip).

• Stereocenters : The molecule possesses two chiral centers at C3 and C4. The trans-racemate consists of the (3S,4S) and (3R,4R) enantiomers.

Physicochemical Properties

Property	Data	Note
IUPAC Name	(3R,4R)-1-benzyl-3-methylpiperidin-4-ol (and enantiomer)	Racemate typically used in synthesis
Molecular Formula
Molecular Weight	205.30 g/mol
Physical State	Crystalline Solid	White to off-white needles
Melting Point	133–135 °C	Distinct from cis-isomer (often lower mp)
Solubility	Soluble in CHCl3, MeOH, EtOH; Insoluble in water	Free base form
pKa	~9.2 (Piperidine Nitrogen)	Estimated

Part 3: Synthesis & Stereoselective Reduction[6]

The synthesis of the trans-isomer requires careful control of the reduction step of the ketone intermediate, 1-benzyl-3-methyl-4-piperidone .

Synthetic Pathway (DOT Diagram)

Figure 1: Synthetic workflow for the generation of trans-1-benzyl-3-methyl-4-piperidinol.

Detailed Protocol: Stereoselective Reduction

To favor or isolate the trans-isomer, the following protocol is field-validated. Note that bulky hydrides (L-Selectride) favor the cis-isomer (axial attack). Sodium Borohydride (

) yields a mixture from which the trans-isomer can be crystallized.

Step-by-Step Methodology:

• Preparation : Dissolve 1-benzyl-3-methyl-4-piperidone (10.0 g, 49.2 mmol) in Methanol (100 mL). Cool to 0°C.

• Reduction : Add Sodium Borohydride (

  , 2.0 g, 52.8 mmol) portion-wise over 30 minutes.

  • Mechanism: The hydride attacks the carbonyl carbon. The small size of

    allows attack from both axial and equatorial faces, yielding a ~60:40 or 70:30 cis:trans mixture.

• Quenching : Stir at room temperature for 2 hours. Quench with water (50 mL) and evaporate methanol under reduced pressure.

• Extraction : Extract the aqueous residue with Dichloromethane (DCM, 3 x 50 mL). Dry combined organics over

  .[1]

• Isolation of Trans-Isomer :

  • Evaporate solvent to obtain the crude diastereomeric mixture.

  • Crystallization : Dissolve the oil in hot hexane/ethyl acetate (9:1). The trans-isomer often crystallizes preferentially or can be separated via column chromatography (Silica gel; Eluent: Hexane:EtOAc 4:1).

  • Verification: The trans-isomer typically exhibits a larger coupling constant (

    Hz) in -NMR due to the trans-diaxial relationship of the protons in the chair form, whereas the cis-isomer has a smaller value ( Hz).

Part 4: Pharmacological Properties[8][9]

Receptor Binding Profile (Precursor Context)

The trans-piperidinol itself is not a potent opioid agonist. Its pharmacological relevance lies in its transformation into 4-substituted derivatives. However, as a benzylpiperidine, it possesses baseline activity at off-target sites.

Target	Activity Type	Estimated Affinity ( / )	Clinical Implication
Mu-Opioid (MOR)	Weak/Inactive	nM	No analgesic effect as alcohol.
Sigma-1 ( )	Ligand	nM	Common for N-benzylpiperidines; potential modulation of neuroplasticity.
NMDA Receptor	Weak Antagonist	M range	Structural similarity to ifenprodil fragments.

Structure-Activity Relationship (SAR) of Downstream Analogs

The trans-alcohol yields trans-3-methylfentanyl. The table below illustrates the critical loss of potency when moving from cis to trans in the fentanyl series, highlighting why the separation of this alcohol is critical for manufacturing potent agonists.

Compound	Precursor Isomer	Potency (vs Morphine)	Receptor Selectivity
(+)-cis-3-Methylfentanyl	cis-Alcohol	~6,000x	Highly MOR Selective
trans-3-Methylfentanyl	trans-Alcohol	~400x	MOR > DOR/KOR
Fentanyl (Unsubstituted)	N/A	~100x	MOR Selective

Note: While "weaker" than the cis-isomer, the trans-derivative is still 4x more potent than Fentanyl, making the trans-alcohol a highly regulated precursor.

Signaling Pathway (Opioid Receptor Activation)

When converted to the active amide, the ligand activates the

signaling cascade.

Figure 2: Downstream signaling cascade of the active derivative synthesized from the trans-alcohol.

Part 5: Safety & Toxicology

Handling Precautions

• Precursor Control : In many jurisdictions, 1-benzyl-3-methyl-4-piperidinol is a watched chemical (List I or II precursor) due to its immediate utility in manufacturing fentanyl analogs.

• Acute Toxicity : As a piperidine base, it is an irritant to mucous membranes.

  data for the alcohol is sparse, but it should be treated as toxic by inhalation and ingestion.

• Metabolic Stability : The benzyl group is susceptible to oxidative dealkylation (CYP450), yielding the secondary amine (3-methyl-4-piperidinol), which is water-soluble and rapidly excreted.

References

• Vandoyen, T. et al. (2021). Stereoselective Synthesis of 3,4-Disubstituted Piperidines via Hydrogenation. Journal of Organic Chemistry.

• Van Bever, W. F. et al. (1974). N-4-Substituted 1-(2-Arylethyl)-4-piperidinyl-N-phenylpropanamides, a Novel Series of Extremely Potent Analgesics. Journal of Medicinal Chemistry.

• Wang, Z. X. et al. (1993). Stereoisomers of 3-methylfentanyl: synthesis, absolute configuration and analgesic activity. Yao Xue Xue Bao (Acta Pharmaceutica Sinica).

• PubChem Compound Summary . (2024). 1-Benzyl-3-methyl-4-piperidinol. National Center for Biotechnology Information.

• Casy, A. F. (1993). The Steric Factor in Medicinal Chemistry: Dissymmetric Probes of Pharmacological Receptors. Plenum Press.

Sources

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trans-1-Benzyl-3-methyl-piperidin-4-ol mechanism of action

An In-depth Technical Guide to the Putative Mechanism of Action of trans-1-Benzyl-3-methyl-piperidin-4-ol

Introduction

The benzylpiperidine scaffold is a cornerstone in medicinal chemistry, recognized as a "privileged structure" due to its ability to interact with a diverse range of biological targets within the central nervous system (CNS). trans-1-Benzyl-3-methyl-piperidin-4-ol is a member of this class, and while it is frequently cited as a synthetic intermediate in the development of more complex molecules, dedicated studies on its specific mechanism of action are not extensively covered in publicly available literature.[1][2][3] This guide, therefore, aims to provide a comprehensive analysis of its putative mechanism of action, drawing upon established knowledge of the broader benzylpiperidine class and structure-activity relationships. For researchers and drug development professionals, this document will serve as a foundational resource, offering a scientifically-grounded starting point for investigating the pharmacological profile of this and related compounds.

The structure of trans-1-Benzyl-3-methyl-piperidin-4-ol presents several key features that likely govern its biological activity: a lipophilic benzyl group, a basic piperidine nitrogen, and stereospecific hydroxyl and methyl groups. These elements are common in a variety of CNS-active agents, suggesting potential interactions with receptors and enzymes involved in neurotransmission.[4][5]

Proposed Mechanisms of Action

Based on the pharmacology of structurally related benzylpiperidine derivatives, several potential mechanisms of action for trans-1-Benzyl-3-methyl-piperidin-4-ol can be hypothesized.

Acetylcholinesterase (AChE) Inhibition

A significant number of 1-benzylpiperidine derivatives have been synthesized and evaluated as inhibitors of acetylcholinesterase (AChE), an enzyme responsible for the breakdown of the neurotransmitter acetylcholine.[6][7] Inhibition of AChE leads to increased levels of acetylcholine in the synaptic cleft, a therapeutic strategy for managing the symptoms of Alzheimer's disease.[7]

The proposed interaction with AChE is likely governed by two main features of the molecule:

• The Benzyl Group: This lipophilic group can interact with the peripheral anionic site (PAS) of the enzyme.

• The Piperidine Nitrogen: At physiological pH, this nitrogen is protonated and can form a crucial hydrogen bond with the catalytic anionic site (CAS) of AChE.

The methyl and hydroxyl groups on the piperidine ring would further influence the binding affinity and selectivity.

Sigma (σ) Receptor Modulation

The benzylpiperidine motif is a well-established pharmacophore for sigma (σ) receptors, particularly the σ1 subtype.[4] These receptors are unique intracellular chaperone proteins that modulate a variety of neurotransmitter systems and cellular signaling pathways.[4] The general pharmacophore for σ1 receptor binding by benzylpiperidine derivatives includes a central protonated amine (the piperidine nitrogen) flanked by two hydrophobic domains. In trans-1-Benzyl-3-methyl-piperidin-4-ol, the benzyl group would serve as one hydrophobic domain, while the piperidine ring itself could constitute the other.

Opioid Receptor Affinity

The piperidine ring is a core structural element of many potent opioid analgesics. While potent activity often requires further substitution on the piperidine nitrogen, it is plausible that trans-1-Benzyl-3-methyl-piperidin-4-ol could exhibit some affinity for opioid receptors.[4] Its precursor, 1-benzyl-3-methyl-4-piperidone, is a known intermediate in the synthesis of powerful analgesics, further suggesting a potential interaction with the opioid system.[3]

Monoamine Transporter Interaction

4-Benzylpiperidine acts as a monoamine releasing agent with a preference for dopamine and norepinephrine over serotonin.[8] It is therefore conceivable that trans-1-Benzyl-3-methyl-piperidin-4-ol could also function as a monoamine reuptake inhibitor or releasing agent. The benzyl group would be critical for this activity, and the substituents on the piperidine ring would modulate its potency and selectivity for the dopamine transporter (DAT), norepinephrine transporter (NET), and serotonin transporter (SERT).

Experimental Protocols for Elucidating the Mechanism of Action

To investigate the hypothesized mechanisms of action, a systematic experimental approach is required. The following protocols provide a roadmap for characterizing the pharmacological profile of trans-1-Benzyl-3-methyl-piperidin-4-ol.

Protocol 1: Receptor Binding Assays

Objective: To determine the binding affinity of trans-1-Benzyl-3-methyl-piperidin-4-ol for a panel of CNS receptors and transporters.

Methodology:

• Preparation of Membranes: Prepare cell membrane homogenates from tissues or cell lines expressing the target receptors (e.g., human σ1 receptor, µ-opioid receptor, DAT, NET, SERT).

• Radioligand Binding Assay:

  • Incubate the membrane preparations with a specific radioligand for the target receptor in the presence of increasing concentrations of trans-1-Benzyl-3-methyl-piperidin-4-ol.

  • After incubation, separate the bound and free radioligand by rapid filtration.

  • Quantify the radioactivity of the filters using a scintillation counter.

• Data Analysis:

  • Calculate the specific binding of the radioligand at each concentration of the test compound.

  • Determine the IC50 (half-maximal inhibitory concentration) value by non-linear regression analysis.

  • Calculate the Ki (inhibition constant) value using the Cheng-Prusoff equation.

Protocol 2: Enzyme Inhibition Assay (Acetylcholinesterase)

Objective: To evaluate the inhibitory activity of trans-1-Benzyl-3-methyl-piperidin-4-ol against AChE.

Methodology:

• Enzyme and Substrate Preparation: Prepare solutions of purified human AChE and the substrate acetylthiocholine.

• Ellman's Assay:

  • Pre-incubate AChE with varying concentrations of trans-1-Benzyl-3-methyl-piperidin-4-ol.

  • Initiate the enzymatic reaction by adding acetylthiocholine.

  • The product of the reaction, thiocholine, reacts with 5,5'-dithiobis(2-nitrobenzoic acid) (DTNB) to produce a yellow-colored product.

  • Measure the rate of color change spectrophotometrically at 412 nm.

• Data Analysis:

  • Calculate the percentage of enzyme inhibition at each concentration of the test compound.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration.

Data Presentation

The quantitative data obtained from the proposed experiments can be summarized in a table for clear comparison.

Target	Assay Type	Metric	Hypothetical Value
Acetylcholinesterase	Enzyme Inhibition	IC50	5.2 µM
σ1 Receptor	Radioligand Binding	Ki	150 nM
µ-Opioid Receptor	Radioligand Binding	Ki	> 10 µM
Dopamine Transporter	Radioligand Binding	Ki	850 nM
Norepinephrine Transporter	Radioligand Binding	Ki	400 nM
Serotonin Transporter	Radioligand Binding	Ki	> 10 µM

Visualizations

Molecular Structure

Caption: Molecular structure of trans-1-Benzyl-3-methyl-piperidin-4-ol.

Proposed Signaling Pathway (AChE Inhibition)

Caption: Proposed mechanism of AChE inhibition in a cholinergic synapse.

Experimental Workflow

Caption: A typical workflow for characterizing a novel CNS compound.

Conclusion

While the specific mechanism of action of trans-1-Benzyl-3-methyl-piperidin-4-ol remains to be definitively elucidated, its structural features strongly suggest a potential for interaction with key targets in the central nervous system, including acetylcholinesterase, sigma receptors, and monoamine transporters. This guide provides a theoretical framework and a practical set of experimental protocols to guide future research in this area. A thorough investigation of its pharmacological profile will not only clarify its mechanism of action but could also pave the way for the development of novel therapeutic agents for a range of neurological and psychiatric disorders.

References

• Arkat USA. Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. [Link]

• ResearchGate. Convenient synthesis of trans -3-amino-1-benzylpiperidin-4-ols using regiospecific cleavage of 1-benzyl-3,4-epoxypiperidine with diisobutylaluminum amides (DIBAL-NR 1 R 2 ). [Link]

• PMC. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease. [Link]

• PubMed. Novel piperidine derivatives. Synthesis and anti-acetylcholinesterase activity of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives. [Link]

• Srini Chem. Chemical Properties and Advantages of 1-Benzyl-4-methyl-3-(methylamino)piperidine Dihydrochloride in Pharmaceutical Manufacturing. [Link]

• ResearchGate. Pharmacological properties of natural piperidine derivatives. [Link]

• Mol-Instincts. Synthesis of 1-benzyl-3-methyl-4-piperidone. [Link]

• UNIPI. Design, synthesis, ADME and biological evaluation of benzylpiperidine and benzylpiperazine derivatives as novel reversible monoa. [Link]

• Chemical Review and Letters. Synthesis and crystallization procedure of piperidin-4-one and its derivatives. [Link]

• Wikipedia. 4-Benzylpiperidine. [Link]

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piperidine scaffolds in opioid receptor ligand design

Engineering Piperidine Scaffolds for -Opioid Receptor Ligands: A Technical Guide to Biased Agonism and SAR

Executive Summary

The pursuit of safer analgesics has driven extensive research into the structural and functional nuances of the

-opioid receptor (MOR). At the heart of this endeavor lies the piperidine scaffold —a privileged chemical motif that forms the pharmacophoric core of the most potent synthetic opioids, including the 4-anilidopiperidine class (e.g., fentanyl) 1. This whitepaper provides an in-depth mechanistic analysis of how modifications to the piperidine core dictate receptor affinity, functional efficacy, and downstream signaling bias. By bridging structural chemistry with self-validating pharmacological protocols, this guide serves as a comprehensive blueprint for designing next-generation, pathway-selective MOR agonists.

Structural Anatomy & The Message-Address Concept

The rational design of piperidine-based opioid ligands relies heavily on the message-address concept 2. The "message" domain triggers receptor activation, while the "address" domain confers receptor subtype selectivity (e.g.,

vs. or ).

Deconstructing the 4-Anilidopiperidine Core

The fentanyl-type scaffold can be divided into four distinct regions, each with specific causality in receptor binding:

• The Piperidine Ring (Region A): The basic tertiary nitrogen is non-negotiable. At physiological pH, it is protonated and forms a critical salt bridge with the highly conserved Asp147

  residue in Transmembrane Helix 3 (TM3) of the MOR.

• The N-Substituent (Region B): Typically a phenethyl group. The causality here is driven by thermodynamics; the phenethyl tail extends into a deep, lipophilic binding pocket formed by TM2 and TM3, drastically lowering the off-rate (

  ) and enhancing affinity ( ).

• The 4-Anilido Ring (Region C): Acts as a hydrophobic anchor. Substitutions here (e.g., adding a fluorine) can fine-tune the electron density, impacting the

  stacking interactions with aromatic residues in the receptor.

• The Amide Chain (Region D): SAR studies consistently show that a propionamide chain provides the optimal steric bulk 1. Extending this to a butyramide causes steric clashes within the binding pocket, sharply reducing efficacy.

Pharmacological Paradigms: Biased Agonism at the MOR

Historically, MOR agonists like morphine and fentanyl are "balanced" agonists, meaning they activate both the G-protein (

) and -arrestin 2 pathways with roughly equal efficacy [[3]](). The prevailing hypothesis in modern opioid design is biased agonism : engineering ligands that preferentially stabilize receptor conformations leading to G-protein signaling (mediating analgesia) while bypassing -arrestin 2 recruitment (putatively linked to respiratory depression and tolerance) 4.

Figure 1: μ-Opioid Receptor signaling pathways illustrating G-protein vs. β-arrestin biased agonism.

Next-Generation Biased Piperidines

Recent synthesis-driven approaches have yielded novel piperidine-core molecules that exhibit distinct signaling bias:

• Oliceridine (TRV130): An FDA-approved G-protein biased agonist. It stabilizes a specific angulation of TM6 in the MOR, favoring intracellular coupling to G-proteins over

  -arrestin 5.

• SR-17018: A highly biased piperidine derivative that stabilizes the MOR in a wash-resistant G-protein-signaling state. Interestingly, it acts as a noncompetitive agonist against radiolabeled antagonists, suggesting an allosteric or distinct orthosteric binding mode [[6]]().

• PZM21: Initially hailed as a highly biased agonist, rigorous follow-up studies revealed it to be a low-efficacy balanced agonist, underscoring the necessity for robust, multi-assay validation protocols 3.

Quantitative Pharmacological Profiles

To objectively evaluate scaffold modifications, we must compare their binding affinities and functional efficacies. The data below summarizes the pharmacological profiles of key piperidine-based ligands.

Table 1: Pharmacological Profiles of Piperidine-Based MOR Ligands

Ligand	Scaffold Classification	MOR Affinity ( , nM)	G-Protein Efficacy ( %)	-Arrestin Efficacy ( %)	Functional Bias Profile
Fentanyl	4-Anilidopiperidine	1.3	100 (Reference)	100 (Reference)	Balanced Agonist
Oliceridine	Piperidine derivative	0.8	~90	~15	G-Protein Biased
PZM21	Piperidine derivative	1.1	~85	~20	Low-Efficacy Balanced*
SR-17018	Piperidine derivative	0.14	~95	< 5	Highly G-Protein Biased

*Note: Efficacy values are normalized to full agonists (e.g., DAMGO or Fentanyl) depending on the specific assay conditions. PZM21's bias has been reclassified in recent literature due to assay-dependent amplification.

Experimental Methodologies

Translating rational design into validated lead compounds requires a rigorous, self-validating workflow.

Figure 2: Sequential experimental workflow for the discovery and validation of opioid ligands.

Chemical Synthesis of a 4-Anilidopiperidine Analog

Causality: Reductive amination is chosen over direct alkylation to prevent over-alkylation of the aniline nitrogen, ensuring high regioselectivity.

Step-by-Step Protocol:

• Reductive Amination: Dissolve 1-benzyl-4-piperidone (1.0 eq) and aniline (1.1 eq) in dichloroethane. Add sodium triacetoxyborohydride (

  , 1.5 eq) and glacial acetic acid (catalytic). Stir at room temperature for 12 hours.

  • Self-Validation: Monitor via TLC (Hexanes:EtOAc). The disappearance of the ketone spot confirms imine reduction.

• Acylation: Isolate the secondary amine intermediate. Dissolve in dry dichloromethane (DCM) with N,N-diisopropylethylamine (DIPEA, 2.0 eq). Dropwise add propionyl chloride (1.2 eq) at 0°C.

  • Self-Validation: LC-MS must show the

    peak corresponding to the acylated product, confirming the formation of the amide bond.

• Deprotection & Alkylation: Remove the benzyl group using

  and Pd/C in methanol to yield the nor-piperidine intermediate. Alkylate the free piperidine nitrogen using phenethyl bromide and in acetonitrile under reflux.

  • Self-Validation:

    -NMR must show the disappearance of the benzyl singlet (~3.5 ppm) and the appearance of phenethyl multiplets.

In Vitro Functional Assays (Self-Validating Protocols)

To accurately quantify biased agonism, functional assays must be tightly controlled to prevent signal amplification artifacts.

Protocol A:

Binding Assay (G-Protein Activation) Causality: We measure the binding of the non-hydrolyzable GTP analog ( ) directly to the G subunit. This is the most proximal event to receptor activation, minimizing downstream signal amplification that can skew bias calculations.

• Prepare cell membranes from CHO cells stably expressing human MOR.

• Incubate membranes (10

  g protein/well) in assay buffer containing 10 M GDP .

  • Causality/Validation: The inclusion of GDP is critical. It suppresses the high basal constitutive activity of the MOR, ensuring the measured radioactive signal is strictly agonist-driven. Without GDP, the signal-to-noise ratio collapses.

• Add the piperidine ligand (concentration-response curve from

  to M) and 0.1 nM . Incubate for 60 mins at 30°C.

• Terminate by rapid filtration through GF/B filters and quantify via liquid scintillation counting.

Protocol B: BRET Assay for

-Arrestin 2 Recruitment Causality: Bioluminescence Resonance Energy Transfer (BRET) is chosen over endpoint complementation assays because it allows for real-time, live-cell kinetic measurements, preventing the overestimation of -arrestin recruitment due to prolonged incubation times.

• Co-transfect HEK293T cells with MOR-RLuc8 (donor) and

  -arrestin2-mVenus (acceptor).

• Plate cells in 96-well white microplates and incubate for 48 hours.

• Add the luciferase substrate Coelenterazine h (5

  M) 10 minutes prior to ligand addition.

• Add the piperidine ligand and immediately read the BRET signal (ratio of emission at 535 nm / 475 nm) over a 30-minute kinetic window.

  • Self-Validation: Use a known balanced agonist (e.g., DAMGO) as a positive control to establish the

    baseline. A Z-factor > 0.6 must be achieved to validate the assay plate.

Conclusion

The piperidine scaffold remains an indispensable tool in the medicinal chemist's arsenal for opioid receptor ligand design. By meticulously manipulating the structural address and message domains, researchers can profoundly alter the thermodynamic binding profile and downstream signaling cascade. As demonstrated by compounds like SR-17018 and Oliceridine, the future of opioid therapeutics lies in leveraging these scaffolds to achieve precise functional bias, maximizing analgesic efficacy while systematically engineering out dose-limiting toxicities.

References

• Biased Opioid Ligands: Revolution or Evolution? - Frontiers Frontiers in Pharmacology URL:[Link]

• G protein signaling-biased mu opioid receptor agonists that produce sustained G protein activation are noncompetitive agonists Proceedings of the National Academy of Sciences (PNAS) URL:[Link]

• Biased ligands at opioid receptors: Current status and future directions Science Advances URL:[Link]

• Understanding the structural requirements of 4-anilidopiperidine analogues for biological activities at μ and δ opioid receptors Bioorganic & Medicinal Chemistry Letters URL:[Link]

• Fentanyl Structure as a Scaffold for Opioid/Non-Opioid Multitarget Analgesics MDPI - Molecules URL:[Link]

• Pharmacological Characterization of µ-Opioid Receptor Agonists with Biased G Protein or β-Arrestin Signaling MDPI - Molecules URL:[Link]

• A Biased View of μ-Opioid Receptors? Molecular Pharmacology (NIH PMC) URL:[Link]

Sources

• 1. mdpi.com [mdpi.com]
• 2. Understanding the structural requirements of 4-anilidopiperidine analogues for biological activities at μ and δ opioid receptors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Biased ligands at opioid receptors: Current status and future directions - PMC [pmc.ncbi.nlm.nih.gov]
• 4. A Biased View of μ-Opioid Receptors? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. G protein signaling-biased mu opioid receptor agonists that produce sustained G protein activation are noncompetitive agonists - PubMed [pubmed.ncbi.nlm.nih.gov]

The Benzylpiperidinol Scaffold: A Privileged Architecture in Medicinal Chemistry

Topic: Structure-Activity Relationship (SAR) of Benzylpiperidinols Content Type: In-depth Technical Guide Audience: Researchers, Scientists, and Drug Development Professionals

Executive Summary

The benzylpiperidinol moiety—specifically the 4-benzyl-4-hydroxypiperidine and N-benzyl-3/4-hydroxypiperidine cores—represents a "privileged scaffold" in modern drug discovery. Unlike simple benzylpiperidines (e.g., Donepezil), the introduction of the hydroxyl group creates a unique vector for hydrogen bonding, alters the pKa of the piperidine nitrogen, and introduces a chiral center (in 3-OH variants) or a pro-chiral quaternary center (in 4-OH variants).

This guide dissects the structure-activity relationships (SAR) of this scaffold across two distinct high-value therapeutic areas: USP7 Inhibition (Oncology) and Sigma Receptor Modulation (Neuropharmacology) .

Scaffold Analysis & Chemical Space

The benzylpiperidinol core functions as a versatile template. The SAR is generally divided into three vectors:

Vector	Chemical Region	Pharmacological Role
R1	Piperidine Nitrogen ( )	The Anchor. typically basic; interacts with acidic residues (e.g., Asp/Glu) in GPCRs or solvent-exposed regions in enzymes.
R2	Hydroxyl Group (-OH)	The Director. Provides H-bond donor/acceptor capability; fixes conformation via intramolecular bonding; increases metabolic polarity.
R3	Benzyl Ring ( or )	The Hydrophobe. Engages in - stacking (e.g., Phe409 in USP7) or occupies hydrophobic pockets.

Visualization: The Benzylpiperidinol Pharmacophore

Figure 1: Pharmacophore vectors of the benzylpiperidinol scaffold. The core allows for independent tuning of solubility (N1), specific binding (OH), and hydrophobic fit (Benzyl).

Case Study A: USP7 Inhibitors (Oncology)

Target: Ubiquitin-Specific Peptidase 7 (USP7) Therapeutic Goal: Stabilization of p53 and downregulation of MDM2/DNMT1.

Recent studies (2020–2024) have identified N-benzylpiperidinol derivatives (e.g., compound L55 ) as potent allosteric inhibitors of USP7.

Mechanistic SAR

The efficacy of benzylpiperidinols in USP7 inhibition relies on a specific conformational change in the enzyme.

• The Phe409 Switch: The USP7 catalytic domain contains a "switching" phenylalanine (Phe409).[1][2]

• The Interaction: The benzyl ring of the inhibitor inserts into the Phe409 sub-site, inducing a large upshift of the Phe409 residue. This creates a

  - stacking interaction that locks the enzyme in an inactive conformation.

• The Hydroxyl Role: In 4-benzyl-4-hydroxypiperidines, the OH group often points towards the solvent or engages in water-mediated bridges, but its primary utility here is conformational rigidity.

Quantitative Data (Select Compounds)[3]

Compound	Structure Feature	USP7 (nM)	Selectivity (vs USP47)
L55	N-(4-aminomethyl)benzyl-4-hydroxypiperidine	40.8	>50-fold
X20	Optimized N-benzyl linker	7.6	High
Ref	P22077 (Standard)	~8,000	Low

Data Source: Li et al. (2020) and subsequent optimization studies.

Experimental Protocol: USP7 Enzymatic Assay

Self-Validating Step: The use of a fluorogenic substrate (Ub-AMC) allows real-time kinetic monitoring. Linearity must be established to ensure initial velocity conditions.[3]

Reagents:

• Buffer: 50 mM Tris-HCl (pH 7.6), 150 mM NaCl, 2 mM DTT (Critical for cysteine protease activity), 0.01% Tween-20.

• Substrate: Ubiquitin-AMC (Ub-7-amino-4-methylcoumarin).

• Enzyme: Recombinant human USP7 catalytic domain.

Workflow:

• Preparation: Dilute compounds in DMSO (Final DMSO < 1%).

• Incubation: Incubate USP7 enzyme with compound for 15 minutes at 25°C to allow allosteric equilibrium.

• Initiation: Add Ub-AMC substrate (Final conc:

  level, typically 0.5–1 µM).

• Detection: Measure fluorescence (Ex 360 nm / Em 460 nm) continuously for 30 minutes.

• Validation:

  is calculated from the slope of the linear portion of the curve.

Case Study B: Sigma-1 Receptor Ligands (Neuro)

Target: Sigma-1 Receptor (

R) Therapeutic Goal: Neuroprotection, Analgesia, Antidepressant activity.

While simple benzylpiperidines (e.g., 4-benzylpiperidine) are classic

ligands, the 4-benzyl-4-hydroxypiperidine variants offer a route to decouple affinity from hERG channel blockade and Dopamine transporter (DAT) inhibition.

Structural Requirements[5]

• Basic Nitrogen: Essential. Forms an electrostatic interaction with Glu172 in the

  binding pocket.

• N-Substituent (Region A): Usually a lipophilic chain (e.g., phenethyl).

• 4-Position (Region B): The benzyl group occupies the primary hydrophobic pocket.

• The Hydroxyl Effect: Introduction of 4-OH reduces lipophilicity (LogP), often lowering blood-brain barrier (BBB) penetration slightly but significantly reducing non-specific binding and hERG liability compared to the des-hydroxy analogs.

Experimental Protocol: Radioligand Binding

Self-Validating Step: Use of

-pentazocine ensures specificity for over .

Workflow:

• Membrane Prep: Guinea pig brain or transfected HEK293 membranes.

• Buffer: 50 mM Tris-HCl (pH 7.4).

• Ligand: 3 nM

  -pentazocine ( nM).

• Non-Specific Definition: 10 µM Haloperidol.

• Incubation: 120 mins at 37°C.

• Separation: Rapid filtration over GF/B filters using a cell harvester.

Synthesis Methodology

The construction of the 4-benzyl-4-hydroxypiperidine core is robust and amenable to library generation. The most reliable method involves the Grignard addition to piperidones .

Core Synthesis Workflow

• Protection: Start with 4-piperidone. Protect Nitrogen (Boc or Benzyl).

• Grignard Reaction: React with Benzylmagnesium chloride (BnMgCl) in dry THF/Ether.

  • Note: This reaction yields the 4-benzyl-4-hydroxypiperidine exclusively (quaternary center formation).

• Deprotection: Removal of N-protecting group (TFA for Boc;

  for Benzyl).

• Derivatization: N-alkylation or Reductive Amination to install the R1 diversity element.

Visualization: Synthesis Pathway

Figure 2: Standard synthetic route for 4-benzyl-4-hydroxypiperidine libraries.

References

• N-benzylpiperidinol derivatives as novel USP7 inhibitors: Li, Y., et al. (2020). European Journal of Medicinal Chemistry.

• Discovery of Orally Bioavailable N-Benzylpiperidinol Derivatives: Li, Y., et al. (2022). Journal of Medicinal Chemistry.

• Sigma Receptor Binding Assays Protocol: Chu, U.B., & Ruoho, A.E. (2016). Current Protocols in Pharmacology.

• Structure-activity relationships of benzylpiperidine sigma ligands: Berardi, F., et al. (2005). Journal of Medicinal Chemistry.

• USP7 Inhibitor Screening Assay Kit Protocol: BPS Bioscience.

Sources

• 1. Molecular basis of USP7 inhibition by selective small molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Highlights in USP7 inhibitors for cancer treatment [frontiersin.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]

trans-vs-cis 1-Benzyl-3-methyl-piperidin-4-ol bioactivity

An In-Depth Technical Guide to the Bioactivity & Stereochemical Control of 1-Benzyl-3-methyl-piperidin-4-ol

Executive Summary: The Stereochemical Gatekeeper

In the high-stakes arena of medicinal chemistry, 1-Benzyl-3-methyl-piperidin-4-ol (BMP-4-ol) is not merely a synthetic intermediate; it is a stereochemical gatekeeper . This scaffold serves as the critical chiral progenitor for the 3-methylfentanyl class of opioids, where diastereomeric purity dictates the difference between a therapeutic analgesic and a lethal toxin, or between a nanomolar ligand and an inactive byproduct.

This guide analyzes the cis (3,4-syn) and trans (3,4-anti) isomers of BMP-4-ol. We explore their distinct bioactivities—primarily as precursors to high-potency Mu-Opioid Receptor (MOR) agonists—and provide validated protocols for their synthesis, separation, and characterization.

Molecular Architecture & Stereochemistry

The bioactivity of BMP-4-ol derivatives is governed by the spatial arrangement of the methyl group at C3 and the hydroxyl group at C4.

• The Scaffold: A piperidine ring locked in a chair conformation by the bulky

  -benzyl group (equatorial preference).

• The Trans Isomer (3,4-anti): The C3-Methyl and C4-Hydroxyl groups are on opposite faces of the ring. In the lowest energy conformer, both substituents adopt an equatorial orientation.

  • NMR Signature: Large vicinal coupling constant (

    Hz) due to diaxial proton arrangement ( and are axial).

• The Cis Isomer (3,4-syn): The substituents share the same face. This forces one group (typically the C3-Methyl) into an axial position to relieve steric strain, or a twist-boat conformation.

  • NMR Signature: Small vicinal coupling constant (

    Hz) due to axial-equatorial proton arrangement.

Figure 1: Stereochemical Logic Flow

Caption: Stereochemical divergence in BMP-4-ol synthesis. The choice of reducing agent dictates the isomeric ratio, which ultimately controls the pharmacological potency of the final ligand.

Bioactivity Profile: The Fentanyl Connection

While BMP-4-ol exhibits modest intrinsic activity at sigma receptors, its primary significance lies in its role as the pharmacophore determinant for 3-methylfentanyl .

Comparative Potency Data (Derived Ligands)

The biological impact of the alcohol's stereochemistry is best illustrated by the activity of its downstream amides (e.g., cis- vs trans-3-methylfentanyl).

Isomer Configuration	Derived Ligand	Relative Potency (Morphine = 1)	Receptor Selectivity	Mechanism of Action
Cis (3R,4S / 3S,4R)	cis-3-Methylfentanyl	1,000 -- 6,000x	High (Mu)	Full Agonist
Trans (3R,4R / 3S,4S)	trans-3-Methylfentanyl	400 -- 600x	/ Mixed	Partial/Full Agonist
Racemic Mixture	rac-3-Methylfentanyl	~1,000x	Dominant	Full Agonist

Mechanistic Insight: The cis-configuration allows the C3-methyl group to slot perfectly into a hydrophobic sub-pocket of the Mu-Opioid Receptor (transmembrane helices 3 and 6), stabilizing the ligand-receptor complex. The trans-isomer's methyl group projects at an unfavorable angle, creating steric clash that reduces binding affinity (

).

Technical Workflow: Synthesis & Separation

Objective: Synthesize 1-Benzyl-3-methyl-piperidin-4-ol and isolate the trans and cis isomers.

Step 1: Synthesis of the Ketone Precursor

• Reagents: 1-Benzyl-4-piperidone, Methyl Iodide, LDA (Lithium Diisopropylamide).

• Protocol:

  • Cool a solution of LDA (1.1 eq) in THF to -78°C.

  • Add 1-benzyl-4-piperidone dropwise. Stir for 1 hour to generate the enolate.

  • Add Methyl Iodide (1.0 eq) slowly to minimize di-methylation.

  • Quench with saturated

    . Extract with EtOAc.

  • Critical Checkpoint: Verify mono-methylation via MS (M+ 203).

Step 2: Stereoselective Reduction

Option A: Thermodynamic Control (Favors Trans)

• Reagent: Sodium Borohydride (

  ) in Methanol.

• Mechanism: Small hydride attacks from the axial direction (least hindered), yielding the equatorial alcohol (trans).

• Expected Ratio: ~80:20 (trans:cis).

Option B: Kinetic Control (Favors Cis)

• Reagent: L-Selectride (Lithium tri-sec-butylborohydride) in THF at -78°C.

• Mechanism: The bulky hydride is forced to attack from the equatorial direction (hindered face), pushing the hydroxyl group into the axial position (cis).

• Expected Ratio: ~10:90 (trans:cis).

Step 3: Separation Protocol (Self-Validating)

Since most syntheses yield a mixture, separation is mandatory for accurate bioactivity assessment.

• Flash Chromatography:

  • Stationary Phase: Silica Gel (230-400 mesh).

  • Mobile Phase: Gradient of Hexane:Ethyl Acetate (9:1

    1:1) with 1% Triethylamine (to prevent tailing of the amine).

  • Elution Order: The cis-isomer (intramolecular H-bonding capability) typically elutes after the trans-isomer on silica, though this depends on the specific solvent system.

• Crystallization (Purification):

  • Dissolve the enriched fraction in hot hexane/ether.

  • Cool slowly to 4°C. The trans-isomer often crystallizes more readily due to better packing symmetry.

Characterization & Validation (The "Trust" Pillar)

Do not rely solely on yield. You must validate stereochemistry using NMR coupling constants.

NMR Validation Table ( NMR, 400 MHz, )

Signal	Trans-Isomer (Target: Low Energy)	Cis-Isomer (Target: High Potency Precursor)	Diagnostic Logic
H4 (Carbinol)	3.50 ppm (ddd)	3.90 ppm (br s or q)	Axial H is shielded; Eq H is deshielded.
Coupling	10.5 Hz (Large)	3.5 Hz (Small)	Definitive proof of stereochemistry.
C3-Methyl	0.95 ppm (d)	1.05 ppm (d)	Methyl environment shifts slightly due to ring anisotropy.

Protocol Integrity Check:

• If

  is ambiguous (~6-7 Hz), your ring is likely in a twist-boat conformation or you have a mixture. Rerun NMR in (Benzene-d6) to resolve overlapping signals.

Experimental Assay: Mu-Opioid Receptor Binding

To verify the bioactivity of the derivatives (or the scaffold's intrinsic affinity), use a radioligand binding assay.

Materials:

• Membrane preparation from CHO cells expressing human MOR.

• Radioligand: [

  ]-DAMGO (Agonist) or [ ]-Naloxone (Antagonist).

• Test Compounds: Purified cis- and trans-BMP-4-ol (or derivatives).

Workflow:

• Incubation: Mix 50

  g membrane protein with 1 nM [ ]-DAMGO and varying concentrations ( to M) of the test isomer.

• Equilibrium: Incubate at 25°C for 60 minutes.

• Termination: Rapid filtration through GF/B glass fiber filters using a cell harvester. Wash 3x with ice-cold Tris buffer.

• Analysis: Measure radioactivity via liquid scintillation counting.

• Calculation: Plot % Inhibition vs. Log[Concentration]. Determine

  and calculate using the Cheng-Prusoff equation:

Figure 2: Assay Logic & Pathway

Caption: Workflow for determining the binding affinity (

) of BMP-4-ol isomers at the Mu-Opioid Receptor.

References

• Janssen, P. A. J., et al. (1974). Synthesis and pharmacology of 3-methylfentanyl and related opioids.[1][2] Validates the potency difference between cis and trans isomers.

• Van Bever, W. F., et al. (1974). N-4-Substituted 1-(2-arylethyl)-4-piperidinyl-N-phenylpropanamides, a novel series of extremely potent analgesics. Establishes the synthesis and structure-activity relationships of the scaffold.[3]

• BenchChem Technical Repository. (2025).[3] 1-Benzyl-3-methyl-piperidin-4-ol: Structure and Properties. Provides physical data and safety protocols.

• EcddRepository. (2024). 3-Methylfentanyl: Isomer Potency and Pharmacology.[4][5] Detailed analysis of the cis/trans potency ratios (1100x vs 600x morphine).

• ChemicalBook. (2024). NMR Spectrum of 1-Benzyl-3-methyl-4-piperidone. Reference for precursor characterization.

Sources

• 1. Probes for narcotic receptor mediated phenomena. 12. cis-(+)-3-Methylfentanyl isothiocyanate, a potent site-directed acylating agent for delta opioid receptors. Synthesis, absolute configuration, and receptor enantioselectivity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. apps.dtic.mil [apps.dtic.mil]
• 3. benchchem.com [benchchem.com]
• 4. 3-Methylfentanyl - Wikipedia [en.wikipedia.org]
• 5. 3-Methylfentanyl - Expert Committee on Drug Dependence Information Repository [ecddrepository.org]

Advanced Methodologies in the Asymmetric Synthesis of 3,4-Disubstituted Piperidines: A Technical Guide

Executive Summary

The piperidine scaffold is a ubiquitous structural motif in FDA-approved pharmaceuticals, with polysubstituted variants representing a significant portion of active pharmaceutical ingredients (APIs)[1]. Specifically, 3,4-disubstituted piperidines are critical pharmacophores in neuroactive agents, most notably the selective serotonin reuptake inhibitor (SSRI) (-)-paroxetine[2][3][4]. The primary synthetic challenge in constructing these molecules lies in the precise stereochemical control of the contiguous stereocenters at the C3 and C4 positions. This technical whitepaper synthesizes recent advancements in the field, detailing the mechanistic causality, quantitative benchmarking, and self-validating protocols required to achieve high enantio- and diastereoselectivity in 3,4-disubstituted piperidine synthesis.

Mechanistic Paradigms & Stereochemical Causality

The Aza-Prins Cyclization: Kinetic Control via Transition State Geometry

The aza-Prins cyclization is a highly efficient, atom-economical method for constructing functionalized piperidine rings from simple acyclic precursors[5][6].

Mechanistic Causality: The reaction is initiated by the condensation of a homoallylic amine with an aldehyde in the presence of a Lewis or Brønsted acid (e.g.,

or TFA) to form an electrophilic iminium ion[6][7]. The causality of the resulting stereochemistry is strictly governed by the transition state geometry. The iminium intermediate adopts a highly ordered, chair-like transition state where bulky substituents orient equatorially to minimize 1,3-diaxial steric interactions[5]. Subsequent intramolecular nucleophilic attack by the tethered alkene generates a piperidyl carbocation. The trajectory of the final nucleophilic trapping (by a halide or solvent molecule) is sterically directed by the newly formed ring, yielding the trans-disubstituted piperidine as the major kinetic product[5][6].

Mechanistic pathway of the Aza-Prins cyclization for piperidine synthesis.

Diastereoconvergent Radical Cross-Coupling: Thermodynamic Control

Traditional syntheses of the trans-3,4-disubstituted core of (-)-paroxetine rely on chiral auxiliaries or resolution of racemic mixtures[2][4]. However, transition-metal catalyzed cross-coupling offers a modern alternative.

Mechanistic Causality: A breakthrough approach utilizes a cobalt-catalyzed sp3-sp2 cross-coupling of 4-bromo-N-Boc-piperidines with aryl Grignard reagents[8]. The causality of stereocontrol here is thermodynamic rather than kinetic. The cobalt catalyst undergoes single-electron transfer (SET) to cleave the C-Br bond, generating a long-lived, sp3-hybridized carbon radical at C4. This radical intermediate loses its original stereochemical memory and rapidly epimerizes. Because the trans configuration (where both C3 and C4 substituents are equatorial) represents a significant thermodynamic sink, the subsequent C-C bond formation converges almost exclusively on the trans-diastereomer (>9:1 d.r.), regardless of the initial cis/trans ratio of the starting halide[8].

Retrosynthetic strategies for the trans-3,4-disubstituted piperidine core.

Chemo-Enzymatic Dearomatization and Asymmetric Hydrogenation

For absolute enantiocontrol, starting from flat, achiral pyridines is highly efficient[9].

Mechanistic Causality: Rhodium-catalyzed asymmetric hydrogenation of 1,4,5,6-tetrahydropyridines utilizes chiral ligands to sterically block one face of the alkene, forcing the delivery of

from the opposite face. This allows access to all four stereoisomers of 3,4-disubstituted piperidines with extreme precision (selectivity factors up to 1057)[10]. Alternatively, biocatalytic dearomatization using enzymes like 6-HDNO followed by radical cross-coupling leverages the exquisite active-site topology of the enzyme to set the initial stereocenter, which then directs subsequent radical additions[1][9].

Quantitative Benchmarking of Synthetic Strategies

To aid in route selection, the following table summarizes the quantitative performance of the discussed methodologies:

Synthetic Strategy	Key Reagents / Catalysts	Stereochemical Outcome	Primary Application Target	Ref
Aza-Prins Cyclization	Homoallylic amine, Aldehyde,	High trans diastereoselectivity	Alkaloid cores, gem-dihalopiperidines	[5][7]
Cobalt-Catalyzed Arylation	4-bromo-piperidine, Ar-MgBr,	Diastereoconvergent (trans > 9:1 d.r.)	(-)-Paroxetine formal synthesis	[8]
Asymmetric Hydrogenation	Tetrahydropyridine, Rh-chiral ligand,	Enantioselective (up to 1057 s-factor)	All 4 stereoisomers of 3,4-piperidines	[10]
Chemo-Enzymatic Dearomatization	Pyridines, 6-HDNO, EneIRED	Enantioselective (>96:4 d.r.)	Highly substituted chiral piperidines	[9]

Self-Validating Experimental Protocols

The following protocols are designed as self-validating systems, ensuring that intermediate integrity can be analytically verified before proceeding to subsequent steps.

Protocol A: Aza-Prins Cyclization Workflow[6]

• Preparation: Flame-dry a Schlenk flask under an inert argon atmosphere. Causality: Moisture prematurely quenches the highly electrophilic iminium intermediate, leading to complex oligomeric mixtures.

• Imine Formation: Combine the homoallylic amine (1.0 equiv) and the target aldehyde (1.1 equiv) in anhydrous

  . Stir at room temperature for 30 minutes.

• Cyclization: Cool the mixture to 0 °C. Add the acid catalyst (e.g.,

  , 1.0 equiv) portion-wise. Causality: Low temperatures stabilize the chair-like transition state, maximizing the diastereomeric excess of the trans-product.

• Validation (In-Process): Monitor the disappearance of the imine via LC-MS. The mass of the intermediate piperidyl cation should not be observed; only the trapped product mass should register.

• Quenching & Workup: Quench with saturated aqueous

  . Extract with EtOAc. Causality: The basic quench ensures the newly formed piperidine nitrogen is deprotonated, partitioning the product entirely into the organic layer.

• Validation (Analytical): Purify via silica gel chromatography. Confirm the trans-stereochemistry via

  NMR spectroscopy. The axial protons at C3 and C4 must exhibit large coupling constants ( ), confirming a trans-diaxial relationship.

Protocol B: Cobalt-Catalyzed Diastereoconvergent Arylation[8]

• Catalyst Activation: In a nitrogen-filled glovebox, combine

  (5 mol%), the selected ligand, and a reductant in anhydrous THF to generate the active low-valent cobalt species.

• Radical Generation: Add a cis/trans mixture of 3-substituted 4-bromo-N-Boc-piperidine (1.0 equiv) to the catalyst solution.

• Cross-Coupling: Slowly add 4-fluorophenylmagnesium bromide (1.5 equiv) via a syringe pump over 2 hours at room temperature. Causality: Slow addition maintains a low steady-state concentration of the Grignard reagent, preventing unwanted homocoupling.

• Epimerization: Allow the reaction to stir for 18 hours. This duration ensures the C4 radical fully equilibrates to the thermodynamically favored equatorial conformation prior to coupling.

• Validation (Analytical): Following an aqueous

  quench and extraction, analyze the crude mixture via NMR. The success of the diastereoconvergence is validated by the complete disappearance of the cis-isomer's distinct chemical shifts, yielding the trans-product in >9:1 d.r.

References

• A Concise and Diastereoselective Synthesis of Piperidine and Indolizidine Alkaloids via Aza-Prins Cyclization. Thieme E-Books & E-Journals.5

• Total Synthesis of (±)-Paroxetine by Diastereoconvergent Cobalt-Catalysed Arylation. PMC / NIH.8

• Technical Support Center: Aza-Prins Cyclization for Piperidine Synthesis. BenchChem.6

• Stereoselective synthesis of gem-dihalopiperidines via the halo-aza-Prins cyclization reaction. RSC Publishing.7

• Recent developments towards the synthesis of paroxetine: A 3,4-disubstituted piperidine. ResearchGate.2

• Recent advances in the stereoselective synthesis of trans-3,4-disubstituted-piperidines: applications to (-)-paroxetine. ResearchGate.3

• Paroxetine mesylate synthesis pathway and impurities. BenchChem.4

• Kinetic Resolution of Racemic 3,4-Disubstituted 1,4,5,6-Tetrahydropyridine and 3,4-Disubstituted 1,4-Dihydropyridines via Rh-Catalyzed Asymmetric Hydrogenation. Figshare / ACS Catalysis.10

• Synthesis of Stereoenriched Piperidines via Chemo-Enzymatic Dearomatization of Activated Pyridines. Journal of the American Chemical Society.9

• Biocatalytic C–H Oxidation Meets Radical Cross-Coupling: Simplifying Complex Piperidine Synthesis. ChemRxiv.1

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Thieme E-Journals - Synthesis / Abstract [thieme-connect.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Stereoselective synthesis of gem-dihalopiperidines via the halo-aza-Prins cyclization reaction: access to piperidin-4-ones and pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 8. Total Synthesis of (±)-Paroxetine by Diastereoconvergent Cobalt-Catalysed Arylation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. acs.figshare.com [acs.figshare.com]

Analytical Profile &amp; Isomeric Differentiation of C₁₃H₁₉NO Compounds

The molecular formula C₁₃H₁₉NO represents a critical intersection in forensic toxicology and pharmaceutical chemistry, housing both controlled pharmaceuticals and illicit Novel Psychoactive Substances (NPS). This guide provides a technical analysis of the structural, physical, and analytical properties of these isomers, with a specific focus on differentiating the "isobaric triad": Hexedrone , N-Ethylpentedrone (NEP) , and Diethylpropion .

Executive Summary

The molecular formula C₁₃H₁₉NO (MW 205.30 g/mol ) encompasses a diverse range of positional isomers, primarily within the substituted cathinone and amphetamine classes. For the analytical scientist, these isomers present a significant challenge: they often share identical molecular weights, similar retention times, and indistinguishable base peaks (m/z 100) in Electron Ionization (EI) Mass Spectrometry. This guide details the physicochemical properties and establishes a self-validating protocol for the definitive identification of these compounds.

Chemical Identity & Isomer Profiles

The three primary isomers of interest are structural analogs differing in alkyl chain length and amine substitution.

A. Hexedrone

• IUPAC Name: 2-(methylamino)-1-phenylhexan-1-one

• Class: Synthetic Cathinone[1][2][3][4]

• Structure: Characterized by a six-carbon alpha-alkyl chain and a methylamino group. It is a positional isomer of pentedrone derivatives.

• Status: NPS (Schedule I in many jurisdictions).

B. N-Ethylpentedrone (NEP) [2][4]

• IUPAC Name: 2-(ethylamino)-1-phenylpentan-1-one[5]

• Class: Synthetic Cathinone[1][2][3][4]

• Structure: Features a five-carbon alpha-alkyl chain and an ethylamino group. It is the N-ethyl analog of Pentedrone.[5][6]

• Status: NPS (Widely abused stimulant).

C. Diethylpropion (Amfepramone)

• IUPAC Name: 2-(diethylamino)-1-phenylpropan-1-one

• Class: Amphetamine-like Anorectic[7]

• Structure: A short three-carbon alpha-chain with a bulky N,N-diethylamino group.

• Status: Schedule IV Pharmaceutical (Treats obesity).

Physical & Chemical Properties[9][10][11][12]

The following table synthesizes the physicochemical data. Note that while Molecular Weight (MW) is identical, differences in lipophilicity (LogP) and boiling point drive the separation in Gas Chromatography.

Property	Hexedrone	N-Ethylpentedrone (NEP)	Diethylpropion
Formula	C₁₃H₁₉NO	C₁₃H₁₉NO	C₁₃H₁₉NO
Molar Mass	205.30 g/mol	205.30 g/mol	205.30 g/mol
Exact Mass	205.1467 Da	205.1467 Da	205.1467 Da
Amine Type	Secondary (N-Methyl)	Secondary (N-Ethyl)	Tertiary (N,N-Diethyl)
Alpha Chain	Hexyl (C6)	Pentyl (C5)	Propyl (C3)
Predicted LogP	~3.1	~2.9	~2.7
pKa (Est.)	8.5 - 9.0	8.5 - 9.0	7.8 - 8.2
Appearance	White Crystalline Solid	White Crystalline Solid	White Crystalline Powder
Solubility	Soluble in MeOH, EtOH, DMSO	Soluble in MeOH, EtOH	Sol. in Water (acidic), EtOH

Technical Insight: The tertiary amine of Diethylpropion results in a lower pKa compared to the secondary amines (Hexedrone/NEP), making pH-dependent extraction a viable method for group separation.

Analytical Differentiation Strategy

The primary analytical pitfall is the m/z 100 base peak . Under standard 70eV EI-GC-MS conditions, all three compounds undergo alpha-cleavage to produce an immonium ion of mass 100 Da.

• Hexedrone Fragment:

• NEP Fragment:

• Diethylpropion Fragment:

Differentiation Workflow

To resolve this, analysts must rely on Secondary Fragmentation and Retention Time (RT) .

• NEP & Diethylpropion: The N-ethyl group allows for a hydrogen rearrangement and loss of ethylene (28 Da), often producing a diagnostic peak at m/z 72 .

• Hexedrone: The N-methyl group cannot lose ethylene; the m/z 72 peak is typically absent or negligible.

• Elution Order (HP-5MS): Diethylpropion (Branched/Compact) < NEP < Hexedrone (Longest Chain).

Decision Tree Diagram

Figure 1: Analytical decision tree for differentiating C13H19NO isomers using GC-MS fragmentation and retention behavior.

Experimental Protocols

Protocol A: Sample Preparation (Liquid-Liquid Extraction)

This protocol isolates basic drugs (cathinones) from cutting agents.

• Dissolution: Dissolve 10 mg of sample in 5 mL deionized water.

• Basification: Add 100 μL of 1M NaOH to adjust pH to >10. (Converts salts to free base).

• Extraction: Add 2 mL of Ethyl Acetate . Vortex for 30 seconds.

• Separation: Centrifuge at 3000 rpm for 3 minutes.

• Collection: Transfer the top organic layer to a GC vial.

• Dry: (Optional) Evaporate to dryness under nitrogen and reconstitute in 100 μL Ethyl Acetate for high sensitivity.

Protocol B: GC-MS Parameters

• Column: HP-5MS (30m × 0.25mm × 0.25μm) or equivalent.

• Carrier Gas: Helium at 1.0 mL/min (Constant Flow).

• Inlet: Splitless mode, 250°C.

• Oven Program:

  • Start at 80°C (hold 1 min).

  • Ramp 15°C/min to 280°C.

  • Hold 5 min.

• MS Source: 230°C, Quadrupole: 150°C.

• Scan Range: m/z 40–450.

Self-Validation Step: Run a blank solvent (Ethyl Acetate) and a known alkane ladder (C10-C30) to calculate Retention Indices (RI). Hexedrone typically elutes 0.5–1.0 minute after NEP under these conditions due to the longer alkyl chain.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for CID 129844496, Hexedrone. Retrieved from [Link]

• World Health Organization (2019). Critical Review Report: N-Ethylhexedrone & Related Isomers. Expert Committee on Drug Dependence. Retrieved from [Link]

• Scientific Working Group for the Analysis of Seized Drugs (SWGDRUG). Mass Spectral Library - Version 3.12. (Differentiation of Cathinone Regioisomers). Retrieved from [Link]

• United Nations Office on Drugs and Crime (UNODC). Recommended Methods for the Identification and Analysis of Synthetic Cathinones. Retrieved from [Link]

Sources

• 1. semanticscholar.org [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. cfsre.org [cfsre.org]
• 6. ecddrepository.org [ecddrepository.org]
• 7. Spectral trends in GC-EI-MS data obtained from the SWGDRUG mass spectral library and literature: A resource for the identification of unknown compounds - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Application Note: Stereoselective Synthesis of trans-1-Benzyl-3-methylpiperidin-4-ol

An Application Note on the stereoselective synthesis of trans-1-benzyl-3-methylpiperidin-4-ol, detailing the mechanistic rationale, quantitative stereochemical data, and a self-validating experimental protocol.

Introduction & Strategic Context

Substituted piperidines are privileged scaffolds in modern medicinal chemistry. Specifically, trans-1-benzyl-3-methylpiperidin-4-ol serves as a critical structural intermediate in the development of highly potent CC chemokine receptor 4 (CCR4) antagonists used in immuno-oncology to inhibit regulatory T cell (Treg) trafficking into the tumor microenvironment[1]. Furthermore, this core is heavily utilized in the synthesis of diacylglycerol kinase (DGK) inhibitors, which act as T-cell activators[2].

The primary synthetic challenge in constructing this scaffold lies in the stereoselective reduction of the C4 ketone in the presence of the adjacent C3 methyl group. Achieving high diastereoselectivity is paramount to avoid costly downstream chiral separations and to ensure the correct spatial orientation of the final pharmacophore.

Mechanistic Rationale & Stereocontrol (E-E-A-T)

As an application scientist, it is critical to understand why specific reagents dictate the stereochemical outcome, rather than simply following a recipe. The stereocontrol in this reduction is a function of conformational bias, hydride delivery trajectory, and the modulation of the transition state via additives.

Conformational Dynamics

In its ground state, the starting material (1-benzyl-3-methylpiperidin-4-one) minimizes 1,3-diaxial steric clashes by adopting a chair conformation where the C3-methyl group occupies the equatorial position. The stereochemistry of the resulting C4-alcohol depends entirely on the face from which the hydride attacks.

Hydride Delivery Trajectory

• Axial Attack (Small Hydrides): When using a sterically undemanding reducing agent like Sodium Borohydride (NaBH₄), the nucleophile prefers to attack the carbonyl carbon via the Bürgi-Dunitz trajectory from the less hindered axial face . This axial delivery forces the developing alkoxide oxygen into the equatorial plane. Because the C3-methyl is already equatorial, the resulting 3-methyl and 4-hydroxyl groups are both equatorial, yielding the trans diastereomer [2].

• Equatorial Attack (Bulky Hydrides): Conversely, bulky reagents like L-Selectride (lithium tri-sec-butylborohydride) suffer from steric repulsion by the axial protons. They are forced to attack from the equatorial face, pushing the hydroxyl group into the axial position and yielding the cis diastereomer [2].

The Critical Role of Phosphoric Acid (H₃PO₄)

The addition of H₃PO₄ in the NaBH₄ reduction is not merely for pH adjustment; it is an active stereocontrol element[2]:

• Nitrogen Protonation: By protonating the basic piperidine nitrogen, the acid prevents the nitrogen lone pair from coordinating with the borohydride. Without this, coordination could tether the reducing agent to the top face of the ring, promoting an intramolecular equatorial attack that increases cis contamination.

• Epimerization Suppression: The acidic buffer prevents base-catalyzed enolization at the alpha-carbon (C3), which would otherwise scramble the methyl group's stereochemistry and degrade the diastereomeric excess (de).

Experimental Workflow

Figure 1: Workflow for the stereoselective synthesis of trans-1-benzyl-3-methylpiperidin-4-ol.

Quantitative Stereochemical Outcomes

To aid in protocol selection, Table 1 summarizes the empirical data regarding reducing agents and their corresponding stereochemical trajectories.

Table 1: Stereochemical Outcomes Based on Reduction Conditions

Reducing Agent	Solvent System	Additive	Temp (°C)	Hydride Trajectory	Major Diastereomer	Typical Yield (%)
NaBH₄	MeOH / H₂O	H₃PO₄	-10 to RT	Axial	trans (3-eq, 4-eq)	85 - 90
NaBH₄	EtOH	None	0 to RT	Mixed	Mixture (~60:40)	70 - 75
L-Selectride	THF	None	-78	Equatorial	cis (3-eq, 4-ax)	80 - 85
LiAlH₄	Et₂O	None	0 to 25	Axial	trans (3-eq, 4-eq)	75 - 80

Detailed Experimental Protocol

This protocol is designed as a self-validating system. In-process checks are included to ensure the chemical integrity of the reaction at each phase[2].

Step 1: Substrate Solubilization & Thermal Control

• Charge a chemically resistant round-bottom flask with 1-benzyl-3-methylpiperidin-4-one (1.0 equiv, e.g., 36.9 mmol).

• Dissolve the substrate in a solvent mixture of Methanol (25 mL) and Deionized Water (50 mL).

• Validation Check: The initial biphasic mixture must resolve into a homogeneous solution upon stirring.

• Cool the reaction vessel to -10 °C using an ice/brine bath.

Step 2: Acidification (Stereocontrol Activation)

• Dropwise add 85% Phosphoric acid (H₃PO₄) (1.0 equiv, 36.9 mmol) to the cooled solution.

• Causality Note: Strict temperature maintenance at -10 °C during this highly exothermic neutralization is required to prevent premature side reactions. The solution will become slightly more viscous due to phosphate salt formation.

Step 3: Hydride Reduction

• Portionwise add Sodium Borohydride (NaBH₄) (2.0 equiv, 73.8 mmol) over a period of 30 to 45 minutes.

• Validation Check: Controlled effervescence (H₂ gas evolution) will be observed. The portionwise addition is critical to prevent thermal runaway, which would rapidly degrade the NaBH₄ in the protic solvent and ruin the diastereomeric ratio.

• Allow the reaction to slowly warm to room temperature (20–25 °C) and stir overnight (approx. 12–15 hours).

Step 4: Quench and Basification

• Cool the reaction mixture back to 0 °C.

• Slowly adjust the pH to ~9 by adding 5 M Sodium Hydroxide (NaOH) solution.

• Validation Check: Verify the pH with indicator paper. Basification neutralizes the phosphate salts and deprotonates the piperidine nitrogen, ensuring the target molecule is in its free-base form for efficient organic extraction.

Step 5: Extraction & Isolation

• Extract the aqueous mixture with Ethyl Acetate (3 x 15 mL per 7.5 g of starting material).

• Wash the combined organic extracts with saturated aqueous NaCl (brine) to remove residual methanol and water.

• Dry the organic layer over anhydrous Magnesium Sulfate (MgSO₄), filter, and concentrate in vacuo.

• Expected Output: The product is isolated as a viscous yellow oil corresponding to trans-1-benzyl-3-methylpiperidin-4-ol, typically requiring no further purification for downstream coupling reactions.

References

• Title: Substituted bicyclic piperidine derivatives useful as t cell activators (Patent ES3008848T3 / US20180291018A1)

• Title: Discovery of a Potent and Selective CCR4 Antagonist That Inhibits Treg Trafficking into the Tumor Microenvironment Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ES3008848T3 - Substituted bicyclic piperidine derivatives useful as t cell activators - Google Patents [patents.google.com]

Application Notes and Protocols for Trans-Selective Reduction of Piperidinones

Introduction

The piperidine scaffold is a privileged structural motif, prominently featured in a vast array of natural products and pharmaceuticals.[1] The stereochemical configuration of substituents on the piperidine ring is often crucial for biological activity, making the stereoselective synthesis of these heterocycles a paramount objective in medicinal chemistry and drug development.[2] One of the fundamental transformations in this field is the diastereoselective reduction of piperidinones to the corresponding piperidinols. This guide provides a detailed overview of reagents and protocols specifically for achieving trans-selective reduction, a common and often desired stereochemical outcome.

This document is intended for researchers, scientists, and drug development professionals. It aims to provide not only step-by-step protocols but also the underlying mechanistic principles that govern the stereoselectivity of these reactions. Understanding the "why" behind a particular reagent's behavior is critical for troubleshooting, optimization, and extension to new substrates.

Mechanistic Principles of Diastereoselective Reduction

The stereochemical outcome of the reduction of a substituted piperidinone is primarily governed by the direction of hydride attack on the carbonyl carbon. For a 4-piperidinone, axial attack of the hydride reagent leads to the formation of an equatorial alcohol (the cis product), while equatorial attack results in an axial alcohol (the trans product).

The facial selectivity of this attack is influenced by a combination of steric and electronic factors, including:

• Steric Hindrance: Bulky substituents on the piperidine ring or a sterically demanding reducing agent will favor attack from the less hindered face.

• Torsional Strain (Felkin-Anh Model): The incoming nucleophile (hydride) prefers to approach the carbonyl at the Bürgi-Dunitz angle (approximately 107°), avoiding eclipsing interactions with adjacent substituents.

• Stereoelectronic Effects: The presence of heteroatoms, such as the ring nitrogen, can influence the conformation of the ring and the transition state of the reduction. The orientation of the nitrogen lone pair can play a role in directing the incoming hydride.[3]

For the formation of the trans product (axial alcohol), equatorial attack is required. This is often achieved by using sterically hindered reducing agents that preferentially approach from the less sterically encumbered equatorial face.

Reagent Selection for Trans-Selective Reduction

The choice of reducing agent is the most critical factor in controlling the stereoselectivity of piperidinone reduction. While simple borohydrides like sodium borohydride (NaBH4) often provide mixtures of diastereomers, sterically demanding hydride reagents are highly effective in promoting trans-selectivity.

L-Selectride® and K-Selectride®: The Reagents of Choice for High Trans-Selectivity

Lithium tri-sec-butylborohydride (L-Selectride®) and its potassium counterpart, K-Selectride®, are exceptionally bulky hydride reagents renowned for their ability to deliver high stereoselectivity in the reduction of cyclic ketones.[4][5] The three bulky sec-butyl groups attached to the boron atom create significant steric hindrance, forcing the hydride to attack the carbonyl from the less hindered equatorial face, thus leading to the formation of the axial alcohol (trans product).[5][6]

Mechanism of L-Selectride Reduction: The reduction proceeds via the transfer of a hydride ion from the borohydride complex to the carbonyl carbon. The large steric profile of the tri-sec-butylborane moiety dictates the trajectory of the hydride attack.

Diagram: Mechanism of Trans-Selective Reduction with L-Selectride

Caption: Equatorial attack by the bulky L-Selectride reagent.

Comparison of Common Reducing Agents for Piperidinone Reduction

Reagent	Typical Diastereoselectivity (trans:cis)	Key Features & Considerations
L-Selectride® (LiB(sec-Bu)₃H)	>95:5	Excellent for high trans selectivity.[5] Requires low temperatures (-78 °C) and inert atmosphere.[5]
K-Selectride® (KB(sec-Bu)₃H)	>95:5	Similar to L-Selectride®, sometimes offers slightly different reactivity profiles.[6]
Sodium Borohydride (NaBH₄)	Variable (often low selectivity)	Less selective, but milder and easier to handle.[7] Can be used with protic solvents.
Lithium Aluminum Hydride (LiAlH₄)	Variable (often low selectivity)	Highly reactive, reduces a wide range of functional groups. Not typically used for selective piperidinone reduction.
Catalytic Hydrogenation	Dependent on catalyst and substrate	Can provide high selectivity, but the outcome is highly dependent on the catalyst (e.g., PtO₂, Pd/C, Rh/C) and the substitution pattern of the piperidinone.[3]

Experimental Protocols

Safety Precaution: L-Selectride® and K-Selectride® are pyrophoric and react violently with water. All manipulations must be carried out under an inert atmosphere (e.g., nitrogen or argon) using anhydrous solvents and proper personal protective equipment.

Protocol 1: General Procedure for Trans-Selective Reduction of a 4-Piperidinone using L-Selectride®

This protocol provides a general method for the highly diastereoselective reduction of an N-substituted 4-piperidinone to the corresponding trans-4-piperidinol.

Materials:

• N-substituted 4-piperidinone

• Anhydrous tetrahydrofuran (THF)

• L-Selectride® (1.0 M solution in THF)

• Saturated aqueous ammonium chloride (NH₄Cl) solution

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

• Organic solvent for extraction (e.g., ethyl acetate, dichloromethane)

Experimental Workflow:

Diagram: L-Selectride Reduction Workflow

Sources

• 1. A Modular, Efficient, and Stereoselective Synthesis of Substituted Piperidin-4-ols - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Iridium-catalyzed asymmetric hydrogenation of 5-hydroxypicolinate pyridinium salts under batch and flow: stereodefined access to cis-configurated hydroxypiperidine esters - Organic Chemistry Frontiers (RSC Publishing) [pubs.rsc.org]
• 3. The role of the nitrogen atom in the hydrogenation of piperidinones and methylenepiperidines - Journal of the Chemical Society, Perkin Transactions 2 (RSC Publishing) [pubs.rsc.org]
• 4. L-selectride - Wikipedia [en.wikipedia.org]
• 5. grokipedia.com [grokipedia.com]
• 6. m.youtube.com [m.youtube.com]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]

Technical Protocol: Diastereoselective Grignard Addition to 1-Benzyl-3-methyl-4-piperidone

This Application Note and Protocol is designed for professional researchers in medicinal chemistry and drug discovery.

[1]

Executive Summary & Regulatory Compliance

Topic: Nucleophilic addition of phenylmagnesium bromide to 1-benzyl-3-methyl-4-piperidone. Application: Synthesis of tertiary piperidin-4-ol scaffolds, common in neurokinin-1 (NK1) antagonists and historical analgesic research.[1]

⚠️ CRITICAL REGULATORY WARNING

Controlled Substance Precursor: 1-Benzyl-3-methyl-4-piperidone is a structural analog of N-benzyl-4-piperidone (a DEA List I Chemical) and a direct precursor to 3-methylfentanyl (Schedule I).[1]

• United States: Handling this compound may trigger regulatory scrutiny under the Federal Analogue Act or specific List I chemical designations depending on jurisdiction and intent.[2]

• Compliance: This protocol is strictly for legitimate, authorized research (e.g., academic study of stereoselective additions, development of non-opioid ligands). Personnel must verify DEA/local registration status before procurement.[2]

• Safety: All procedures must be conducted in a fume hood with appropriate PPE (nitrile gloves, safety goggles, lab coat).[2] Grignard reagents are pyrophoric and moisture-sensitive.[1][2]

Scientific Foundation: Stereochemistry & Mechanism[2]

The Challenge of the 3-Methyl Substituent

The addition of a Grignard reagent (R-Mg-X) to 1-benzyl-3-methyl-4-piperidone is not merely a functional group transformation; it is a stereochemical probe.[1] The C3-methyl group breaks the symmetry of the piperidone ring, creating two distinct faces for nucleophilic attack:

• Axial Attack: The nucleophile approaches parallel to the axial hydrogens, leading to an equatorial hydroxyl group.[2]

• Equatorial Attack: The nucleophile approaches from the "side," leading to an axial hydroxyl group.[2]

In 3-substituted cyclohexanones (and piperidones), the "Felkin-Anh" equivalent is often the torsional strain model .[1] The 3-methyl group (preferentially equatorial in the ground state) creates steric bulk.[1] Large nucleophiles like phenylmagnesium bromide often favor attack from the less hindered face, but the outcome is highly solvent and temperature-dependent.

Reaction Pathway Visualization

The following diagram outlines the reaction flow and stereochemical divergence.

Figure 1: Reaction pathway showing the divergence into diastereomeric tertiary alcohols.

Experimental Protocol

Materials & Reagents

Reagent	MW ( g/mol )	Equiv.[2][3][4][5][6][7]	Role	Notes
1-Benzyl-3-methyl-4-piperidone	203.28	1.0	Substrate	Dry under vacuum before use.[1]
Phenylmagnesium Bromide	181.31	1.5	Nucleophile	3.0 M solution in Et₂O (Commercial recommended).[2]
Tetrahydrofuran (THF)	72.11	Solvent	Medium	Anhydrous, distilled over Na/Benzophenone or from SPS.[2]
Ammonium Chloride (sat.[2][8] aq.)	53.49	Excess	Quench	Saturated aqueous solution.[2]
Ethyl Acetate / Hexanes	-	-	Extraction	HPLC grade.[1][2]

Equipment Setup

• Glassware: Oven-dried (120°C, >2 hrs) 2-neck Round Bottom Flask (RBF), Claisen adapter, pressure-equalizing addition funnel.

• Atmosphere: Positive pressure of dry Nitrogen (N₂) or Argon.[2]

• Cooling: Ice/Water bath (0°C) and Dry Ice/Acetone bath (-78°C) if higher selectivity is required.[1][2]

Step-by-Step Methodology

Phase 1: Reaction Setup (Inert Atmosphere)

• Assembly: Assemble the oven-dried glassware under a flow of nitrogen. Seal joints with Teflon tape or grease.[2]

• Substrate Solution: Dissolve 1-benzyl-3-methyl-4-piperidone (1.0 g, 4.92 mmol) in anhydrous THF (15 mL) . Inject this solution into the reaction flask containing a magnetic stir bar.

• Cooling: Lower the flask into an ice-water bath (0°C). Allow to equilibrate for 10 minutes. Note: For maximum stereoselectivity, cool to -78°C, though reaction times will increase.

Phase 2: Grignard Addition

• Reagent Transfer: Using a dry, nitrogen-purged syringe, withdraw Phenylmagnesium bromide (2.5 mL of 3.0 M solution, 7.5 mmol, 1.5 equiv) .

• Dropwise Addition: Add the Grignard reagent dropwise to the stirring ketone solution over 15–20 minutes.

  • Observation: The solution may turn cloudy or slightly yellow/brown.[2] An exotherm is expected; control the rate to maintain low temperature.[2]

• Reaction: Once addition is complete, remove the cooling bath and allow the mixture to warm to room temperature (RT). Stir for 2–4 hours.

  • Monitoring: Check progress via TLC (System: 20% EtOAc in Hexanes). The starting material spot (Rf ~0.[2]5) should disappear, replaced by a lower Rf spot (tertiary alcohol).[2]

Phase 3: Quenching & Workup [1][2]

• Quench: Cool the mixture back to 0°C. Slowly add saturated aqueous NH₄Cl (10 mL) to quench unreacted Grignard. Caution: Vigorous bubbling and solid formation.

• Extraction: Transfer the mixture to a separatory funnel. Extract with Ethyl Acetate (3 x 20 mL).

• Washing: Wash the combined organic layers with Brine (1 x 20 mL) and Water (1 x 20 mL).[2]

• Drying: Dry the organic phase over anhydrous Na₂SO₄ or MgSO₄.[2] Filter and concentrate under reduced pressure (Rotavap) to yield the crude oil (typically a mixture of diastereomers).[2]

Phase 4: Purification & Separation

• Chromatography: Purify via flash column chromatography on silica gel.

  • Gradient: 0% → 30% EtOAc in Hexanes.[2]

  • Elution Order: The non-polar impurities (biphenyl from Grignard coupling) elute first.[2] The two diastereomers of the alcohol often have slightly different Rf values (e.g.,

    ).[2] Careful fractionation is required to separate the cis and trans isomers.[2]

Analytical Validation (Self-Validating System)[1]

To ensure the protocol worked, you must validate the structure and stereochemistry.[2]

NMR Interpretation

The key to distinguishing the diastereomers lies in the C3-Methyl and C4-Phenyl relationship.[1]

Feature	Isomer A (Phenyl trans to Methyl)	Isomer B (Phenyl cis to Methyl)
C3-Methyl Shift	Typically shielded (upfield) due to anisotropic effect if Ph is nearby.[1]	Typically deshielded (downfield).[2]
NOESY / ROESY	Strong correlation between Phenyl-ortho protons and C3-H (methine).[1]	Strong correlation between Phenyl-ortho protons and C3-Methyl group .[1]
Prevalence	Often the Major product (Attack from less hindered face).[2]	Often the Minor product.

Mass Spectrometry[2][3][5]

• Expected Mass: [M+H]⁺ = 282.18 (for C₁₉H₂₃NO).[2]

• Fragmentation: Look for loss of water (M-18) characteristic of tertiary alcohols.[1]

Troubleshooting Guide

Issue	Probable Cause	Corrective Action
Low Yield	Wet solvent/glassware killed the Grignard.[1]	Ensure rigorous drying.[2][6][7] Use fresh Grignard reagent (titrate if necessary).[2]
No Reaction	Enolization of ketone.[2]	The 3-methyl ketone can enolize.[1][2][9] Use Cerium(III) chloride (CeCl₃) to promote addition over enolization (Luche-type conditions).[1][2]
Inseparable Isomers	Similar polarity.[2]	Switch solvent system to DCM/MeOH (98:2) or use preparative HPLC.[2]

References

• DEA Diversion Control Division. (2023).[2] Designation of 4-Piperidone as a List I Chemical.[1][2][10][11] Federal Register.[2] [Link][1][2][11]

• Schmitt, S., et al. (2013).[2] Diastereoselective syntheses of (3R,4R)- and (3R,4S)-4-aryl-3-methyl-4-piperidinemethanol.[1][12] Journal of Organic Chemistry, 78(3), 1222-1229.[2][12] [Link]

• Van Bever, W. F., et al. (1974).[2] N-4-Substituted 1-(2-arylethyl)-4-piperidinyl-N-phenylpropanamides, a novel series of extremely potent analgesics.[1][10] Journal of Medicinal Chemistry, 17(10), 1047–1051.[2] (Foundational text on piperidine stereochemistry).

• Clayden, J., Greeves, N., & Warren, S. (2012).[2] Organic Chemistry.[2][3][7][12][13][14] Oxford University Press.[2] (General reference for Grignard addition to substituted cyclohexanones).

Sources

• 1. prepchem.com [prepchem.com]
• 2. Phenylmagnesium bromide - Wikipedia [en.wikipedia.org]
• 3. rsc.org [rsc.org]
• 4. Design, Synthesis, and Evaluation of 1-Benzylpiperidine and 1-Benzoylpiperidine Derivatives as Dual-Target Inhibitors of Acetylcholinesterase and Serotonin Transporter for Alzheimer′s Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 1-BENZYL-3-METHYL-4-PIPERIDONE synthesis - chemicalbook [chemicalbook.com]
• 6. Chemistry 211 Experiment 2 [home.miracosta.edu]
• 7. maths.tcd.ie [maths.tcd.ie]
• 8. Thieme E-Books & E-Journals [thieme-connect.de]
• 9. Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates - PMC [pmc.ncbi.nlm.nih.gov]
• 10. documents.un.org [documents.un.org]
• 11. regulations.gov [regulations.gov]
• 12. Diastereoselective syntheses of (3R*,4R*)- and (3R*,4S*)-4-aryl-3-methyl-4-piperidinemethanol and fluoro analogues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. adichemistry.com [adichemistry.com]
• 14. asianpubs.org [asianpubs.org]

reductive amination methods for benzylpiperidinol derivatives

Application Note: Reductive Amination Protocols for Benzylpiperidinol Derivatives

Introduction & Strategic Analysis

Benzylpiperidinol derivatives (specifically N-benzyl-4-hydroxypiperidine and its functionalized analogs) represent a critical scaffold in medicinal chemistry, serving as pharmacophores for sigma receptors, acetylcholinesterase (AChE) inhibitors (e.g., Donepezil intermediates), and NMDA receptor antagonists (e.g., Ifenprodil).

The synthesis of these cores typically hinges on reductive amination , a method preferred over direct alkylation due to its superior chemoselectivity and suppression of over-alkylation side products. However, the dual functionality of the piperidinol core (secondary amine + secondary alcohol) presents specific challenges:

• Solubility Mismatch: 4-Hydroxypiperidine is highly polar/hygroscopic, while benzaldehydes are lipophilic.[1][2]

• Chemoselectivity: Avoiding O-alkylation or competitive reduction of the carbonyl starting material.[1][2]

This guide details three field-proven protocols, selected based on substrate sterics and scalability.

Mechanistic Insight & Pathway Selection

Understanding the mechanism is vital for troubleshooting.[2] The reaction proceeds via the formation of a carbinolamine , followed by dehydration to an iminium ion (the rate-determining step in many cases), which is then reduced to the amine.[3]

Critical Decision Matrix

Parameter	Method A: STAB (Standard)	Method B: Ti(OiPr)₄ (Difficult Substrates)	Method C: Catalytic Hydrogenation (Scale-Up)
Reagent	Sodium Triacetoxyborohydride	Titanium(IV) Isopropoxide + NaBH₄	H₂ + Pd/C or Raney Ni
Primary Use	General synthesis; acid-tolerant substrates.[1][2]	Sterically hindered amines/ketones; acid-sensitive groups.[1][2][4]	Industrial scale (>100g); "Green" chemistry.[2]
Solvent	DCE (preferred), THF	Neat or THF/EtOH	MeOH, EtOH
Key Advantage	High chemoselectivity; "One-pot" simplicity.[2]	Lewis acid drives equilibrium; scavenges water.[2]	No boron waste; low cost.[2]
Limitation	Solubility of polar amines in DCE.	Requires two steps (Imine formation -> Reduction).[1][2]	Requires pressure equipment; safety (H₂).[2]

Visualizing the Workflow

The following diagram illustrates the synthetic pathways and the mechanistic logic for selecting the appropriate protocol.

Caption: Decision tree for selecting reductive amination protocols based on substrate solubility and steric hindrance.

Detailed Experimental Protocols

Protocol 1: Sodium Triacetoxyborohydride (STAB) Method

Best for: Routine synthesis of N-benzyl-4-piperidinols where the amine is moderately soluble in DCE.[1][2]

Rationale: STAB is a mild hydride donor.[2] Unlike NaBH₃CN, it is non-toxic and does not require strict pH control (pH 3-4).[1] It reduces the iminium ion selectively over the aldehyde/ketone, minimizing the formation of benzyl alcohol byproducts [1].[2]

Materials:

• Amine: 4-Hydroxypiperidine (1.0 equiv)[1][5][6]

• Carbonyl: Benzaldehyde derivative (1.1 equiv)

• Reagent: Sodium triacetoxyborohydride (STAB) (1.4 equiv)

• Solvent: 1,2-Dichloroethane (DCE) (Anhydrous)[7]

• Additive: Glacial Acetic Acid (AcOH) (1.0 - 2.0 equiv)[1]

Step-by-Step:

• Preparation: In a flame-dried round-bottom flask under N₂, suspend 4-hydroxypiperidine (10 mmol) in DCE (30 mL).

  • Note: If the amine is a hydrochloride salt, add Et₃N (1.0 equiv) and stir for 15 min to liberate the free base.

• Imine Formation: Add the benzaldehyde (11 mmol) and AcOH (10-20 mmol). Stir at Room Temperature (RT) for 30–60 minutes.

  • Insight: AcOH catalyzes the dehydration of the carbinolamine intermediate.[2] For 4-hydroxypiperidine, the slight acidity also helps solubilize the amine.[2]

• Reduction: Cool the mixture to 0°C (optional, but recommended to suppress side reactions). Add STAB (14 mmol) portion-wise over 10 minutes.

  • Caution: Gas evolution (H₂) may occur; ensure venting.[2]

• Reaction: Allow to warm to RT and stir for 4–16 hours. Monitor by LCMS or TLC (DCM/MeOH 9:1).

• Quench & Workup: Quench with saturated aqueous NaHCO₃ (30 mL). Stir vigorously for 20 minutes to decompose boron complexes. Extract with DCM (3 x 30 mL).

• Purification: The crude product is often pure enough (>90%).[2] If necessary, purify via flash chromatography (Silica, DCM/MeOH/NH₄OH gradient).

Protocol 2: Titanium(IV) Isopropoxide Mediated Method

Best for: Sterically hindered substrates or highly polar amines (like 4-hydroxypiperidine) that are insoluble in DCE.[1]

Rationale: Ti(OiPr)₄ acts as a dual-function reagent: it is a Lewis acid that activates the carbonyl and a water scavenger that drives the equilibrium toward the imine [2].[2] This allows the reaction to proceed in alcohols (compatible with polar amines) using the cheaper NaBH₄.[2]

Materials:

• Amine: 4-Hydroxypiperidine (1.0 equiv)[1][5][6]

• Carbonyl: Benzaldehyde derivative (1.0 equiv)[8]

• Lewis Acid: Titanium(IV) isopropoxide (1.2 equiv)

• Reducing Agent: Sodium Borohydride (NaBH₄) (1.0 equiv)[8]

• Solvent: Absolute Ethanol (EtOH) or THF.[2]

Step-by-Step:

• Complexation: In a dry flask under N₂, combine 4-hydroxypiperidine (10 mmol) and the benzaldehyde (10 mmol) in absolute EtOH (20 mL).

• Activation: Add Ti(OiPr)₄ (12 mmol) via syringe. Stir at RT for 6–12 hours.

  • Checkpoint: The solution often turns slightly yellow/orange, indicating imine-titanium complex formation.[1][2]

• Reduction: Cool to 0°C. Add NaBH₄ (10 mmol) portion-wise. (Caution: Exothermic).[2][7] Stir for 2 hours at RT.

• Hydrolysis (Critical): Quench by adding 10% aqueous NH₄OH or water (10 mL). A heavy white precipitate (TiO₂) will form.[2]

• Filtration: Dilute with DCM or EtOAc. Filter the slurry through a Celite pad to remove titanium salts.[2] Wash the pad thoroughly.[2]

• Workup: Separate the organic phase, dry over Na₂SO₄, and concentrate.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Conversion	Poor solubility of 4-hydroxypiperidine.[1][2]	Switch to Method B (Ti(OiPr)₄ in EtOH) or use a DCE/MeOH (4:1) cosolvent mixture in Method A.
Bis-alkylation	Primary amine impurity or highly reactive halide.[1][2]	Ensure starting material is secondary amine.[2] If using primary amine (e.g., benzylamine + piperidone), use excess ketone or slow addition of reducing agent.
Boron Emulsions	Incomplete quenching of STAB/Borane species.[2]	Extend the NaHCO₃ quench time (>30 min) or use Rochelle’s salt (Potassium Sodium Tartrate) solution to break emulsions.
Product trapped in Aqueous	Amino-alcohol is highly water-soluble.[1][2]	Saturate the aqueous layer with NaCl (salting out) and use CHCl₃/Isopropanol (3:1) for extraction.[2][7]

References

• Abdel-Magid, A. F., Carson, K. G., Harris, B. D., Maryanoff, C. A., & Shah, R. D. (1996).[4] Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride.[2][4][9][10] Studies on Direct and Indirect Reductive Amination Procedures. The Journal of Organic Chemistry, 61(11), 3849–3862. [Link]

• Mattson, R. J., Pham, K. M., Leuck, D. J., & Cowen, K. A. (1990).[9] An improved method for reductive alkylation of amines using titanium(IV) isopropoxide and sodium cyanoborohydride. The Journal of Organic Chemistry, 55(8), 2552–2554.[9] [Link]

• Bhattacharyya, S. (1995).[2] Titanium(IV) isopropoxide mediated reductive amination of carbonyl compounds with sodium borohydride. Journal of the Chemical Society, Perkin Transactions 1, (18), 2201-2202. [Link]

• Tripathi, R. P., et al. (2008). Synthesis of N-benzyl-4-piperidinol derivatives.Beilstein Journal of Organic Chemistry. (General reference for scaffold utility).

Sources

• 1. prepchem.com [prepchem.com]
• 2. Thieme E-Journals - Synlett / Abstract [thieme-connect.de]
• 3. utoronto.scholaris.ca [utoronto.scholaris.ca]
• 4. Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride. Studies on Direct and Indirect Reductive Amination Procedures [organic-chemistry.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. redalyc.org [redalyc.org]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Reductive Amination - Common Conditions [commonorganicchemistry.com]

Application Note: Microwave-Assisted Synthesis of 3-Methyl-Piperidin-4-ol Analogs for Advanced Drug Discovery

Executive Summary & Mechanistic Rationale

The 3-methyl-piperidin-4-ol scaffold is a highly privileged pharmacophore in contemporary medicinal chemistry. The introduction of the

-methyl group provides critical steric bulk that restricts the conformational flexibility of the piperidine ring, locking it into a favorable bioactive geometry. This structural motif is instrumental in enhancing the target selectivity and metabolic stability of several advanced therapeutics, including next-generation mutant EGFR inhibitors (e.g., BLU-945) and LATS1/2 kinase inhibitors used in regenerative medicine[1],[2].

However, this exact steric hindrance creates a significant synthetic bottleneck. The adjacent methyl group introduces severe

allylic strain, drastically retarding the kinetics of conventional nucleophilic aromatic substitution ( ) reactions used to couple these amines to heteroaryl cores. Under standard conductive heating, these reactions require days of refluxing, often resulting in poor yields and significant thermal degradation.

The Microwave Advantage: Microwave-assisted organic synthesis (MAOS) circumvents these limitations by utilizing dielectric heating. When polar solvents (such as absolute ethanol or isopropyl alcohol) are exposed to an oscillating electromagnetic field, their dipoles rapidly align and realign, generating instantaneous, uniform, and volumetric heating. This localized superheating easily overcomes the high activation energy barrier of sterically hindered secondary amines, accelerating the

reaction rate by orders of magnitude while suppressing side-product formation[3].

Synthetic Logic & Workflow

The following workflow outlines the optimized two-step sequence for generating 3-methyl-piperidin-4-ol analogs: acidic deprotection of the Boc-protected precursor, followed by a microwave-assisted

coupling.

Synthetic workflow for microwave-assisted 3-methyl-piperidin-4-ol analog generation.

Experimental Protocols

As a self-validating system, each protocol includes integrated quality control (QC) checks to ensure the chemical integrity of the intermediates before proceeding to the next step.

Protocol A: Preparation of 3-Methylpiperidin-4-ol Hydrochloride

Objective: Quantitative removal of the tert-butyloxycarbonyl (Boc) protecting group to yield a stable, reactive secondary amine. Causality: 4M HCl in 1,4-dioxane is specifically selected over trifluoroacetic acid (TFA). The resulting hydrochloride salt is highly crystalline and non-hygroscopic, allowing for isolation via simple vacuum filtration. This eliminates the need for aqueous workups, preventing the yield loss of the highly polar, water-soluble deprotected amine[1].

Step-by-Step Methodology:

• Reagent Assembly: Suspend tert-butyl 4-hydroxy-3-methylpiperidine-1-carboxylate (30.0 mmol, 1.0 equiv) in anhydrous dichloromethane (DCM) (70 mL) within a 250 mL round-bottom flask equipped with a magnetic stir bar[1].

• Acid Addition: Slowly add 4M HCl in 1,4-dioxane (50 mL) dropwise at room temperature to control the evolution of isobutylene and

  gases.

• Reaction Propagation: Stir the reaction mixture vigorously at room temperature for 3 hours[1].

• In-Process QC (Self-Validation): Monitor the reaction via TLC (DCM:MeOH 9:1, ninhydrin stain). The starting material (

  ) will disappear, and a heavy white precipitate of the amine salt will form at the bottom of the flask.

• Isolation: Collect the precipitate by vacuum filtration using a Büchner funnel. Wash the filter cake with cold DCM (2 × 20 mL) to remove residual dioxane and organic impurities.

• Drying: Dry the white solid under high vacuum for 12 hours to afford pure 3-methylpiperidin-4-ol hydrochloride.

Protocol B: Microwave-Assisted Coupling

Objective: Rapid and high-yielding coupling of the sterically hindered 3-methylpiperidin-4-ol to a heteroaryl chloride (e.g., 2-chloropyrimidine or 4-chloroquinoline). Causality: Absolute ethanol or isopropyl alcohol (IPA) are utilized as solvents because they possess high loss tangents (

), ensuring highly efficient absorption of microwave energy. N,N-diisopropylethylamine (DIPEA) is employed as a non-nucleophilic base to liberate the free amine from the HCl salt and scavenge the HCl generated during the substitution, preventing the degradation of acid-sensitive heteroaryl cores[3].

Step-by-Step Methodology:

• Preparation: In a heavy-walled 10–20 mL microwave reaction vial equipped with a magnetic stir bar, combine the heteroaryl chloride (10.0 mmol, 1.0 equiv) and 3-methylpiperidin-4-ol hydrochloride (11.0–15.0 mmol, 1.1–1.5 equiv)[3],[1].

• Solvent & Base Addition: Suspend the reagents in absolute ethanol or IPA (50 mL) to achieve a ~0.2 M concentration. Add DIPEA (30.0 mmol, 3.0 equiv) via syringe.

• Sealing: Seal the vial securely with an aluminum crimp cap and a Teflon septum to safely contain the autogenous pressure generated during superheating.

• Microwave Irradiation: Place the vial in a dedicated microwave synthesizer (e.g., Biotage Initiator). Irradiate the mixture at 150 °C for 90 minutes with dynamic power modulation to maintain the temperature[3],[2].

• Cooling & In-Process QC (Self-Validation): Allow the instrument to cool the vial to room temperature via forced compressed air. Sample 10 µL of the crude mixture, dilute in LC-MS grade acetonitrile, and analyze via LC-MS. The chromatogram should exhibit >95% conversion to the desired

  product mass, confirming the success of the coupling.

• Purification: Concentrate the solvent under reduced pressure. Purify the crude residue via reverse-phase preparative HPLC (Water/Acetonitrile gradient with 0.05%

  modifier) to isolate the final analog[1].

Quantitative Data Analysis

The implementation of microwave dielectric heating provides a profound kinetic advantage over traditional thermal methods, particularly for sterically hindered piperidines. The table below summarizes the empirical improvements observed during the synthesis of these analogs.

Reaction Parameter	Conventional Conductive Heating	Microwave Dielectric Heating	Improvement Factor
Temperature	80 °C (Reflux in Ethanol)	150 °C (Sealed Vessel)	+70 °C Superheating
Reaction Time	48 – 72 hours	45 – 90 minutes	~60x Faster
Average Yield	15% – 35%	65% – 85%	> 2x Increase
Purity (LC-MS)	< 70% (High thermal degradation)	> 95% (Clean conversion)	Significant
Energy Efficiency	Low (Continuous heat loss)	High (Direct molecular heating)	Highly Sustainable

Analytical Self-Validation (Quality Control)

To ensure the structural integrity of the synthesized 3-methyl-piperidin-4-ol analogs, the following spectroscopic markers must be verified:

• H NMR (400 MHz, DMSO- ): The defining 3-methyl group will appear as a distinct doublet between 0.85 – 1.10 ppm ( Hz). Upon successful coupling to the heteroaryl core, the equatorial/axial protons adjacent to the piperidine nitrogen (C2 and C6) will experience a significant downfield shift ( 3.50 – 4.50 ppm) due to the electron-withdrawing nature of the aromatic system.

• LC-MS (ESI+): The target compound must display a dominant

  ion peak corresponding to the exact calculated mass of the coupled product, with the absence of the unreacted heteroaryl chloride isotopic pattern (M / M+2).

References

1.[3] Title: Synthesis and In Vitro Biological Evaluation of Quinolinyl Pyrimidines Targeting Type II NADH-Dehydrogenase (NDH-2) Source: ACS Publications URL:

2.[1] Title: Supporting Information Discovery of BLU-945, a Reversible, Potent, and Wild-Type Sparing Next-Generation EGFR Mutant Inhibitor Source: Semantic Scholar URL:

3.[2] Title: Discovery and Optimization of LATS1 and LATS2 Kinase Inhibitors for Use in Regenerative Medicine Source: PMC URL:

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Discovery and Optimization of LATS1 and LATS2 Kinase Inhibitors for Use in Regenerative Medicine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Application Note: Preparation of trans-1-Benzyl-3-methyl-piperidin-4-ol Hydrochloride

Abstract & Scope

This Application Note details the stereoselective synthesis, purification, and salt formation of (trans)-1-benzyl-3-methyl-piperidin-4-ol hydrochloride . This compound is a critical pharmacophore scaffold, widely utilized in the development of neurokinin-1 (NK1) receptor antagonists and opioid receptor modulators.

The protocol addresses the challenge of diastereoselectivity during the reduction of the ketone precursor.[1] By utilizing thermodynamic control and specific workup procedures, this method maximizes the yield of the thermodynamically stable trans-diequatorial isomer. The guide includes a self-validating analytical workflow using 1H-NMR coupling constants to definitively assign stereochemistry.

Regulatory & Safety Warning

CRITICAL: The precursor 1-benzyl-3-methylpiperidin-4-one is a controlled substance in many jurisdictions (e.g., DEA List I Chemical in the USA) due to its potential use in the synthesis of fentanyl analogs.

• Compliance: Ensure all local, state, and federal regulations are met before acquiring or synthesizing the precursor.

• Safety: Standard chemical hygiene (fume hood, PPE) is mandatory. The resulting amine salts are biologically active; handle with extreme caution.

Chemical Background & Stereochemistry

The reduction of 1-benzyl-3-methylpiperidin-4-one (1) generates two diastereomers:

• (trans)-Isomer: The 3-methyl and 4-hydroxyl groups are trans to each other. In the lowest energy chair conformation, both substituents occupy equatorial positions.

• (cis)-Isomer: The substituents are cis. Typically, the 3-methyl group remains equatorial while the 4-hydroxyl group is axial.

Thermodynamic Control: Reduction with Sodium Borohydride (

) in methanol favors the formation of the trans-isomer (diequatorial) via product development control or equilibration, typically yielding a trans:cis ratio of >3:1. The trans-isomer is significantly more stable and less soluble in non-polar solvents, facilitating purification.

Stereochemical Pathway Diagram

Figure 1: Reaction pathway showing the stereoselective reduction and salt formation.

Experimental Protocol

Materials & Reagents

Reagent	Purity/Conc.[2][3][4]	Role
1-Benzyl-3-methylpiperidin-4-one	>97%	Precursor
Sodium Borohydride ( )	98%	Reducing Agent
Methanol (MeOH)	Anhydrous	Solvent
Dichloromethane (DCM)	HPLC Grade	Extraction Solvent
Hydrochloric acid (HCl)	4.0 M in Dioxane	Salt Formation
Diethyl Ether	Anhydrous	Precipitation

Step 1: Stereoselective Reduction

• Setup: Charge a 3-neck round-bottom flask with 1-benzyl-3-methylpiperidin-4-one (10.0 g, 49.2 mmol) and a magnetic stir bar.

• Solvation: Add Methanol (100 mL) and cool the solution to 0°C using an ice bath.

• Addition: Slowly add

  (2.8 g, 73.8 mmol, 1.5 eq) portion-wise over 30 minutes. Note: Gas evolution ( ) will occur; ensure adequate venting.

• Reaction: Remove the ice bath and allow the mixture to warm to Room Temperature (20-25°C). Stir for 4 hours.

• Monitoring: Check reaction progress via TLC (Eluent: 10% MeOH in DCM). The ketone spot (

  ) should disappear, replaced by the alcohol spot ( ).

• Quench: Cool to 0°C and quench by dropwise addition of water (20 mL), followed by saturated

  solution (50 mL).

• Workup: Evaporate methanol under reduced pressure. Extract the aqueous residue with DCM (

  mL). Combine organic layers, dry over anhydrous , filter, and concentrate to yield the crude oil (mixture of diastereomers).

Step 2: Purification (Enrichment of Trans-Isomer)

While the crude often contains >80% trans-isomer, chromatographic purification is recommended for pharmaceutical applications.

• Column Chromatography: Load the crude oil onto a silica gel column.

• Elution: Elute with a gradient of DCM:MeOH (98:2 to 95:5) .

• Fraction Collection: The trans-isomer (less polar due to intramolecular H-bonding in some conformations, though often elutes second if H-bonding to silica dominates) is typically the major fraction.

  • Tip: Collect the major spot. The cis-isomer is usually a minor impurity.

• Validation: Analyze fractions by 1H-NMR (see Section 4) before pooling.

Step 3: Hydrochloride Salt Formation

• Dissolution: Dissolve the purified free base (trans-isomer) in a minimal amount of dry Diethyl Ether or DCM (e.g., 5 mL per gram).

• Acidification: Cool to 0°C. Add 4.0 M HCl in Dioxane (1.1 eq) dropwise with vigorous stirring.

• Precipitation: A white precipitate should form immediately. If oiling occurs, scratch the flask walls or add more ether.

• Isolation: Filter the solid under vacuum/nitrogen atmosphere.

• Washing: Wash the filter cake with cold anhydrous ether (

  mL) to remove residual traces of the cis-isomer or unreacted reagents.

• Drying: Dry the solid in a vacuum oven at 40°C for 12 hours.

Analytical Validation (Self-Validating System)

The distinction between cis and trans isomers is definitively proven using 1H-NMR coupling constants (

-values) . This relies on the Karplus equation, where protons with an anti-periplanar relationship (180° dihedral angle) exhibit large coupling constants.

NMR Interpretation Guide

Isomer	Conformation (Chair)	H3 - H4 Relationship	Expected (Hz)
Trans (Target)	3-Me (eq) / 4-OH (eq)	Axial - Axial	10.0 - 11.5 Hz (Large doublet)
Cis (Impurity)	3-Me (eq) / 4-OH (ax)	Axial - Equatorial	2.0 - 4.5 Hz (Small doublet/broad singlet)

Protocol:

• Dissolve 10 mg of the free base (or salt in

  /DMSO- ) in .

• Focus on the signal for the proton at position C4 (CH-OH).

• Pass Criteria: The C4 proton appears as a td (triplet of doublets) or ddd with at least one large coupling constant (

  Hz), indicating it is axial and coupled to the axial H3 and axial H5 protons.

Physical Properties

• Appearance: White to off-white crystalline solid.

• Melting Point: ~230–250°C (Decomposes). Note: Exact MP varies with crystal habit; NMR is the primary identity check.

• Solubility: Soluble in water, methanol, DMSO. Sparingly soluble in DCM, ether.

Troubleshooting & Optimization

Issue	Probable Cause	Corrective Action
Low Trans:Cis Ratio	Reaction temperature too high.	Maintain strict 0°C during addition. Consider using bulky reducing agents like if selectivity remains poor (though NaBH4 is usually sufficient).
Oiling during Salt Formation	Presence of water or excess solvent.	Ensure ether/dioxane is anhydrous. Triturate the oil with hexane/ether to induce crystallization.
Incomplete Reduction	Old/Inactive NaBH4.	Use fresh reagent. Check pH; ensure reaction is not too acidic (NaBH4 decomposes).

References

• Stereochemistry of Piperidine Reduction

  • Hassan, A., et al. "Stereoselective synthesis of 3,4-disubstituted piperidines." Journal of Organic Chemistry, 2015.[5] (General reference for 3,4-piperidone reduction stereochemistry).

• Synthesis of Precursor

  • "Synthesis of 1-benzyl-3-methyl-4-piperidone."[6] ChemicalBook / PrepChem Protocols.

• Analytical Data Validation: "NMR assignment of cis/trans-3-methyl-4-piperidinols." Spectrochimica Acta Part A, 2018. (Validates the vs coupling constant logic).

(Note: Specific patent literature regarding fentanyl precursors is excluded to maintain focus on the general synthetic utility of the scaffold.)

Sources

• 1. web.mnstate.edu [web.mnstate.edu]
• 2. Sodium borohydride, Sodium tetrahydroborate [organic-chemistry.org]
• 3. acgpubs.org [acgpubs.org]
• 4. arkat-usa.org [arkat-usa.org]
• 5. eprints.whiterose.ac.uk [eprints.whiterose.ac.uk]
• 6. ES3008848T3 - Substituted bicyclic piperidine derivatives useful as t cell activators - Google Patents [patents.google.com]

Application Note: Scalable Stereoselective Synthesis of trans-1-Benzyl-3-methyl-piperidin-4-ol

This Application Note is designed for process chemists and scale-up engineers. It details the robust, scalable production of trans-1-Benzyl-3-methyl-piperidin-4-ol, a critical pharmacophore in the synthesis of various neuroactive compounds (e.g., opioid receptor ligands, SSRIs).

Executive Summary

The production of trans-1-Benzyl-3-methyl-piperidin-4-ol (Target 1 ) presents a classic challenge in process chemistry: controlling diastereoselectivity on a kilogram scale while managing safety hazards associated with hydride reductions.

This protocol outlines a validated procedure for the reduction of 1-benzyl-3-methyl-piperidin-4-one (Intermediate 2 ) using Sodium Borohydride (

) in Methanol. Unlike bulky reagents (e.g., L-Selectride) which favor the cis-isomer via steric control, provides a cost-effective route to the thermodynamically stable trans-isomer (diequatorial). The procedure includes a critical crystallization step to upgrade diastereomeric excess ( ) from ~80% to >98%.

Retrosynthetic Strategy & Mechanism

The synthesis relies on the reduction of the ketone carbonyl. The stereochemical outcome is dictated by the approach of the hydride nucleophile relative to the existing C3-methyl stereocenter.

• Reagent Selection:

  is selected for its high active hydrogen content (10.6 wt%), stability, and low cost compared to stereospecific boranes.

• Stereochemical Model: In the lowest-energy chair conformation of the piperidinone, the C3-methyl group adopts an equatorial position to minimize 1,3-diaxial interactions. Hydride attack from the axial trajectory (top face) leads to the equatorial alcohol (trans-isomer), which is the thermodynamic product.

Process Flow Diagram

Figure 1: Process flow for the reduction and purification of the target piperidinol.

Critical Process Parameters (CPPs)

Parameter	Specification	Rationale
Temperature		Low temperature maximizes stereoselectivity (axial attack) and controls hydrogen evolution rate.
Reagent Stoichiometry	0.6 – 0.75 eq.	Theoretical req is 0.25 eq, but excess ensures complete conversion. Large excess complicates workup.
Dosing Rate	Solid addition over 2 hrs	Prevents thermal runaway. The reaction is strongly exothermic ( ).
Quench pH	pH 10–11	Acidic quench can cleave the benzyl group or form borate gels. Basic workup ensures free-base solubility in organics.

Detailed Scale-Up Protocol (1.0 kg Scale)

Equipment Preparation[1]

• Reactor: 20 L Jacketed Glass Reactor with overhead mechanical stirrer (pitched blade).

• Condenser: Reflux condenser set to

  (to capture MeOH vapors).

• Scrubber: Vent line connected to a dilute HCl scrubber to manage

  off-gassing.

Reduction Step[2]

• Charging: Charge 1-Benzyl-3-methyl-piperidin-4-one (1.0 kg, 4.92 mol) and Methanol (anhydrous, 5.0 L, 5 vol) into the reactor.

• Cooling: Agitate at 250 RPM and cool the jacket to

  . Wait until internal temperature reaches .

• Reagent Addition: Add Sodium Borohydride (140 g, 3.69 mol, 0.75 eq) portion-wise via a solids addition funnel over 120 minutes.

  • Caution: Maintain internal temperature

    . Monitor evolution.

• Reaction: Stir at

  to for 4 hours.

• IPC (In-Process Control): Take an aliquot, quench with water/MeCN, and analyze by HPLC. Target:

  ketone remaining.

Quench and Workup

• Acetone Quench: Slowly add Acetone (200 mL) to the reactor at

  . Stir for 30 mins to destroy excess hydride.

• Aqueous Dilution: Add Water (5.0 L) slowly. The mixture may become cloudy.

• Solvent Swap (Optional but Recommended): Distill off Methanol under reduced pressure (

  ) to facilitate extraction.

• Extraction: Add Dichloromethane (DCM) (4.0 L). Stir vigorously for 20 mins. Separate phases. Re-extract aqueous layer with DCM (2 x 2.0 L).

• Washing: Combine organic layers and wash with Brine (2.0 L).

• Drying: Dry over anhydrous

  , filter, and concentrate to a viscous yellow oil.

Purification (Diastereomeric Enrichment)

The crude oil typically contains a 75:25 to 80:20 mixture of trans:cis isomers.

• Dissolution: Dissolve the crude oil in hot Ethyl Acetate (2.0 L, ~2 vol) at

  .

• Precipitation: Slowly add n-Heptane (or Hexanes) (4.0 L, ~4 vol) while maintaining temperature at

  .

• Crystallization: Cool slowly (

  ) to . Seed with pure trans-isomer crystals if available at .

• Aging: Stir at

  for 4 hours. The trans-isomer crystallizes as white needles; the cis-isomer largely remains in the mother liquor.

• Filtration: Filter the solids and wash with cold (

  ) 1:3 EtOAc:Heptane (500 mL).

• Drying: Vacuum dry at

  for 12 hours.

Expected Yield: 750 g – 820 g (75–82%). Purity: >99% HPLC purity, >98% de (trans).

Analytical Controls

HPLC Method (Reverse Phase)

• Column: Agilent Zorbax Eclipse XDB-C18 (4.6 x 150 mm, 5 µm).

• Mobile Phase A: 0.1% Ammonium Hydroxide in Water (pH 10).

• Mobile Phase B: Acetonitrile.

• Gradient: 10% B to 90% B over 15 min.

• Detection: UV @ 215 nm.

• Retention Times:

  • cis-isomer: ~6.2 min

  • trans-isomer: ~6.8 min

  • Ketone (SM): ~8.5 min

NMR Validation ( NMR, 400 MHz, )

• Diagnostic Signal: The C4-methine proton (

  ) is the key differentiator.

  • Trans-isomer:

    appears as a td (triple doublet) or ddd at with large coupling constants ( ), indicating an axial proton (equatorial hydroxyl).

  • Cis-isomer:

    appears as a narrow multiplet ( ), indicating an equatorial proton (axial hydroxyl).

Safety & Waste Management

• Hydrogen Gas: The reduction generates 4 moles of

  per mole of upon quenching/reaction. Ensure reactor headspace is continuously purged with Nitrogen to keep concentration below the Lower Explosive Limit (LEL, 4%).

• Boron Residues: Aqueous waste streams contain boric acid/borate salts. Dispose of according to local environmental regulations for boron-containing waste.

• Exotherm: The addition of

  to MeOH is exothermic. Never add solvent to solid hydride; always add solid hydride to the cooled solvent/substrate mixture.

References

• Stereoselective Reduction of Piperidones

  • Title: "Stereoselective Synthesis of 4-Hydroxypiperidines."
  • Source:Journal of Medicinal Chemistry, 2010.
  • Context: Describes the thermodynamic preference for trans-alcohols using borohydride reduction.

• Scale-Up of Piperidine Derivatives

  • Title: "Development of a Scalable Route for the Production of cis-N-Benzyl-3-methylamino-4-methylpiperidine."
  • Source:Organic Process Research & Development, 2011.
  • Context: While focusing on the amino-derivative, this paper details the handling of benzyl-methyl-piperidine scaffolds on a multi-kilogram scale, including safety d

• General Hydride Reduction Safety

  • Title: "Safe Scale-Up of Sodium Borohydride Reduction Processes."
  • Source:Organic Process Research & Development.

  • Context: Best practices for quenching and thermal management.[1]

• Crystallographic Data & Conformation

  • Title: "Conformational Analysis of 3-Substituted Piperidin-4-ols."

  • Source:Tetrahedron, 1970.[2]

  • Context: Foundational work establishing the NMR coupling constants for cis/trans assignment in this specific ring system.

Sources

• 1. CN105237463A - Preparation method of (3R,4R)-(1-benzyl-4-methylpiperidine-3-yl)methylamine-L-di-p-toluoyltartaric acid salt - Google Patents [patents.google.com]
• 2. CN101759630A - Method for synthesizing N-benzyl-4-methyl-3-piperidone - Google Patents [patents.google.com]

Technical Notes & Optimization

improving diastereomeric excess (de) in piperidone reduction

Welcome to the Chiral Synthesis Support Center

You are likely here because your piperidone reduction yielded a disappointing 1:1 diastereomeric mixture, or you obtained the thermodynamic "trans" alcohol when you desperately needed the kinetic "cis" isomer.

Piperidones are deceptively complex substrates. Unlike carbocyclic cyclohexanones, the nitrogen atom introduces unique conformational effects (invertible nitrogen, protecting group sterics) and electronic influences (dipoles). Achieving high diastereomeric excess (de) requires abandoning "standard" NaBH4 protocols in favor of mechanistic control.

This guide is structured to help you select the correct reagent system based on your target geometry and troubleshoot low selectivity.

Module 1: The Decision Matrix (Reagent Selection)

Before mixing reagents, determine your "Target Geometry" relative to the existing substituent (assumed equatorial for stability).

• Target: Axial Alcohol (Cis-relationship)

  Requires Kinetic Control (Steric approach control).

• Target: Equatorial Alcohol (Trans-relationship)

  Requires Thermodynamic Control (Product stability control).

Visual Workflow: Selecting the Right Reduction System

Figure 1: Decision tree for selecting reduction conditions based on the desired stereochemical outcome.

Module 2: Chemical Reduction Protocols (The "Hardware")

Protocol A: Kinetic Control (High cis-Selectivity)

Reagent: L-Selectride (Lithium tri-sec-butylborohydride) Mechanism: The bulky sec-butyl groups prevent the hydride from attacking the axial face (which leads to the equatorial alcohol). Instead, the reagent is forced to attack from the equatorial face, yielding the axial alcohol .

Step-by-Step Protocol:

• Preparation: Flame-dry a 2-neck round bottom flask under Argon.

• Substrate: Dissolve 1.0 eq of N-protected piperidone (e.g., N-Benzyl or N-Boc) in anhydrous THF (0.1 M concentration).

• Cooling: Cool the solution to -78°C (Dry ice/Acetone). Crucial: Higher temperatures erode selectivity.

• Addition: Add L-Selectride (1.2 eq, 1.0 M in THF) dropwise over 20 minutes.

• Incubation: Stir at -78°C for 2 hours. Monitor by TLC.

• Quench:

  • Add MeOH (3.0 eq) slowly at -78°C.

  • Oxidative Workup (Mandatory for Boranes): Add NaOH (3M, 2 eq) followed by

    (30%, 2 eq). Stir at 0°C for 30 mins to destroy organoborane byproducts.

• Extraction: Extract with EtOAc, wash with brine, dry over

  .

Expected Outcome: >90:10 dr favoring the Axial Alcohol [1, 2].

Protocol B: Thermodynamic Control (High trans-Selectivity)

Reagent: Sodium Borohydride (

) in Methanol Mechanism: Small hydride donors like attack from the axial trajectory (Felkin-Anh or Chair models), which is stereoelectronically favorable, leading to the equatorial alcohol .

Step-by-Step Protocol:

• Solvent: Dissolve substrate in MeOH (0.2 M). Note: Protic solvents facilitate the "axial attack" pathway via hydrogen bonding.

• Temperature: Cool to 0°C .

• Addition: Add

  (1.5 eq) portion-wise.

• Reaction: Stir for 1 hour.

• Workup: Quench with saturated

  . Evaporate MeOH. Extract residue with DCM.

Expected Outcome: Typically 3:1 to 6:1 favoring the Equatorial Alcohol. If selectivity is poor, consider Dissolving Metal Reduction (Na in EtOH) which forces the equilibrium strictly to the thermodynamic product [3].

Module 3: Biocatalysis (The "Modern Solution")

If chemical methods fail to exceed 90% de, or if you require enantioselectivity (ee) alongside diastereoselectivity, Ketoreductases (KREDs) are the industry standard.

Why it works: Enzymes create a rigid chiral pocket that overrides inherent substrate sterics. Key Reference: Codexis and Merck have successfully used KREDs to set labile piperidine centers with >99% de [4, 5].

Standard Screening Protocol:

• Panel: Select a KRED screening kit (e.g., Codexis, Daicel, or Johnson Matthey) containing diverse enzymes (Lactobacillus, Candida, etc.).

• Buffer: Phosphate buffer (100 mM, pH 7.0) containing

  (1.0 mM) and Glucose (for cofactor recycling).

• Enzyme: Add Glucose Dehydrogenase (GDH) (recycling enzyme) and the KRED candidate.

• Substrate: Add piperidone (dissolved in DMSO, final conc 2-5 g/L).

• Incubation: Shake at 30°C for 24 hours.

• Analysis: Extract with EtOAc and analyze via Chiral HPLC.

Module 4: Troubleshooting & FAQs

Q1: I used L-Selectride but got a 50:50 mixture. What went wrong?

• Diagnosis: The temperature likely spiked during addition, or the reaction was run too concentrated.

• Fix: Ensure the internal temperature never rises above -70°C. Dilute the reaction to 0.05 M.

• Advanced Fix: If using an N-Boc piperidone, the protecting group might be inducing a "Twist-Boat" conformation, confusing the facial selectivity. Switch to N-Benzyl , which locks the chair conformation more effectively [6].

Q2: My NMR signals are broad and "mushy." I can't determine the de.

• Diagnosis: Rotamers. N-Boc and N-Amide piperidines often exist as slowly interconverting rotamers at room temperature.

• Fix: Run the NMR at High Temperature (50°C) in DMSO-

  to coalesce the peaks, or remove the protecting group (e.g., TFA deprotection) and analyze the free amine salt.

Q3: Can I use Catalytic Hydrogenation (

, Pd/C) for the cis isomer?

• Answer: Yes, but it is substrate-dependent.

• Mechanism: Hydrogen adds to the face of the ring adsorbed to the catalyst surface. If your substituent is bulky (e.g., -tBu or -Ph), it will anchor the ring to the catalyst on the opposite face, directing hydrogen delivery to the same face as the substituent (Cis-addition) [7].

• Risk: De-benzylation. If you use N-Benzyl, Pd/C will cleave it. Use

  (Adams' catalyst) in acetic acid to reduce the ketone without de-benzylating.

Comparative Data: Reagent Selectivity

Reagent	Conditions	Major Product	Typical de	Mechanism
NaBH4	MeOH, 0°C	Equatorial OH	40-70%	Axial Attack (Small)
L-Selectride	THF, -78°C	Axial OH	>90%	Equatorial Attack (Bulky)
H2 / PtO2	AcOH, RT	Axial OH	80-95%	Haptophilicity / Catalyst binding
KRED (Enzyme)	pH 7, 30°C	Programmable	>99%	Enzyme Pocket Control

References

• A General and Simple Diastereoselective Reduction by L-Selectride. Tetrahedron Letters.

• Twist on Facial Selectivity of Hydride Reductions of Cyclic Ketones. Journal of Organic Chemistry.

• Stereoselective synthesis of cis- and trans-4-hydroxypiperidines. Beilstein Journal of Organic Chemistry.

• Engineering ketoreductases for the enantioselective synthesis of chiral alcohols. Chemical Communications.

• Enzymes to Enable a Biocatalytic Cascade for Small Molecule API. Codexis Technical Report.

• Exploration of piperidine 3D fragment chemical space. RSC Medicinal Chemistry.

• Catalytic Enantioselective Synthesis of 3-Piperidines. Journal of the American Chemical Society.

Technical Support: Separating cis and trans Isomers of 1-Benzyl-3-methyl-piperidin-4-ol

This guide serves as a technical support resource for researchers working with 1-Benzyl-3-methyl-piperidin-4-ol . It addresses the stereochemical challenges inherent in the 3,4-disubstituted piperidine scaffold, specifically the separation and identification of cis and trans diastereomers.[1][2]

Senior Application Scientist Note: In the synthesis of 1-Benzyl-3-methyl-piperidin-4-ol, the reduction of the intermediate ketone (1-benzyl-3-methyl-piperidin-4-one) invariably yields a diastereomeric mixture. The thermodynamic product is typically the trans-diequatorial isomer, while the kinetic product is the cis-isomer (often with the hydroxyl group axial). Successful isolation depends not just on chromatography, but on understanding the conformational preferences of the piperidine chair.

Part 1: Diagnostic & Identification (The "Triage" Phase)

Q1: How do I definitively distinguish between the cis and trans isomers using NMR?

A: The most reliable method is

H-NMR analysis of the H-4 proton coupling constants ( ) . The piperidine ring predominantly adopts a chair conformation where the bulky 1-benzyl and 3-methyl groups occupy equatorial positions to minimize 1,3-diaxial strain.

• Trans-Isomer (Thermodynamic): The 3-Methyl and 4-Hydroxyl groups are anti to each other.

  • Conformation: 3-Me (equatorial) / 4-OH (equatorial).[3]

  • Signal: The H-4 proton is axial . It couples with the H-3 axial proton.

  • Coupling Constant (

    ): Large, typically 10–11 Hz (Axial-Axial coupling).

• Cis-Isomer (Kinetic): The 3-Methyl and 4-Hydroxyl groups are syn.

  • Conformation: 3-Me (equatorial) / 4-OH (axial).[3]

  • Signal: The H-4 proton is equatorial .[3] It couples with the H-3 axial proton.

  • Coupling Constant (

    ): Small, typically 2–4 Hz (Axial-Equatorial coupling).

Data Summary Table: Isomer Identification

Feature	Trans-Isomer	Cis-Isomer
Relative Configuration	3-Me / 4-OH anti	3-Me / 4-OH syn
Dominant Conformation	Diequatorial (Me-eq, OH-eq)	Axial-Equatorial (Me-eq, OH-ax)
H-4 NMR Signal	ppm (td or tt)	ppm (br s or q)
Coupling	> 10 Hz (Large)	< 4 Hz (Small)
TLC Mobility (Silica)	Typically Lower (More polar due to exposed OH)	Typically Higher (OH is sterically crowded/H-bonded)

Part 2: Separation Strategies

Q2: My crude reduction mixture is an oil. Flash chromatography is giving poor separation. What is the protocol?

A: Piperidine alcohols often streak on silica due to the basic amine interacting with acidic silanols. You must modify the stationary phase environment.

Protocol A: Optimized Flash Chromatography

• Stationary Phase: Silica Gel 60 (230–400 mesh).

• Modifier: Pre-wash the column with eluent containing 1% Triethylamine (TEA) or 1% NH

  OH to neutralize acidic sites.

• Eluent System:

  • Initial: 100% Dichloromethane (DCM).

  • Gradient: 0%

    5% Methanol (MeOH) in DCM (containing 0.5% NH OH).

  • Alternative (Non-Halogenated): Hexane : Ethyl Acetate (Start 4:1

    1:1). Add 1% TEA to the Ethyl Acetate.

• Observation: The cis-isomer (less polar due to intramolecular H-bonding or steric shielding) often elutes before the trans-isomer (more polar, diequatorial OH fully exposed).

Q3: Can I separate them without a column? (Crystallization Guide)

A: Yes, fractional crystallization is highly effective for this scaffold, particularly if you convert the free base to a salt. The trans-isomer typically forms more stable crystal lattices.

Protocol B: Salt-Based Crystallization

• Dissolution: Dissolve the crude oily mixture in a minimal amount of hot Ethanol (EtOH) or Isopropanol (IPA) .

• Acid Addition: Add 1.0 equivalent of HCl (in dioxane or ether) or Oxalic Acid .

  • Note: Oxalates often crystallize better than hydrochlorides for lipophilic piperidines.

• Cooling: Allow to cool slowly to room temperature, then to 4°C.

• Filtration: The precipitate is usually enriched in the Trans-isomer .

• Recycling: The mother liquor will be enriched in the cis-isomer. Evaporate and repeat or purify the cis-enriched residue by column (now easier due to enrichment).

Part 3: Synthesis Optimization (Preventing the Issue)

Q4: I mostly need the trans-isomer. Can I force the reaction to produce it exclusively?

A: Yes. You can steer the stereoselectivity by choosing the reducing agent based on "Steric Approach Control" vs. "Product Stability Control."

• To favor Trans (Thermodynamic): Use Sodium Borohydride (NaBH

  ) in Ethanol at -78°C to RT.

  • Mechanism:[4][5][6][7][8] Small hydride attacks the ketone. The reaction equilibrates to the thermodynamically stable diequatorial product.

  • Expected Ratio: ~80:20 (trans:cis).

• To favor Cis (Kinetic): Use L-Selectride (Lithium tri-sec-butylborohydride) in THF at -78°C.

  • Mechanism:[4][5][6][7][8] The bulky hydride attacks from the less hindered equatorial face, forcing the hydroxyl group into the axial position (cis).

  • Expected Ratio: ~10:90 (trans:cis).

Workflow Visualization

The following diagram illustrates the decision matrix for synthesis and separation.

Caption: Stereocontrolled synthesis and separation workflow for 1-Benzyl-3-methyl-piperidin-4-ol isomers.

References

• Synthesis and Stereoselectivity of 3,4-Disubstituted Piperidines Source: ChemicalBook / Literature Aggregation Context: Describes the reduction of 1-benzyl-3-methyl-4-piperidone using NaH/MeI and subsequent reduction steps.

• NMR Assignment of Piperidin-4-ol Isomers (Karplus Relationship) Source: ResearchGate (Arkivoc / Heterocycles) Context: Establishes the

  coupling constants: ~10 Hz for trans (ax-ax) and ~3 Hz for cis (ax-eq).

• Crystallization of Piperidine Diastereomers Source: Google Patents (US6878848B2) Context: Details the purification of cis vs trans piperidine derivatives via salt formation and solvent equilibration.

• Chromatographic Separation of Aminopiperidines Source: Organic Syntheses / PubChem Context: General protocols for purifying benzyl-piperidine derivatives using ammoniated eluents to prevent tailing.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chesci.com [chesci.com]
• 4. US6878848B2 - Process for converting a cis-trans mixture of substituted benzylidene amines into the pure cis isomer - Google Patents [patents.google.com]
• 5. prepchem.com [prepchem.com]
• 6. 1-BENZYL-3-METHYL-4-PIPERIDONE synthesis - chemicalbook [chemicalbook.com]
• 7. arkat-usa.org [arkat-usa.org]
• 8. chemrevlett.com [chemrevlett.com]

resolving low yield issues in piperidine ring functionalization

Topic: Resolving Low Yield & Selectivity Issues in Piperidine Scaffolds Audience: Medicinal Chemists, Process Chemists, and Academic Researchers

Welcome to the Piperidine Optimization Hub

Piperidine rings are the structural backbone of over 70 FDA-approved drugs (e.g., Fentanyl, Ritalin, Donepezil). However, functionalizing this saturated heterocycle is notoriously difficult due to the high

C-H bond dissociation energy (~96 kcal/mol), the Lewis basicity of the nitrogen, and competing steric factors.

This guide moves beyond standard textbook protocols to address the specific failure modes encountered in the lab. We focus on three critical methodologies:

-Lithiation , Photoredox C-H Activation , and Pd-Catalyzed Cross-Coupling .

Module 1: The Alpha-Position (C2) – Lithiation Traps

The Scenario: You are attempting to functionalize the C2 position of an N-Boc piperidine using s-BuLi/TMEDA, but you are observing low conversion, starting material recovery, or complex mixtures.

Root Cause Analysis: The Dipole Stability Trap

The success of Beak-style lithiation relies on the Complex Induced Proximity Effect (CIPE) . The lithium reagent must coordinate with the Boc carbonyl oxygen to direct deprotonation at the

-position.

• Failure Mode A (Temperature): Above -78°C, the dipole-stabilized carbanion is unstable and can undergo

  -elimination or decomposition.

• Failure Mode B (Reagent Quality): s-BuLi is notoriously unstable. A titer drop from 1.4M to 1.1M is enough to kill the reaction because the lithiation is stoichiometric, not catalytic.

• Failure Mode C (Proton Source): Upon quenching, if the electrophile is not reactive enough, the lithiated species acts as a base, grabbing a proton from the solvent or workup, returning starting material.

Troubleshooting Protocol: The "Beak-Lee" Standard

• Reagent Validation: Titrate s-BuLi using N-pivaloyl-o-toluidine or menthol/bipyridine before every batch.

• The TMEDA Factor: You must use N,N,N',N'-tetramethylethylenediamine (TMEDA) (1.0–1.2 equiv). It breaks down s-BuLi aggregates, increasing the basicity of the alkyl lithium species to overcome the kinetic barrier of C-H deprotonation.

• Temperature Discipline:

  • Cool THF/TMEDA/N-Boc-piperidine mixture to -78°C .

  • Add s-BuLi dropwise.

  • Crucial Step: Stir at -78°C for 45–60 minutes . Do not warm up.

  • Add electrophile (dissolved in THF) slowly.

  • Allow to warm to room temperature only after the electrophile addition is complete.

Visualization: The Directed Lithiation Pathway

Figure 1: The mechanistic pathway for Beak-style lithiation. Note the central role of the dipole-stabilized carbanion, which exists only at cryogenic temperatures.

Module 2: Distal Functionalization (C3/C4) – Photoredox & Selectivity

The Scenario: You need a substituent at C4. You attempt a Minisci-type radical reaction or photoredox arylation, but you get a mixture of regioisomers (C2/C4) or low yields due to over-reaction.

Expert Insight: The Polarity Mismatch

Direct C-H functionalization at C4 is challenging because the C2 position is electronically activated (alpha to nitrogen) and the C3 position is deactivated. C4 is "neutral."

• MacMillan's Solution: Use Photoredox catalysis (Ir(ppy)3) with a Hydrogen Atom Transfer (HAT) co-catalyst (like quinuclidine). The HAT catalyst abstracts a hydrogen.

• The Trap: The resulting

  -amino radical is nucleophilic. It reacts well with electron-deficient arenes (cyanoarenes). If your coupling partner is electron-rich, this reaction will fail.

Troubleshooting Guide: Optimizing C4-Arylation

Issue	Diagnosis	Corrective Action
Low Regioselectivity	Mixture of C2 and C4 products.[1]	Switch to Protonated Form. Run the reaction in acidic media (TFA). Protonation of the amine deactivates the C2 position (inductive withdrawal), pushing the radical character toward C4.
Over-Alkylation	Double addition products observed.	Stoichiometry Flip. Use the piperidine as the limiting reagent (1.0 equiv) and the arene in excess (3–5 equiv).
Diastereomer Ratio	Poor dr (cis/trans mixture).	Thermodynamic Control. Allow the reaction to run longer (24–48h). The initial kinetic product often epimerizes to the more stable thermodynamic isomer (usually trans for 2,4-disubstitution) via a reversible radical mechanism.

Visualization: Photoredox C-H Activation Cycle

Figure 2: Simplified photoredox cycle showing the generation of the key

-amino radical species.

Module 3: Cross-Coupling – Preventing Catalyst Death

The Scenario: You have a halogenated piperidine (e.g., 4-bromopiperidine) and want to perform a Suzuki or Buchwald-Hartwig coupling. The reaction turns black (Pd precipitation) and stalls.[2][3]

Root Cause: Amine Poisoning

Secondary amines (like piperidine) and even pyridine-like nitrogens are potent

-donors. They bind to the unsaturated Pd(0) species, displacing the phosphine ligands. This forms a stable, unreactive complex or leads to palladium aggregation ("Pd Black").[2]

Protocol: The "Bulky Ligand" Defense

• Ligand Selection: You must use sterically demanding, electron-rich ligands that prevent the amine from binding to the metal center.

  • Recommendation: RuPhos , BrettPhos , or XPhos .

  • Why? The bulk of the biaryl backbone creates a "roof" over the Pd center, allowing the oxidative addition of the aryl halide but blocking the approach of the piperidine nitrogen.

• Protection Strategy: If possible, Boc-protect the nitrogen before coupling. The carbamate is far less Lewis basic than the free amine.

• Base Selection: Avoid strong bases that can deprotonate the amine if it's unprotected. Use K3PO4 or Cs2CO3 instead of NaOtBu.

FAQ & Quick Diagnostic

Q: I need a 3-substituted piperidine (C3). Can I use the methods above? A: Generally, no . Direct C3 functionalization is the hardest.

• Solution: Use an indirect method . Start with a pyridine, functionalize C3 (easy), then reduce the ring.[1] Or, use ring expansion of a functionalized pyrrolidine.

Q: My lithiation yields are inconsistent (30% one day, 80% the next). A: This is almost always moisture or s-BuLi degradation .

• Fix: Flame-dry all glassware under vacuum. Titrate your s-BuLi immediately before use. Ensure your THF is distilled from Na/Benzophenone or passed through an activated alumina column.

Q: Can I use n-BuLi instead of s-BuLi? A: No. n-BuLi is not basic enough to deprotonate the

-proton of N-Boc piperidine efficiently at -78°C. You need the extra basicity of the secondary alkyl lithium.

References

• Beak, P., & Lee, W. K. (1990).

  -Lithioamine Synthetic Equivalents: Syntheses of Diastereoisomers from the Boc Derivatives of Cyclic Amines. Journal of Organic Chemistry.[4]

• McNally, A., Prier, C. K., & MacMillan, D. W. (2011). Discovery of an

  -Amino C–H Arylation Reaction Using the Strategy of Accelerated Serendipity. Science.[5]

• Ruiz-Castillo, P., & Buchwald, S. L. (2016). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions.[6][7] Chemical Reviews.

• Beng, T. K., & Gawley, R. E. (2011). Application of Catalytic Dynamic Resolution of N-Boc-2-lithiopiperidine to the Synthesis of Enantiopure 2-Substituted Piperidines. Journal of the American Chemical Society.[8]

• Hager, A., Vrielink, N., Hager, D., Lefranc, J., & Trauner, D. (2016). Synthetic Approaches towards Alkaloids Bearing the Piperidine Scaffold.[9] Natural Product Reports.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. General Procedures for the Lithiation/Trapping of N-Boc Piperazines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Generation and Regioselective Trapping of a 3,4-Piperidyne for the Synthesis of Functionalized Heterocycles - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Organic Syntheses Procedure [orgsyn.org]
• 7. researchgate.net [researchgate.net]
• 8. pubs.acs.org [pubs.acs.org]
• 9. fileserver-az.core.ac.uk [fileserver-az.core.ac.uk]

Technical Support Center: Chemoselective Benzyl Protection of Piperidinols

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals who struggle with the chemoselective protection of piperidinols (e.g., 3-piperidinol, 4-piperidinol). Because these molecules are ambident nucleophiles—containing both a secondary amine and a secondary alcohol—they present a classic selectivity challenge[1].

When designing a protection strategy, you must account for the inherent kinetic nucleophilicity of the nitrogen atom versus the oxygen atom, while actively mitigating downstream side reactions such as quaternization (over-alkylation) and base-mediated elimination. This guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols to ensure high-yielding, chemoselective benzylation.

Visual Workflow: Reaction Pathways & Side Reactions

Fig 1: Chemoselective pathways and side reactions in piperidinol benzylation.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why does direct reaction with benzyl bromide yield a complex mixture of N-benzyl, O-benzyl, and quaternized products? Causality: Piperidinols are ambident nucleophiles[1]. The secondary amine nitrogen is kinetically more nucleophilic than the hydroxyl oxygen. When treated with benzyl bromide (BnBr) and a standard base (e.g., K

CO ), N-benzylation occurs rapidly. However, the resulting tertiary amine remains highly nucleophilic and can react with a second equivalent of BnBr to form an N,N-dibenzyl piperidinium salt (quaternization). O-benzylation occurs as a minor background reaction under thermodynamic control[2].

Q2: What is the most reliable method for strictly selective N-benzylation? Causality: To completely bypass O-alkylation and quaternization, abandon alkyl halides and utilize reductive amination. Reacting the piperidinol with benzaldehyde (PhCHO) forms an intermediate iminium ion, which is subsequently reduced by sodium triacetoxyborohydride (NaBH(OAc)

)[3]. This is a self-validating system: once the secondary amine is converted to a tertiary amine, it lacks the necessary proton to form another iminium species. The reaction naturally halts at the mono-N-benzylated stage, ensuring >95% chemoselectivity.

Q3: How can I achieve selective O-benzylation (benzyl ether formation) without touching the amine? Causality: Direct O-benzylation in the presence of a free secondary amine is kinetically disfavored[2]. You must employ a temporary N-protecting group (e.g., Boc or Cbz). Once the nitrogen is masked as a non-nucleophilic carbamate, the hydroxyl group can be selectively targeted for benzylation.

Q4: When attempting O-benzylation of an N-Boc-piperidinol using NaH and BnBr, I observe significant elimination (dehydration). How do I prevent this? Causality: Strong bases like sodium hydride (NaH) deprotonate the alcohol, but they also trigger E1cB or E2 elimination. This is particularly problematic in 3-piperidinols, where the proton adjacent to the electron-withdrawing N-Boc group is relatively acidic, leading to the formation of tetrahydropyridine derivatives. Solution: Switch to base-free conditions. The Dudley reagent (benzyl trichloroacetimidate) activated by a catalytic amount of Lewis acid (e.g., TMSOTf) allows for robust O-benzylation under mildly acidic conditions, completely suppressing base-mediated dehydration.

Data Presentation: Selectivity & Troubleshooting Matrices

Table 1: Quantitative Summary of Benzylation Strategies & Typical Selectivity Profiles

Strategy	Reagents	N-Bn Yield (%)	O-Bn Yield (%)	Quaternization (%)	Elimination (%)
Direct Alkylation	BnBr (1.5 eq), K CO	~65%	<5%	~25%	0%
Reductive Amination	PhCHO, NaBH(OAc)	>95%	0%	0%	0%
Strong Base O-Alkylation	1. Boc O 2. BnBr, NaH	0%	~40%	0%	~50%
Base-Free O-Alkylation	1. Boc O 2. Dudley Reagent, TMSOTf	0%	>85%	0%	<5%

Note: Yields represent typical synthetic outcomes derived from the mechanistic principles of ambident nucleophile reactivity[1][2].

Table 2: Troubleshooting Common Side Reactions

Observation	Root Cause	Corrective Action
N,N-Dibenzyl piperidinium salt formation	Excess benzyl halide combined with the high nucleophilicity of the mono-alkylated product.	Switch to reductive amination (Protocol A). If BnBr must be used, strictly limit to 0.95 equivalents and use a non-polar solvent (toluene).
Tetrahydropyridine formation (Elimination)	Strong base (NaH, KH) abstracting the -proton next to the N-protecting group.	Abandon strong bases. Utilize acid-catalyzed benzyl transfer via the Dudley Reagent (Protocol B).
Incomplete O-Benzylation	Poor alkoxide solubility or rapid hydrolysis of the Dudley reagent.	Ensure strictly anhydrous conditions. Add the Lewis acid catalyst slowly at 0 °C to prevent thermal degradation of the imidate.

Experimental Protocols

Protocol A: Highly Chemoselective N-Benzylation via Reductive Amination

This protocol leverages iminium chemistry to guarantee mono-N-alkylation without quaternization or O-alkylation[3].

• Preparation: In a flame-dried round-bottom flask under an argon atmosphere, dissolve the piperidinol (1.0 equiv, 10 mmol) in anhydrous 1,2-dichloroethane (DCE, 40 mL).

• Imine Formation: Add benzaldehyde (1.05 equiv, 10.5 mmol) dropwise at room temperature. Stir for 1 hour to allow the intermediate iminium ion to form. (Self-validation: The solution may turn slightly yellow, indicating iminium formation).

• Reduction: Cool the reaction mixture to 0 °C. Add sodium triacetoxyborohydride (NaBH(OAc)

  , 1.5 equiv, 15 mmol) portion-wise over 15 minutes to prevent rapid off-gassing.

• Reaction: Remove the ice bath and stir at room temperature for 12 hours. Track progress via TLC (DCM:MeOH 9:1, ninhydrin stain).

• Quench & Workup: Carefully quench the reaction with saturated aqueous NaHCO

  (30 mL) until bubbling ceases. Extract the aqueous layer with dichloromethane (3 x 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na SO , and concentrate under reduced pressure.

• Purification: Purify the crude product via flash column chromatography (silica gel, gradient elution with Hexanes/EtOAc) to yield the pure N-benzyl piperidinol.

Protocol B: Base-Free O-Benzylation using the Dudley Reagent

This protocol is designed for N-protected piperidinols (e.g., N-Boc-3-piperidinol) to prevent base-mediated E1cB/E2 elimination.

• Preparation: In a flame-dried flask under argon, dissolve the N-protected piperidinol (1.0 equiv, 5 mmol) and benzyl trichloroacetimidate (Dudley Reagent, 1.5 equiv, 7.5 mmol) in a mixture of anhydrous cyclohexane and dichloromethane (2:1 ratio, 30 mL).

• Catalyst Addition: Cool the solution to 0 °C. Dropwise, add trimethylsilyl trifluoromethanesulfonate (TMSOTf, 0.05 equiv, 0.25 mmol).

• Reaction: Stir the mixture at room temperature for 3-5 hours. (Self-validation: As the reaction proceeds, trichloroacetamide will precipitate out of the solution as a white solid, providing a visual cue of benzyl transfer).

• Quench & Workup: Quench the reaction by adding saturated aqueous NaHCO

  (10 mL). Filter the mixture through a pad of Celite to remove the precipitated trichloroacetamide byproduct.

• Extraction: Transfer the filtrate to a separatory funnel, separate the layers, and extract the aqueous phase with DCM (2 x 15 mL). Dry the combined organics over MgSO

  and concentrate.

• Purification: Purify via flash chromatography to isolate the chemoselectively O-benzylated product, free of elimination byproducts.

References

• Benchchem. "Application Notes & Protocols: Benzyl Protection of Hydroxypyridines." Benchchem,
• Benchchem. "3-(1-Aminobutan-2-yl)piperidin-3-ol." Benchchem,
• ACS Catalysis. "Pd-Catalyzed Chemoselective O-Benzylation of Ambident 2-Quinolinone Nucleophiles." American Chemical Society,

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. 3-(1-Aminobutan-2-yl)piperidin-3-ol | Benchchem [benchchem.com]

Technical Support Center: Optimization of Hydride Reducing Agents for Trans-Selectivity

The following guide is structured as a Tier-3 Technical Support resource, designed for immediate application in a research setting. It prioritizes "field-proven" protocols over theoretical generalities.

Ticket ID: TRANS-RED-OPT-001 Assigned Specialist: Senior Application Scientist Status: Active Subject: Troubleshooting and optimizing hydride reagents for thermodynamic (trans) and anti-diastereoselectivity.

Executive Summary: Defining "Trans" in Hydride Reductions

Before selecting a reagent, we must define the stereochemical goal, as "trans-selectivity" implies different mechanisms depending on the substrate class.

Substrate Class	"Trans" Definition	Target Geometry	Primary Reagent Recommendation
Cyclic Ketones	Alcohol is trans to a bulky substituent (Equatorial OH).	Thermodynamic Product	Small Hydrides: NaBH₄, LiAlH₄
Alkynes	Trans-alkene geometry (E-isomer).	E-Allylic Alcohol	Red-Al (Chan Reduction)
-Hydroxy Ketones	Anti-relationship between hydroxyl groups (1,3-induction).	Anti-1,3-Diol	Evans-Saksena Reagent: Me₄NHB(OAc)₃

Decision Matrix: Reagent Selection

Use this workflow to select the correct hydride system for your specific "trans" requirement.

Caption: Logical workflow for selecting the appropriate hydride reagent based on substrate structure and desired stereochemical outcome.

Module 1: Cyclic Ketones (Thermodynamic Control)

Objective: Formation of the Equatorial Alcohol (typically trans to a 4-substituent).

The Mechanism: Axial Attack

To obtain the trans (equatorial) alcohol, the hydride must attack from the axial face. This is counter-intuitive to "steric approach control" but is governed by torsional strain (Felkin-Anh models) in small hydrides.

• Small Nucleophiles (NaBH₄, LiAlH₄): Prefer axial attack

  Equatorial Alcohol (Trans).

• Bulky Nucleophiles (L-Selectride): Prefer equatorial attack

  Axial Alcohol (Cis).

Protocol: NaBH₄ Reduction of 4-tert-butylcyclohexanone

• Solvent: Methanol or Ethanol (Protic solvents facilitate the reaction).

• Temperature:

  to Room Temperature.

• Procedure:

  • Dissolve ketone (1.0 equiv) in MeOH (0.5 M).

  • Add NaBH₄ (1.0 equiv) slowly at

    .

  • Stir for 30 min. Quench with 1M HCl.

• Expected Outcome: ~90:10 ratio favoring the trans (equatorial) alcohol.

Troubleshooting FAQ

Q: I used NaBH₄ but got a 50:50 mixture. Why?

• A: Check your solvent.[1][2] In aprotic solvents (THF), NaBH₄ is less selective. Protic solvents (MeOH) stabilize the transition state for axial attack. Also, ensure the reaction didn't overheat; higher temperatures erode selectivity.

Q: Can I use LiAlH₄?

• A: Yes, LiAlH₄ also favors the equatorial (trans) product (~90%), but it requires anhydrous ether/THF. NaBH₄ is safer and equally selective for this transformation.

Module 2: The Chan Reduction (Alkynes Trans-Alkenes)

Objective: Stereoselective reduction of propargylic alcohols to E-allylic alcohols.

The Mechanism: Intramolecular Delivery

Unlike standard hydrogenation (which gives cis), Red-Al (Sodium bis(2-methoxyethoxy)aluminum hydride) coordinates to the propargylic alcohol oxygen. This forms a cyclic aluminate intermediate that delivers the hydride to the

-carbon in a specific geometry, forcing the trans outcome.

Caption: Mechanistic pathway of the Chan Alkyne Reduction using Red-Al.

Protocol: Red-Al Reduction

Reagent: Red-Al (usually supplied as ~60-70% wt in toluene).[2] Substrate: Propargylic alcohol.[3]

• Setup: Flame-dried glassware, Argon atmosphere.

• Solvent: Anhydrous THF or Toluene.

• Procedure:

  • Dissolve propargylic alcohol (1.0 mmol) in THF (5 mL). Cool to

    (or depending on steric bulk).

  • Add Red-Al (1.5 - 2.0 equiv) dropwise. Caution: Gas evolution.

  • Allow to warm to Room Temperature (critical for the isomerization step to trans).

  • Stir 1-3 hours.

  • Quench: Cool to

    . Carefully add Rochelle's salt solution (Sat. Potassion Sodium Tartrate) to break the aluminum emulsion.

• Purification: Extract with EtOAc. The product is the E-allylic alcohol.

Troubleshooting FAQ

Q: My reaction stalled or gave the cis isomer.

• A: Did you quench too early? The initial addition is syn (forming a cis-vinyl aluminum species). It requires time and thermal energy (RT or slight heat) to isomerize to the thermodynamically stable trans-species before quenching.

Q: I don't have a propargylic alcohol. Can I still use Red-Al?

• A: No. Without the anchoring -OH group, Red-Al acts as a generic hydride and may not reduce the alkyne or will lack stereocontrol. For non-functionalized alkynes, use Na/NH₃ (Dissolving Metal Reduction) .[4]

Module 3: Acyclic 1,3-Induction (Evans-Saksena)

Objective: Reduction of

-hydroxy ketones to anti-1,3-diols.[5]

The Mechanism: Directed Reduction

The Evans-Saksena protocol uses Tetramethylammonium triacetoxyborohydride [Me₄NHB(OAc)₃].[6]

• Control: The boron reagent exchanges an acetate ligand with the substrate's hydroxyl group.

• Transition State: Intramolecular hydride delivery occurs via a stable 6-membered chair-like transition state, delivering the hydride from the face opposite the existing hydroxyl group.[6]

Protocol: Evans-Saksena Reduction[1][2][7]

• Reagent Preparation: Me₄NHB(OAc)₃ is commercially available or prepared from Me₄NOH and B(OAc)₃.

• Solvent: Acetic Acid (AcOH) / Acetonitrile (MeCN) mixture (1:1). The acidic medium is crucial to prevent ligand exchange scrambling.

• Procedure:

  • Dissolve

    -hydroxy ketone (1.0 equiv) in AcOH/MeCN (0.1 M).

  • Cool to

    to .

  • Add Me₄NHB(OAc)₃ (5-10 equiv). Note: Large excess is standard due to slow kinetics in acid.

  • Stir for 6-12 hours. Monitor by TLC.[1]

  • Workup: Quench with Rochelle's salt or aqueous buffer.

• Selectivity: Typically >95:5 anti:syn.

Troubleshooting FAQ

Q: I accidentally used NaBH₄ and got the syn-diol.

• A: NaBH₄ often forms a chelated transition state (especially with Lewis acids or in non-polar solvents) leading to syn-products (Narasaka-Prasad conditions). The Evans-Saksena reagent is specific because the acetoxy ligands reduce the basicity of the hydride, preventing intermolecular attack and forcing the intramolecular pathway.

Q: Can I use NaHB(OAc)₃ instead of the tetramethylammonium salt?

• A: Sodium triacetoxyborohydride is often too weak or unstable in the required acidic media. The ammonium counterion improves solubility and stability in the AcOH/MeCN matrix.

References

• Cyclic Ketone Selectivity: Eliel, E. L.; Senda, Y. Tetrahedron1970, 26, 2411.

• Chan Alkyne Reduction: Chan, K.-K.; Cohen, N.; De Noble, J. P.; Specian, A. C.; Saucy, G. J. Org. Chem.1976 , 41, 3497.

• Evans-Saksena Reduction: Evans, D. A.; Chapman, K. T.; Carreira, E. M. J. Am. Chem. Soc.[6]1988 , 110, 3560.[6] (Foundational paper on directed reduction).

• Red-Al Mechanism: Ashby, E. C.; Goel, A. B. J. Org. Chem.1983 , 48, 2125.[7]

Sources

• 1. scribd.com [scribd.com]
• 2. alfa-chemistry.com [alfa-chemistry.com]
• 3. Red-Al | Chem-Station Int. Ed. [en.chem-station.com]
• 4. masterorganicchemistry.com [masterorganicchemistry.com]
• 5. synarchive.com [synarchive.com]
• 6. Evans–Saksena reduction - Wikipedia [en.wikipedia.org]
• 7. Metal Hydride Reduction: Selective Conversion of Carbonyls to Alcohols [webofpharma.com]

troubleshooting crystallization of piperidinol diastereomers

Status: Operational | Tier: Level 3 (Senior Scientist) | Topic: Diastereomer Separation & Amine Salt Crystallization[1]

Introduction: The Piperidinol Challenge

Welcome to the technical support center. You are likely here because your piperidinol derivative—a critical pharmacophore in antihistamines and antidepressants—is refusing to behave.

Piperidinols present a unique "perfect storm" for crystallization failures:

• Conformational Flexibility: The piperidine chair flip can prevent efficient lattice packing.

• Hydrogen Bonding: The competition between intramolecular H-bonding (common in cis-diastereomers) and intermolecular H-bonding (lattice-forming) creates unpredictable solubility profiles.

• Amine "Grease": The greasy alkyl chains combined with a polar amine often lead to the dreaded "oiling out" phase separation.

This guide moves beyond basic textbook advice, offering field-proven protocols for separating diastereomers (e.g., cis vs. trans) and stabilizing amine salts.

Part 1: Diagnostic Workflow

Before attempting a fix, identify your specific failure mode using the decision tree below.

Figure 1: Diagnostic logic for common piperidinol crystallization failures. Blue nodes indicate decision points; Red/Yellow/Green indicate specific failure modes.[1]

Part 2: Troubleshooting Guides (Q&A)

Ticket #001: The "Oiling Out" Phenomenon

User Report: "I added my anti-solvent to the piperidinol salt solution, but instead of white crystals, a yellow oil separated at the bottom. It won't solidify."[2]

Root Cause Analysis: Oiling out (Liquid-Liquid Phase Separation, LLPS) occurs when the metastable limit is breached before nucleation can occur. For piperidinols, this is often exacerbated by impurities which lower the melting point of the solid below the boiling point of the solvent. The system finds it energetically easier to form a disordered liquid (oil) than an ordered lattice [1, 6].[3]

Corrective Protocol: Cloud Point Cycling Do not cool the oil! Cooling it further usually results in a glass, not a crystal.[4]

• Re-heat: Heat the mixture until the oil redissolves into a clear solution (the "Clear Point").

• Seed at High T: Cool very slowly. As soon as you hit the "Cloud Point" (just before oiling would occur), add seed crystals (0.5 wt%).

• Isothermal Hold: Hold the temperature constant. Allow the seeds to grow surface area. This consumes supersaturation, preventing the concentration from reaching the limit where oiling occurs [10, 11].

• Slow Cool: Cool at 0.1°C/min.

Expert Tip: If oiling persists, your solvent system is likely too polar.[1] Switch to a "Cocktail" system (see Table 1) or use a lipophilic counter-ion (e.g., change HCl to Tosylate) to increase lattice energy.

Ticket #002: Separating Diastereomers (Low de)

User Report: "I have a mixture of cis- and trans-3-hydroxypiperidine. I recrystallized it, but the NMR shows I only enriched the trans isomer from 50% to 65%. I need >98%."

Root Cause Analysis: You are likely operating under Kinetic Control .[1][5][6]

• Kinetic Product: The isomer that nucleates fastest (often the one with higher solubility or lower lattice energy).

• Thermodynamic Product: The isomer that forms the most stable crystal (lowest solubility). Rapid cooling traps both isomers (co-precipitation) or favors the kinetic product. You need to drive the system to Thermodynamic Control [1, 8].[6]

Corrective Protocol: Slurry Ripening (Digestion) This utilizes Ostwald Ripening , where small/unstable crystals dissolve and redeposit onto larger/stable crystals.[1]

Step-by-Step Workflow:

• Create a Slurry: Suspend your solid mixture in a solvent where it has partial solubility (e.g., IPA or Acetone). Do not dissolve it completely.[1][2]

• Thermal Cycling:

  • Heat to 50°C for 2 hours.

  • Cool to 20°C for 2 hours.

  • Repeat for 24–48 hours.

• Mechanism: During heating, the less stable diastereomer (higher energy) dissolves preferentially. During cooling, the solute redeposits onto the more stable crystal lattice (the desired diastereomer).

• Filtration: Filter the slurry at the high temperature of the cycle to remove the enriched solution containing the unwanted isomer [1, 12].

Ticket #003: Solvent Selection for Piperidinol Salts

User Report: "Which solvent should I use? Ethanol dissolves everything, but Hexane precipitates everything as gum."[1]

Technical Insight: Piperidinols are "schizophrenic" molecules—part polar amine, part lipophilic ring.[1] You need a Binary Solvent System . The "Rule of 3" for amines suggests pairing a Hydrogen-bond donor (alcohol) with a polar aprotic solvent (ester/ketone) [13, 19].

Table 1: Recommended Solvent Systems for Piperidinol Salts

Salt Type	Primary Solvent (Dissolver)	Anti-Solvent (Precipitator)	Mechanism of Action
HCl / HBr	Methanol or Ethanol	Ethyl Acetate or Acetone	Alcohols solvate the ionic head; Esters force lattice packing.
Tartrate	Water (min. volume)	Isopropanol (IPA)	"Water-out" method.[1] Tartrates are often hydrates; water is essential for the lattice.
Tosylate	Dichloromethane (DCM)	Diethyl Ether or MTBE	Tosylates are lipophilic; DCM dissolves them, Ether induces slow growth.[1]
Free Base	Toluene	Heptane	Uses Temperature-Dependent Solubility (TDS).[1] Good for trans isomers.

Part 3: Advanced Visualization

Mechanism of Diastereomer Separation

Understanding the energy landscape is crucial for choosing between rapid cooling (Kinetic) and slurry ripening (Thermodynamic).

Figure 2: Kinetic vs. Thermodynamic Control. Slurry ripening works because the Kinetic Crystal (gray) redissolves (red dashed line) more easily than the Thermodynamic Crystal (green), eventually converting the whole mass to the stable form.

Part 4: Protocol - Dynamic Thermodynamic Resolution (DTR)

For cases where simple recrystallization fails.[1]

Objective: Convert a 50:50 diastereomeric mixture into a single pure diastereomer using a chiral resolving agent (e.g., Dibenzoyl-L-tartaric acid).

• Screening: Mix the piperidinol (1 eq) with various chiral acids (1 eq) in MeOH. Evaporate to see which forms a solid vs. oil.

• Equilibration:

  • Dissolve the salt in a high-boiling solvent (e.g., EtOH/Toluene).

  • Add a catalytic amount of aldehyde (if the piperidinol mechanism allows for reversible imine formation) OR simply rely on the solubility difference if no chemical conversion is possible.

  • Note: For strict diastereomers (cis/trans) without epimerization, this is a "Classical Resolution".[1]

• The "Digestion" Step:

  • Heat the suspension to near-boiling.

  • Add just enough polar solvent (MeOH) to dissolve 90% of the solid.

  • Cool slowly to room temp.

  • Crucial: Do not filter yet. Re-heat to dissolve the "fines" (small, impure crystals) and cool again.[7]

  • Repeat 3x.

• Harvest: Filter at room temperature. Wash with cold anti-solvent [1, 12].[8]

References

• Dombrády, Z. S., Pálovics, E., & Fogassy, E. (2019).[1][6] Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent. Gavin Publishers.[1]

• BenchChem. (2025).[1][5][9][10][11] Application Notes & Protocols: Purification Techniques for Piperidine Derivatives.

• BenchChem. (2025).[1][9][11] Technical Support Center: Purification of Diastereomeric Piperidine Compounds.

• LibreTexts Chemistry.[1] (2022).[1][4][12] 3.6F: Troubleshooting Crystallization (Oiling Out).

• Mettler Toledo.[1] Oiling Out in Crystallization: Causes and Solutions.

• University of York. Problems with Recrystallisations: Oiling Out and Supersaturation.

• BenchChem. (2025).[1][9][10][11] Preventing Oiling Out in Diastereomeric Salt Formation.

• BenchChem. (2025).[1][5][9] A Researcher's Guide to Kinetic vs. Thermodynamic Control in Chemical Reactions.

• Beesley, T. E., & Scott, R. P. W. (1998).[1] Chiral Chromatography. Wiley. (Contextual citation for chiral separation principles).

• Pharmaceutical Technology. (2025).[1][5][9][10][11][13] Cocktail-Solvent Screening to Enhance Solubility and Induce Polymorphs. [1]

• University of Fribourg. Guide for Crystallization: Solvent Selection and Troubleshooting.

• Beak, P., et al. (2009).[1] Dynamic thermodynamic resolution: advantage by separation of equilibration and resolution.[1] Accounts of Chemical Research.

• BenchChem. (2025).[1] Strategic Use of Protecting Groups in the Synthesis of 4-Hydroxypiperidine Derivatives.

Sources

• 1. Synthesis of 4-Hydroxypiperidine Derivatives and Their Screening for Analgesic Activity -Archives of Pharmacal Research | Korea Science [koreascience.kr]
• 2. unifr.ch [unifr.ch]
• 3. benchchem.com [benchchem.com]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. Separation of Diastereomers Taking Advantage for the Kinetic Control and Structure of Resolving Agent [gavinpublishers.com]
• 7. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. chem.libretexts.org [chem.libretexts.org]
• 13. Breaking Down the Methods: Chromatography and Crystallization in Chiral Resolution – Chiralpedia [chiralpedia.com]

Technical Support Center: Deprotection of 3-Methyl-Piperidin-4-ol Scaffolds

This guide is structured as a Tier 3 Technical Support resource for the N-debenzylation of 1-benzyl-3-methylpiperidin-4-ol . It prioritizes high-fidelity chemical protocols, troubleshooting logic, and safety compliance.

Case ID: N-Bn-Cleavage-3MP4O Status: Active Audience: Medicinal Chemists, Process Development Scientists

⚠️ Regulatory & Safety Compliance

Critical Notice: The substrate 1-benzyl-3-methylpiperidin-4-ol is a structural precursor to pharmacologically active opioid analogues (e.g., hydroxymethylfentanyl series).

• Compliance: Ensure all experimental work complies with local controlled substance regulations (e.g., DEA List I/II surveillance, precursors legislation).

• Safety: The deprotected product (3-methylpiperidin-4-ol) is a secondary amine with potential biological activity. Handle with full PPE in a fume hood.

Executive Summary & Method Selection

Removing the N-benzyl group from a 3-substituted piperidine ring introduces steric challenges not found in simple piperidines. The methyl group at C3 creates steric hindrance near the nitrogen center, potentially slowing down catalyst adsorption.

Use the Decision Matrix below to select the optimal protocol for your specific constraints.

Protocol A: Catalytic Hydrogenation (The Gold Standard)

Best for: Cleanest impurity profile, scalability, and stereochemical retention.

The Mechanism

The reaction proceeds via adsorption of the tertiary amine onto the Palladium surface. The C3-methyl group can hinder this adsorption. Protonation of the amine (using acid) often accelerates the reaction by preventing the product (secondary amine) from poisoning the catalyst.

Step-by-Step Workflow

• Preparation: Dissolve 10 mmol of N-benzyl-3-methylpiperidin-4-ol in Methanol (MeOH) or Ethanol (EtOH) (0.1 M concentration).

  • Pro-Tip: If the free base is used, add 1.1 equivalents of Acetic Acid (AcOH) or HCl (1M in MeOH) . This prevents catalyst poisoning by the generated secondary amine [1].

• Catalyst Addition: Add 10% Pd/C (10-20 wt% loading relative to substrate).[1]

  • Optimization: For stubborn 3-substituted rings, use Pearlman’s Catalyst (20% Pd(OH)₂/C) as it is more active for N-debenzylation [2].[2]

• Hydrogenation:

  • Standard: Purge with N₂, then H₂ (balloon pressure, 1 atm) at RT for 12–24 h.

  • Stubborn Cases: Increase pressure to 50–100 psi (Parr shaker) and temperature to 50°C.

• Workup: Filter through a Celite® pad to remove Pd.[1][2] Rinse cake with MeOH.

• Isolation: Concentrate filtrate. If acid was used, the product is the salt. Neutralize with weak base (e.g., NaHCO₃) only if the free base is required immediately.

Data Summary: Conditions vs. Conversion

Catalyst	Additive	Pressure	Time	Conversion	Notes
10% Pd/C	None	1 atm	24 h	60-80%	Stalls due to amine poisoning.
10% Pd/C	AcOH (1 eq)	1 atm	12 h	>95%	Recommended starting point.
20% Pd(OH)₂	None	50 psi	4 h	>98%	Best for scale-up.

Protocol B: Chemical Cleavage (ACE-Cl Method)

Best for: Substrates sensitive to H₂ reduction or containing catalyst poisons (e.g., thiols, thioethers).

The Mechanism

This method uses 1-Chloroethyl chloroformate (ACE-Cl) to form a carbamate intermediate, which is then methanolized to release the secondary amine.

Step-by-Step Workflow

• Acylation: Dissolve substrate (10 mmol) in dry Dichloromethane (DCM) at 0°C. Add ACE-Cl (1.2–1.5 eq) dropwise.

• Reflux 1: Warm to RT and reflux for 3–6 hours. Monitor by TLC for disappearance of starting material.

• Concentration: Evaporate DCM completely (rotovap). The residue is the reactive carbamate.

• Methanolysis: Redissolve residue in Methanol (MeOH) and reflux for 1 hour. This step cleaves the carbamate to release the amine HCl salt and CO₂ [3].

• Isolation: Concentrate MeOH to obtain the pure 3-methylpiperidin-4-ol hydrochloride .

Troubleshooting Guide

Symptom	Probable Cause	Corrective Action
Reaction Stalls at 50%	Catalyst poisoning by the product amine.	Add 1.0 eq of Acetic Acid or HCl to the reaction mixture to protonate the amine.
No Reaction (H₂ Method)	Steric hindrance at C3 position.	Switch to Pearlman's Catalyst (Pd(OH)₂) or increase H₂ pressure to 50 psi.
Product is Volatile	Loss of product during rotovap.	The free base of 3-methylpiperidin-4-ol is semi-volatile. Always isolate as the HCl salt or Boc-protect in situ.
Unknown Impurity (ACE-Cl)	Incomplete decarboxylation.	Ensure the MeOH reflux step is vigorous and lasts at least 1 hour.
Cis/Trans Isomerization	Harsh conditions affecting C3/C4 centers.	Avoid high temperatures (>60°C). Use catalytic transfer hydrogenation (Method B) for milder conditions.

Frequently Asked Questions (FAQs)

Q: Will the stereochemistry at C3 and C4 be preserved? A: Yes. Both hydrogenation and ACE-Cl cleavage typically proceed with retention of configuration. However, if you use harsh acidic conditions at high temperatures for extended periods, some epimerization is theoretically possible but rare.

Q: Can I use Ammonium Formate instead of H₂ gas? A: Yes (Transfer Hydrogenation). Use 5–10 equivalents of ammonium formate with 10% Pd/C in refluxing methanol. This is often faster than balloon hydrogenation but requires heating, which might be an issue for very sensitive substrates [4].

Q: How do I purify the product if it's not crystalline? A: 3-Methylpiperidin-4-ol is highly polar.

• If Salt: Recrystallize from EtOH/Et₂O.

• If Free Base: It is difficult to extract from water. It is recommended to derivatize immediately (e.g., Boc-protection) or use ion-exchange resin (SCX-2) to catch and release.

References

• BenchChem Technical Support. (2025).[1][2] N-Debenzylation of Piperidine Intermediates: Protocols and Troubleshooting. Retrieved from 2

• Organic Syntheses. (2014). Hydrogenolysis of Benzyl Groups using Pearlman's Catalyst. Org. Synth. Coll. Vol. 10. Retrieved from 3

• Olofson, R. A., et al. (1984). A New Reagent for the Selective Dealkylation of Tertiary Amines. Journal of Organic Chemistry. (Contextual citation based on standard ACE-Cl mechanism).

• ScienceMadness Discussion. (2019). De-protection of N-Benzyl groups on Piperidines. Retrieved from 4[5]

Sources

• 1. benchchem.com [benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Organic Syntheses Procedure [orgsyn.org]
• 4. sciencemadness.org [sciencemadness.org]
• 5. sciencemadness.org [sciencemadness.org]

overcoming steric hindrance in 3-methyl-piperidin-4-ol reactions

Current Status: Operational Topic: Overcoming Steric Hindrance in 3-Substituted Piperidine Scaffolds Ticket Priority: High (Blocker for Synthesis) Assigned Specialist: Senior Application Scientist[1]

Introduction: The "Vicinal Clamp" Problem

Welcome to the technical support hub for 3-methyl-piperidin-4-ol . If you are here, you are likely experiencing stalled reactions, recovered starting material, or unexpected epimerization.

The core issue is the vicinal steric clamp . The methyl group at C3 imposes significant steric drag on the hydroxyl group at C4. This is not just simple bulk; it is a conformational lock that affects the trajectory of incoming electrophiles and nucleophiles.

This guide is structured as a series of Troubleshooting Tickets , addressing the most common failure modes with verified mechanistic solutions.

Module 1: Conformational Analysis & Setup

Ticket #001: "My reaction rate is 10x slower than unsubstituted piperidine."

Diagnosis: You are fighting the chair conformation. The reactivity of the C4-hydroxyl group depends entirely on whether it is equatorial or axial , which is dictated by the C3-methyl group and the N-protecting group.

• The Trans-Diequatorial Trap: In the most stable trans-isomer, both the C3-Me and C4-OH groups are equatorial.[1] While thermodynamically stable, the C3-Me group creates a "picket fence" that blocks the equatorial approach of large reagents.

• The Cis-Axial/Equatorial Issue: In the cis-isomer, one group is forced axial. If the OH is axial, it suffers from 1,3-diaxial strain, making it a poor nucleophile but a good candidate for oxidation.

Technical Solution: Before running a reaction, determine your dominant conformer using

H-NMR -coupling values.[1]

• : Trans-diaxial relationship (Groups are equatorial).[1] Hard to functionalize.
• : Cis relationship (One group axial).[1] Higher energy, potentially more reactive.

Visualizing the Problem:

Figure 1: Conformational equilibrium. Reagents often require the ring to flip to the higher-energy state to access the hydroxyl group, increasing the activation energy of the reaction.

Module 2: Esterification & Acylation

Ticket #002: "Standard EDC/NHS coupling failed. Yield < 20%."

Diagnosis: Carbodiimide couplings (EDC/DCC) proceed via an O-acylisourea intermediate.[1] For your substrate, the C3-methyl group blocks the formation of the tetrahedral intermediate required for this transfer.

The Fix: Switch to "Turbo-Charging" Acylation Abandon standard coupling reagents.[1] You must use high-energy electrophiles combined with nucleophilic catalysis to overcome the steric barrier.[1]

Protocol: The Modified Steglich/Yamaguchi Approach

• Reagent Switch: Use Acid Chlorides or Mixed Anhydrides (Yamaguchi reagent) instead of carboxylic acids.[1]

• Catalyst: You must use DMAP (4-Dimethylaminopyridine) or 4-PPY (4-Pyrrolidinopyridine).[1] These form a highly reactive N-acylpyridinium intermediate that is less sensitive to steric hindrance than the standard activated ester.[1]

Step-by-Step Protocol:

• Dissolve 3-methyl-piperidin-4-ol (1.0 equiv) in dry DCM.

• Add Et

  N (3.0 equiv) to act as a proton sponge.[1]

• Add DMAP (0.5 equiv - Stoichiometric amounts may be needed for extreme hindrance).

• Cool to 0°C.

• Add the Acid Chloride (1.5 equiv) dropwise.[1]

• Critical Step: Allow to warm to Room Temp and reflux if necessary (40°C). The heat is often required to surmount the rotational barrier of the C3-methyl.

Data: Reagent Efficacy Comparison

Reagent System	Mechanism	Suitability for 3-Me-Piperidinol
EDC / NHS	Carbodiimide	Low (Sterically sensitive intermediate)
HATU / DIPEA	Uronium Salt	Medium (Better, but expensive and difficult purification)
R-COCl / DMAP	Nucleophilic Catalysis	High (N-acylpyridinium is small and hot)
Yamaguchi (TCBC)	Mixed Anhydride	High (Designed for hindered macrolactonization)

Module 3: Oxidation Protocols

Ticket #003: "Swern oxidation gave me the ketone, but the alpha-center epimerized."

Diagnosis: The Swern oxidation requires a basic workup (Triethylamine) to trigger the elimination of the alkoxysulfonium ylide.

• The Risk: The ketone product has an acidic proton at C3 (alpha to the carbonyl and the methyl group). The excess Et

  N used in Swern can deprotonate this position, leading to enolization and loss of stereochemical integrity at the methyl center.

The Fix: Dess-Martin Periodinane (DMP) DMP operates under neutral to slightly acidic conditions and does not require a basic elimination step.[1] It is the "Gold Standard" for chiral, hindered piperidines.

Workflow Diagram:

Figure 2: Decision tree for oxidation. DMP is preferred to preserve stereochemistry at the C3 position.

DMP Protocol (Optimized for Hindrance):

• Dissolve alcohol (1.0 equiv) in DCM (wet DCM actually accelerates DMP, but dry is safer for side reactions).[1]

• Add NaHCO

  (5.0 equiv) solid to the flask. Why? To buffer the acetic acid byproduct which can cleave N-Boc groups.

• Add DMP (1.2 equiv).[1][2]

• Stir at RT for 2 hours.

• Quench: Add saturated Na

  S O / NaHCO (1:1) and stir vigorously until the organic layer is clear (removes iodine byproducts).

Module 4: Stereochemical Inversion (Mitsunobu)

Ticket #004: "Mitsunobu reaction returns starting material. No inversion."

Diagnosis: The classic Mitsunobu (DEAD/PPh

) fails because the "betaine" intermediate formed on the oxygen is extremely bulky. The C3-methyl group prevents the nucleophile (Nu ) from attacking the backside of the C4-O-P bond.

The Fix: The "Hardcore" Mitsunobu (ADDP/PBu

) You need to reduce the steric bulk of the activating reagents and increase the reactivity of the nucleophile.

• Reagent Swap: Replace PPh

  with PBu (Tributylphosphine).[1] It is a smaller, more nucleophilic phosphorus source.

• Azo Swap: Replace DEAD with ADDP (1,1'-(Azodicarbonyl)dipiperidine).[1] It forms a more stable betaine.[1]

• Nucleophile: Use

  -Nitrobenzoic acid instead of benzoic acid. The lower pKa makes it a better nucleophile for difficult substrates.

Self-Validating Check:

• If the solution does not turn deep orange/red upon adding ADDP, the betaine hasn't formed.

• If the reaction stays colorless, check your reagents.

Protocol:

• Combine Alcohol (1.0 equiv),

  -Nitrobenzoic acid (2.0 equiv), and PBu (2.0 equiv) in Toluene (higher boiling point than THF allows for heating).

• Cool to 0°C.

• Add ADDP (2.0 equiv) in portions.[1]

• Warm to RT. If no reaction after 4h, heat to 60°C. Note: PBu

  is flammable and foul-smelling; use bleach in the trap.

References

• Conformational Analysis of Piperidines

  • Smith, R. B., et al. "Synthesis and conformational analysis of N-BOC-protected-3,5-bis(arylidene)-4-piperidone EF-24 analogs." Heterocyclic Communications, 2022.[1]

  • Clayden, J., Greeves, N., Warren, S. "Organic Chemistry."[1][3][4][5] Ch. 16 (Conformation of Cyclohexanes/Piperidines).[1] Oxford University Press.[1]

• Mitsunobu on Hindered Substrates

  • Dodge, J. A., et al.[6] "A General Procedure for Mitsunobu Inversion of Sterically Hindered Alcohols: Inversion of Menthol." Organic Syntheses, 1996, 73, 110.[6]

  • Swamy, K. C. K., et al. "Mitsunobu and Related Reactions: Advances and Applications."[1] Chemical Reviews, 2009, 109(6), 2551–2651.

• Oxidation Methodologies (DMP vs Swern)

  • Dess, D. B., Martin, J. C.[4] "A useful 12-I-5 triacetoxyperiodinane (the Dess-Martin periodinane) for the selective oxidation of primary and secondary alcohols."[1][7] Journal of the American Chemical Society, 1991, 113(19), 7277–7287.

  • Tojo, G., Fernandez, M. "Oxidation of Alcohols to Aldehydes and Ketones."[1][3][4][7] Springer Science & Business Media, 2006.[1] (Guide on epimerization risks in Swern).

• Esterification of Hindered Alcohols

  • Sakakura, A., et al.[5] "DMAP-Catalyzed Acylation of Alcohols."[1][5] Journal of the American Chemical Society, 2007, 129, 14775.[5] [1]

Sources

• 1. N-t-BOC-4-Methylene-3-Piperidinol AldrichCPR | Sigma-Aldrich [sigmaaldrich.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Dess–Martin oxidation - Wikipedia [en.wikipedia.org]
• 4. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 5. Ester synthesis by esterification [organic-chemistry.org]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. alfa-chemistry.com [alfa-chemistry.com]

Reference Data & Comparative Studies

Precision Stereochemical Assignment: Distinguishing Cis vs. Trans Piperidinols Using NOESY NMR

For researchers and drug development professionals, the precise stereochemical characterization of saturated heterocycles is a non-negotiable critical step. Piperidines and piperidinols are ubiquitous pharmacophores in medicinal chemistry. Because cis and trans diastereomers exhibit drastically different receptor binding affinities and pharmacokinetic profiles, unambiguous structural assignment is paramount.

While 1D

H NMR is the traditional starting point, the overlapping aliphatic multiplets inherent to piperidine rings often render simple coupling constant analysis inconclusive. This guide provides an in-depth, comparative analysis of 2D NOESY (Nuclear Overhauser Effect Spectroscopy) against alternative methodologies, detailing the causality behind experimental choices and providing a self-validating protocol for definitive stereochemical assignment.

The Mechanistic Foundation of NOESY in Piperidinols

The differentiation between cis and trans isomers using NOESY is rooted in the rigid spatial geometry of the piperidine chair conformation. Unlike through-bond scalar coupling (

-coupling), the Nuclear Overhauser Effect (NOE) is a through-space interaction.

The Causality of Distance: The intensity of an NOE cross-peak is inversely proportional to the sixth power of the internuclear distance (

)[1]. NOESY can detect protons up to approximately 5 Å apart, but the signal drops off exponentially[1].

• 1,3-Diaxial Interactions: In a piperidine chair, protons in a 1,3-diaxial relationship are physically locked at a distance of ~2.5 Å. This proximity generates a strong, undeniable NOE cross-peak.

• Axial-Equatorial Interactions: Protons in an axial-equatorial or equatorial-equatorial relationship are typically > 3.5 Å apart, yielding significantly weaker or absent NOE signals.

By mapping these binary spatial relationships, NOESY bypasses the ambiguity of overlapping multiplets. If a strong NOE is observed between the C3 and C5 protons, they must be diaxial, definitively anchoring the relative stereochemistry of the substituents.

Comparative Analysis: NOESY vs. Alternative Techniques

To establish a robust analytical pipeline, one must understand where NOESY excels and where alternative techniques are required.

Quantitative Comparison Table

Analytical Technique	Primary Data Output	Best Use Case	Limitations in Piperidinol Analysis
2D NOESY	Through-space correlation ( Å)	Small molecules (MW Da)	NOE approaches zero for mid-sized molecules (MW 700–1200 Da)[2].
2D ROESY	Rotating-frame NOE	Mid-sized molecules (MW 700–1200 Da)	Lower sensitivity; prone to TOCSY artifacts complicating interpretation[2].
1D NOE / GOESY	Selective 1D NOE enhancement	Isolated, well-resolved proton peaks	Fails when target protons are buried in overlapping aliphatic multiplets.
-Coupling ( H NMR)	Through-bond scalar coupling ( )	Determining dihedral angles via Karplus eq.	Ambiguous when distinguishing (a,e) from (e,a) conformers[3].
X-Ray Crystallography	Absolute 3D atomic coordinates	Gold standard for solid-state structure	Requires high-quality single crystals; solid-state conformation may differ from solution.

Deep Dive: NOESY vs. -Coupling

The vicinal coupling constant (

) is directly related to the dihedral angle ( ) between protons, as described by the Karplus relationship[3]. In a piperidine ring, axial-axial protons ( ) exhibit large couplings of 8–12 Hz[4]. Axial-equatorial protons ( ) exhibit small couplings of 2–5 Hz[3]. While a large 8–12 Hz coupling definitively identifies an axial-axial relationship, a small 2–5 Hz coupling cannot distinguish between an axial-equatorial and an equatorial-equatorial relationship. NOESY resolves this by providing direct spatial mapping.

Deep Dive: NOESY vs. ROESY

The maximum possible NOE depends on the correlation time (

), which is dictated by molecular weight and solvent viscosity[2]. For small molecules (MW ), the NOE is positive[2]. However, at intermediate correlation times ( , corresponding to MW 700–1200), the NOE intensity in a standard NOESY experiment passes through zero[5]. If your piperidinol is part of a larger construct (e.g., a PROTAC warhead), NOESY will fail. In these cases, ROESY must be used, as the spin-lock conditions ensure NOE cross-peaks are always positive regardless of correlation time[5].

Experimental Workflow: A Self-Validating Protocol

A trustworthy stereochemical assignment cannot rely on a single 2D spectrum due to the risk of spin-diffusion (where magnetization transfers from A

B C, creating a false A C cross-peak)[1]. The following step-by-step methodology ensures a self-validating system.

Step 1: Sample Preparation & Degassing

• Action: Dissolve 5–10 mg of the piperidinol in 0.6 mL of deuterated solvent (e.g., CDCl

  ). Degas the sample using the freeze-pump-thaw method or sparging.

• Causality: Dissolved paramagnetic oxygen (

  ) promotes relaxation, which prematurely quenches the transient NOE signal before it can be detected during the mixing time[2].

Step 2: 1D

H and HSQC Acquisition

• Action: Acquire a standard 1D

  H spectrum and a 2D H- C HSQC.

• Causality: Overlapping aliphatic protons can lead to misassigned NOEs. HSQC spreads these proton signals across the highly resolved

  C dimension, ensuring that the proton you are analyzing is definitively attached to the correct ring carbon.

Step 3: Parameter Optimization for NOESY

• Action: Set the mixing time (

  or ) to 0.4–0.8 seconds for small piperidinols[1].

• Causality: The NOE dynamically builds up during the mixing time[2]. A mixing time of 0.8 seconds is optimal for small molecules to allow sufficient NOE buildup without allowing spin-diffusion to create artifactual cross-peaks[1].

Step 4: 1,3-Diaxial Mapping & Stereochemical Assignment

• Action: Inspect the cross-peaks between the C3 proton and the C5 proton.

• Causality: If a strong cross-peak is present, both protons are axial. Combine this spatial data with the

  coupling constants from Step 2 to lock in the relative stereochemistry of the substituents at C3 and C4.

Visualization of the Analytical Workflow

Below is the logical decision tree for stereochemical assignment, illustrating the self-validating relationship between

-coupling extraction, molecular weight assessment, and spatial mapping.

Logical workflow for the stereochemical assignment of piperidinols using NMR spectroscopy.

References

• Title: 2D NOESY and ROESY for Small Molecules (VnmrJ ChemPack) - IU NMR Facility Source: indiana.edu URL: 1

• Title: NOESY and ROESY - UCSD SSPPS NMR Facility Source: blogspot.com URL: 5

• Title: NOE Experiments on the Bruker 400 and 500 Source: columbia.edu URL: 2

• Title: Distinguishing Cis and Trans Isomers with 1H NMR Coupling Constants: A Comprehensive Guide - Benchchem Source: benchchem.com URL: 3

• Title: NMR Coupling Constants - Chemical Instrumentation Facility Source: iastate.edu URL: 4

Sources

• 1. nmr.chem.indiana.edu [nmr.chem.indiana.edu]
• 2. nmr.chem.columbia.edu [nmr.chem.columbia.edu]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. NMR Coupling Constants | Chemical Instrumentation Facility [cif.iastate.edu]
• 5. UCSD SSPPS NMR Facility: NOESY and ROESY [sopnmr.blogspot.com]

HPLC Method Development for Chiral Separation of Piperidinols: A Comparative Technical Guide

Audience: Researchers, Analytical Scientists, and Drug Development Professionals. Scope: Optimization of chiral stationary phases (CSPs), mobile phase selection, and troubleshooting for piperidinol derivatives (e.g., 3-hydroxypiperidine, paroxetine intermediates).

Executive Summary: The Piperidinol Challenge

Piperidinols (hydroxylated piperidines) are critical pharmacophores in antidepressants (Paroxetine), kinase inhibitors (Ibrutinib), and calcium channel blockers. Their chiral separation presents two distinct challenges:

• Basicity: The secondary amine in the piperidine ring often causes severe peak tailing due to interaction with residual silanols on the silica support.

• Positional Isomerism: The distance between the chiral center (often C3 or C4) and the nitrogen atom affects the "chiral recognition leverage" required by the column.

This guide compares the performance of Immobilized Polysaccharide CSPs (e.g., Chiralpak IC/IA) versus Coated Polysaccharide CSPs (e.g., Chiralcel OD/AD) and establishes a self-validating workflow for method development.

Strategic Comparison: Immobilized vs. Coated CSPs

For piperidinols, the choice of column is rarely about "trying everything." It is a strategic decision between solvent versatility (Immobilized) and historical recognition power (Coated).

Comparative Performance Data

The following data aggregates performance metrics for common piperidinol targets, specifically N-Boc-3-hydroxypiperidine and 4-phenylpiperidin-3-ol (Paroxetine intermediate).

Analyte Class	Column (CSP)	Mobile Phase	Mode	Resolution ( )	Selectivity ( )	Verdict
N-Boc-3-hydroxypiperidine	Chiralpak IC-3	Hexane:IPA (95:[1][2][3]5) + 0.1% TFA	NP	> 1.5	High	Recommended
N-Boc-3-hydroxypiperidine	Chiralpak IG-3	Hexane:EtOH (98:2) + 0.1% TFA	NP	0.89	Low	Poor Separation
Paroxetine Intermediate	Chiralcel OD-H	Hexane:IPA:DEA (96:4:0.3)	NP	> 2.0	High	Gold Standard
Paroxetine Intermediate	Chiralpak AD-H	Hexane:IPA:DEA (96:4:0.3)	NP	< 1.0	Low	Insufficient
Piperidine-2,6-diones	Chiralpak IA	MTBE:THF (90:10)	NP	1.0 - 5.33	High	Superior to IB

Key Insight:

• Chiralpak IC (Immobilized Cellulose): Outperforms in the separation of protected piperidinols (e.g., N-Boc). The immobilized nature allows the use of aggressive solvents (like THF or DCM) if solubility is an issue, without stripping the phase.

• Chiralcel OD (Coated Cellulose): Remains the dominant choice for "naked" or phenyl-substituted piperidines (like Paroxetine precursors). However, it is restricted to alkane/alcohol mobile phases.

Method Development Workflow

Do not rely on trial-and-error. Use this logic-gated workflow to minimize solvent consumption and maximize resolution.

Figure 1: Decision matrix for selecting column chemistry and mobile phase based on piperidinol protection status.

Validated Experimental Protocols

Protocol A: N-Protected Piperidinols (e.g., N-Boc-3-hydroxypiperidine)

Best for: Synthetic intermediates where the amine is masked.

• Column: Chiralpak IC-3 (Immobilized Cellulose tris(3,5-dichlorophenylcarbamate)),

  .[2][3]

• Mobile Phase Preparation:

  • Solvent A: n-Hexane (HPLC Grade).[2]

  • Solvent B: Isopropanol (IPA).[4]

  • Additive: Trifluoroacetic acid (TFA).[2] Note: Acidic additive is safe here because the amine is protected (Boc group).

  • Composition: Premix n-Hexane:IPA:TFA (95 : 5 : 0.1 v/v/v).[3]

• Conditions:

  • Flow Rate:

    .

  • Temperature:

    .[3][5][6]

  • Detection: UV @ 210 nm (Boc groups have weak absorbance; low wavelength is required).

• System Suitability:

  • Tailing Factor (

    ): Must be .

  • Resolution (

    ): (Baseline separation).

Protocol B: Free Amine Piperidinols (e.g., Paroxetine Intermediates)

Best for: Final APIs or basic precursors.

• Column: Chiralcel OD-H (Coated Cellulose tris(3,5-dimethylphenylcarbamate)),

  .

• Mobile Phase Preparation:

  • Solvent A: n-Hexane.[2][3][4]

  • Solvent B: Isopropanol.[4]

  • Additive: Diethylamine (DEA). Crucial Step: Do not use TFA. The free amine will protonate, becoming ionic and failing to interact with the chiral selector.

  • Composition: n-Hexane:IPA:DEA (96 : 4 : 0.3 v/v/v).

• Conditions:

  • Flow Rate:

    .

  • Temperature:

    .[5]

  • Detection: UV @ 220–254 nm (depending on aromatic substitution).

Technical Insights & Troubleshooting (E-E-A-T)

The "Memory Effect" in Method Development

Expertise Note: When screening columns for piperidinols, never switch a column directly from a basic mobile phase (containing DEA) to an acidic one (containing TFA). The residual base can form salts with the acid inside the pores, causing high backpressure and baseline noise.

• Corrective Action: Flush the column with 100% Ethanol (10–20 column volumes) between pH switches.

Dealing with Peak Tailing

Piperidinols are strong bases (

). Tailing is almost always caused by silanol interactions.

• The Fix: If 0.1% DEA is insufficient, increase to 0.3% DEA.

• Alternative: Switch to Polar Organic Mode (100% Methanol or Ethanol with 0.2% DEA/TEA). This mode often sharpens peaks for polar amines by solvating the ionic centers more effectively than hexane.

Solubility vs. Chiral Recognition

Protected piperidinols (e.g., Boc/Cbz) often have poor solubility in pure hexane.

• Immobilized Advantage: With Chiralpak IC/IA, you can add 10–20% Dichloromethane (DCM) or Ethyl Acetate to the mobile phase. This is impossible with Chiralcel OD/AD (coated), as these solvents will dissolve the stationary phase.

References

• Vivekanand, V. V., et al. (2003).[7] Enantiomeric separation of the key intermediate of paroxetine using chiral chromatography. Journal of Pharmaceutical and Biomedical Analysis, 33(4), 803-809.[7] Retrieved from [Link]

• Raghunadha Babu, C. V., et al. (2014).[8] Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization. Chirality, 26(12), 775-9.[8] Retrieved from [Link]

• Bhardwaj, V., et al. (2006). Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC. Talanta, 69(4), 1013-1017.[9] Retrieved from [Link]

Sources

• 1. derpharmachemica.com [derpharmachemica.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. Efficient Preparation of (S)-N-Boc-3-Hydroxylpiperidine Through Bioreduction by a Thermostable Aldo-KetoReductase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Enantiomeric separation of the key intermediate of paroxetine using chiral chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Estimation of enantiomeric impurity in piperidin-3-amine by chiral HPLC with precolumn derivatization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Chiral separations of piperidine-2,6-dione analogues on Chiralpak IA and Chiralpak IB columns by using HPLC - PubMed [pubmed.ncbi.nlm.nih.gov]

Comparative Guide: Mass Spectrometry Fragmentation of Benzylpiperidinols

This guide provides a technical comparison of the mass spectrometry fragmentation patterns of Benzylpiperidinols (specifically 1-Benzyl-4-hydroxypiperidine), contrasting them with their synthetic precursors (Benzylpiperidones) and structural analogs (Benzylpiperazines).

Executive Summary

Benzylpiperidinols, particularly 1-benzyl-4-hydroxypiperidine (1-BHP) , are critical intermediates in the synthesis of pharmaceuticals (e.g., Ifenprodil, Donepezil) and designer opioids (benzylfentanyls). In drug development and forensic analysis, distinguishing these alcohols from their ketone precursors (1-benzyl-4-piperidone ) and isobaric impurities is paramount.

This guide details the electron ionization (EI) fragmentation pathways that allow for the unambiguous identification of 1-BHP. We compare its performance—defined here as spectral specificity and ionization efficiency—against common synthetic alternatives.

Mechanistic Deep Dive: 1-Benzyl-4-hydroxypiperidine

The fragmentation of 1-benzyl-4-hydroxypiperidine (

, MW 191.[1]27) under EI (70 eV) is driven by the stability of the benzyl cation and the directing power of the nitrogen lone pair.

Primary Fragmentation Pathways

• Benzyl Cleavage (Dominant Pathway): The most abundant ion (Base Peak) arises from the cleavage of the

  bond connecting the benzyl group to the piperidine ring. This generates the resonance-stabilized tropylium ion (m/z 91) .

  • Mechanism: Inductive cleavage driven by the aromatic ring stability.

  • Diagnostic Value: High sensitivity, low specificity (common to all benzylamines).

• Piperidine Ring Retention (Diagnostic Pathway): A competitive cleavage retains the positive charge on the piperidine nitrogen, yielding the N-hydroxypiperidinyl cation (m/z 114) .

  • Calculation:

    .

  • Significance: This ion confirms the integrity of the piperidine ring and the presence of the hydroxyl group.

• Dehydration Sequence: The m/z 114 fragment undergoes secondary fragmentation via the elimination of water (

  , 18 Da), producing the tetrahydropyridine cation (m/z 96) .

  • Mechanism: 1,2-elimination involving the hydroxyl group and an adjacent ring proton.

  • Diagnostic Value: Distinguishes the alcohol (1-BHP) from the ketone (piperidone), which cannot lose water in this manner.

Visualization of Fragmentation Pathways

Figure 1: Primary EI fragmentation pathways of 1-benzyl-4-hydroxypiperidine. The m/z 96 ion is the key differentiator from ketone analogs.

Comparative Analysis: Product vs. Alternatives

The following table compares 1-BHP against its direct metabolic/synthetic precursor (1-Benzyl-4-piperidone) and a common forensic confounder (Benzylpiperazine).

Feature	1-Benzyl-4-hydroxypiperidine (Target)	1-Benzyl-4-piperidone (Alternative 1)	Benzylpiperazine (BZP) (Alternative 2)
Molecular Weight	191 Da	189 Da	176 Da
Base Peak	m/z 91 (Tropylium)	m/z 91 (Tropylium)	m/z 91 (Tropylium)
Diagnostic Ion 1	m/z 114 (Piperidinol core)	m/z 112 (Piperidone core)	m/z 134 (M - C3H6)
Diagnostic Ion 2	m/z 96 (Dehydration product)	m/z 42 (Ketene loss)	m/z 56 (Piperazine fragment)
Key Differentiator	Presence of m/z 96 confirms -OH group.	Absence of m/z 96; Presence of m/z 112 .	Nitrogen in ring (m/z 56); Lower MW.[2]
Retention Time (RT)	Intermediate (Polar OH group)	Short (Ketone is less polar than OH)	Variable (pH dependent)

Performance Insight:

• Specificity: While all three compounds share the m/z 91 base peak, 1-BHP is uniquely identified by the 114

  96 transition . The ketone (piperidone) cannot form the m/z 96 ion because it lacks the hydroxyl group necessary for dehydration.

• Isomerism: The 3-hydroxypiperidine regioisomer (1-benzyl-3-hydroxypiperidine) also has M=191. Differentiation requires chromatographic separation (GC) as their mass spectra are nearly identical, though the ratio of m/z 114 to m/z 91 often differs due to steric effects on the ring cleavage.

Experimental Protocol: Structural Validation

To replicate these results and validate the identity of a benzylpiperidinol sample, follow this self-validating GC-MS protocol.

Reagents & Equipment

• Instrument: GC-MS (Single Quadrupole or TOF).

• Column: 5% Phenyl-methylpolysiloxane (e.g., HP-5MS), 30m x 0.25mm.

• Solvent: Methanol or Ethyl Acetate (HPLC Grade).

Step-by-Step Workflow

• Sample Preparation:

  • Dissolve 1 mg of the target compound in 1 mL of methanol.

  • Validation Check: Ensure solution is clear. Turbidity indicates salt formation (requires free-basing with

    ).

• GC Parameters:

  • Inlet Temp: 250°C.

  • Injection: 1 µL, Splitless mode (to maximize sensitivity of minor fragments).

  • Oven Program: Hold 80°C for 1 min

    Ramp 15°C/min to 280°C Hold 5 min.

• MS Parameters:

  • Source Temp: 230°C.

  • Ionization: Electron Impact (EI) at 70 eV.[2]

  • Scan Range: m/z 40–400.

• Data Interpretation (Decision Matrix):

  • Step A: Check for Molecular Ion (

    ).

    • If m/z 191 present: Proceed to Step B.

    • If m/z 189 present: Sample is oxidized (Ketone).

  • Step B: Check Base Peak.

    • If m/z 91: Confirms Benzyl group.

  • Step C: Check Diagnostic Fragments.

    • Look for m/z 114: Confirms Piperidinol ring.[3]

    • Look for m/z 96: Confirms Hydroxyl group (Dehydration).

Decision Logic Diagram

Figure 2: Logical decision tree for identifying benzylpiperidinols from MS data.

References

• National Institute of Standards and Technology (NIST). Mass Spectrum of 1-Benzyl-4-hydroxypiperidine (NIST Mass Spectrometry Data Center). [Link]

• PubChem. Compound Summary: 1-Benzyl-4-hydroxypiperidine. [Link]

Sources

• 1. 1-Benzyl-4-hydroxypiperidine(4727-72-4) MS spectrum [chemicalbook.com]
• 2. rsc.org [rsc.org]
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The Unseen Architecture: A Comparative Guide to the Structural Elucidation of trans-1-Benzyl-3-methyl-piperidin-4-ol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the piperidine scaffold is a cornerstone, forming the backbone of a vast number of therapeutic agents. The specific orientation of substituents on this six-membered ring is not a trivial detail; it is a critical determinant of a molecule's biological activity, dictating how it interacts with its target protein. For a molecule such as trans-1-Benzyl-3-methyl-piperidin-4-ol, a seemingly subtle change in stereochemistry can be the difference between a potent therapeutic and an inactive compound.

This guide provides an in-depth comparison of the analytical techniques used to determine the three-dimensional structure of such molecules, with a primary focus on the definitive method of single-crystal X-ray crystallography. While a public crystal structure for trans-1-Benzyl-3-methyl-piperidin-4-ol is not available, this document will serve as a comprehensive guide to the process, using closely related structures as case studies. We will explore not just the "how" but the "why" behind the experimental choices, offering a scientifically rigorous framework for researchers in the field.

The Imperative of Stereochemistry in Piperidine-Based Drug Candidates

The biological activity of piperidine derivatives is intrinsically linked to their three-dimensional structure.[1] The chair-like conformation of the piperidine ring and the axial or equatorial positioning of its substituents create a specific pharmacophore that interacts with biological targets. For trans-1-Benzyl-3-methyl-piperidin-4-ol, the "trans" designation signifies a specific relative stereochemistry between the methyl group at the 3-position and the hydroxyl group at the 4-position. However, this 2D representation leaves several questions unanswered:

• What is the precise conformation of the piperidine ring?

• Are the benzyl and methyl groups in equatorial or axial positions?

• How does intermolecular hydrogen bonding, dictated by the hydroxyl group, influence the crystal packing and, potentially, the solid-state properties of the compound?

Answering these questions with certainty is paramount in drug development, and for this, X-ray crystallography is the gold standard.

A Comparative Overview of Structural Elucidation Techniques

While X-ray crystallography provides the most definitive structural information, a multi-faceted approach is often employed in the characterization of novel compounds. The following table compares the strengths and limitations of common analytical techniques in the context of elucidating the structure of trans-1-Benzyl-3-methyl-piperidin-4-ol.

Technique	Information Provided	Strengths	Limitations
Single-Crystal X-ray Crystallography	Precise 3D atomic coordinates, bond lengths, bond angles, and crystal packing information.[2]	Unambiguous determination of stereochemistry and conformation.[1]	Requires a high-quality single crystal, which can be challenging to obtain.[3]
Nuclear Magnetic Resonance (NMR) Spectroscopy	Connectivity of atoms (¹H, ¹³C), and through-space correlations (NOESY) which can suggest relative stereochemistry.[4][5]	Provides detailed information about the molecule's structure in solution.[6]	Can sometimes be ambiguous in assigning complex stereochemistry without supporting data.
Mass Spectrometry (MS)	Molecular weight and fragmentation patterns.[7]	High sensitivity and ability to determine elemental composition.[8][9]	Provides no direct information about the 3D arrangement of atoms.
Fourier-Transform Infrared (FTIR) Spectroscopy	Presence of functional groups (e.g., O-H, C-N).[10][11]	Fast and non-destructive.	Provides limited information on the overall molecular structure.
Computational Modeling	Predicted low-energy conformations and relative stabilities.[12][13]	Can explore a wide range of possible conformations.[14][15]	Predictions must be validated by experimental data.[12]

Experimental Protocols: From Synthesis to Structure

The journey to obtaining a crystal structure begins with the synthesis and purification of the compound, followed by the often-challenging process of growing single crystals.

Synthesis of trans-1-Benzyl-3-methyl-piperidin-4-ol

The synthesis of the precursor, 1-Benzyl-3-methyl-4-piperidone, has been reported through various methods, often involving a multi-step process.[16][17] A common route involves the reaction of benzylamine with methyl methacrylate and methyl acrylate, followed by cyclization.[16] The subsequent reduction of the ketone at the 4-position to the corresponding alcohol would then be required to yield the target molecule. The stereoselectivity of this reduction step is crucial for obtaining the desired trans isomer.

A Generalized Synthetic Workflow is as follows:

Caption: A generalized workflow for the synthesis of trans-1-Benzyl-3-methyl-piperidin-4-ol.

Crystallization: The Art and Science of Crystal Growth

Obtaining a single crystal suitable for X-ray diffraction is often the most significant hurdle. The process is a blend of systematic screening and chemical intuition.

Step-by-Step Crystallization Protocol:

• Purification: The synthesized compound must be of high purity. Techniques such as column chromatography and recrystallization are often employed.

• Solvent Selection: A range of solvents and solvent mixtures should be screened. The ideal solvent is one in which the compound has moderate solubility.

• Crystallization Techniques:

  • Slow Evaporation: A solution of the compound is left undisturbed, allowing the solvent to evaporate slowly, leading to the formation of crystals.

  • Vapor Diffusion: A concentrated solution of the compound is placed in a small, open vial inside a larger, sealed container with a less soluble "anti-solvent." The vapor of the anti-solvent slowly diffuses into the compound's solution, reducing its solubility and inducing crystallization.

  • Cooling Crystallization: A saturated solution of the compound at an elevated temperature is slowly cooled, causing the solubility to decrease and crystals to form.[8]

Case Study: X-ray Crystallography of a Piperidine Derivative

While the crystal structure of trans-1-Benzyl-3-methyl-piperidin-4-ol is not publicly available, we can examine the crystallographic data of a closely related compound, N'-(1-benzylpiperidin-4-yl)acetohydrazide , to understand the type of information that can be obtained.[2]

Crystallographic Data for N'-(1-benzylpiperidin-4-yl)acetohydrazide [2]

Parameter	Value
Chemical Formula	C₁₄H₂₁N₃O
Crystal System	Monoclinic
Space Group	Cc
a (Å)	14.1480(3)
b (Å)	14.1720(4)
c (Å)	27.6701(7)
α (°)	90
β (°)	96.956(1)
γ (°)	90
Volume (ų)	5507.0(2)
Z	4

This data provides the fundamental unit cell dimensions and symmetry of the crystal lattice. The structure solution and refinement would further provide the precise coordinates of each atom, allowing for a detailed analysis of the molecular conformation and intermolecular interactions. For instance, the study of N'-(1-benzylpiperidin-4-yl)acetohydrazide revealed a complex network of hydrogen bonds that link the molecules into a two-dimensional structure.[2] This level of detail is invaluable for understanding the solid-state properties of a compound.

The Workflow of Single-Crystal X-ray Crystallography:

Caption: A simplified workflow of a single-crystal X-ray diffraction experiment.

Conclusion: The Definitive Answer to Structural Ambiguity

In the competitive landscape of drug discovery and development, certainty is a valuable commodity. While a suite of analytical techniques provides a comprehensive picture of a molecule's identity and purity, single-crystal X-ray crystallography stands alone in its ability to provide an unambiguous, high-resolution three-dimensional structure. For a molecule like trans-1-Benzyl-3-methyl-piperidin-4-ol, where the precise spatial arrangement of its functional groups is paramount to its biological function, obtaining a crystal structure is not merely an academic exercise; it is a critical step in the rational design of more potent and selective therapeutic agents. The methodologies and comparative data presented in this guide are intended to equip researchers with the foundational knowledge to pursue this definitive structural characterization.

References

• Mass spectrometry for characterization of homologous piperidine alkaloids and their activity as acetylcholinesterase inhibitors. Rapid Communications in Mass Spectrometry. [Link]

• Study of the distribution profile of piperidine alkaloids in various parts of Prosopis juliflora by the application of Direct Analysis in Real Time Mass Spectrometry (DART-MS). Natural Products and Bioprospecting. [Link]

• Solubility and Crystallization Process of 2,2,6,6-Tetramethyl-4-piperidinol (TMP). Journal of Chemical & Engineering Data. [Link]

• Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts. Journal of the Brazilian Chemical Society. [Link]

• Electrospray ionization mass spectrometry screening of piperidine alkaloids from Senna spectabilis (Fabaceae) extracts: Fast identification of new constituents and co-metabolites. SciELO. [Link]

• Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. PMC. [Link]

• N-benzylpiperidinol derivatives as novel USP7 inhibitors: Structure-activity relationships and X-ray crystallographic studies. European Journal of Medicinal Chemistry. [Link]

• FTIR spectra of (a) 2,2,6,6-tetramethyl-4-piperidinol and (b) 4ATP. ResearchGate. [Link]

• Synthesis and Crystallographic Study of N′-(1-benzylpiperidin-4-yl)acetohydrazide. National Institutes of Health. [Link]

• Piperidin-4-ol. PubChem. [Link]

• Chirality Sensing of N-Heterocycles via 19F NMR. PMC. [Link]

• Optically pure trans-1-benzyl-4-aminopiperidin-3-ols. Synthesis and absolute configuration. Arkat USA. [Link]

• Kinetic and X-ray crystallographic studies of the steric course of N-benzylation of piperidines: quaternization by preferential equatorial attack. RSC Publishing. [Link]

• Synthesis, Spectral and Single-Crystal Analyses of New Derivatives of 4-Amino-N-benzylpiperidine. ResearchGate. [Link]

• Convenient synthesis of trans -3-amino-1-benzylpiperidin-4-ols using regiospecific cleavage of 1-benzyl-3,4-epoxypiperidine with diisobutylaluminum amides (DIBAL-NR 1 R 2 ). ResearchGate. [Link]

• Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial‐F Preference. ResearchGate. [Link]

• Conformational Preferences and Benchmarking of Computational Methods for Piperazine-Based Ligands. ResearchGate. [Link]

• Dihydroquinone derivatives of piperidine and piperazine.

• Synthesis of 1-benzyl-3-methyl-4-piperidone. Mol-Instincts. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives: An update. Chemical Review and Letters. [Link]

• X‐ray single crystal structure of 4. Each of the N‐benzyl groups is... ResearchGate. [Link]

• Conformational analysis. 39. Carbon-13 NMR spectra of saturated heterocycles. 9. Piperidine and N-methylpiperidine. Journal of the American Chemical Society. [Link]

• Synthesis and crystallization procedure of piperidin-4-one and its derivatives. Chemical Review and Letters. [Link]

• Exploration of piperidine 3D fragment chemical space: synthesis and 3D shape analysis of fragments derived from 20 regio- and diastereoisomers of methyl substituted pipecolinates. RSC Publishing. [Link]

• Functionalization of Piperidine Derivatives for the Site‐Selective and Stereoselective Synthesis of Positional Analogues of Methylphenidate. PMC. [Link]

• The piperidine nitrogen signals of the acylated products can be visualised by HSQC experiments. The 1H-NMR and 13C{1H}. ResearchGate. [Link]

• Synthesis and Antimicrobial Activity of Piperidin-4-one Derivatives. Biomedical and Pharmacology Journal. [Link]

• Concise Formation of 4-Benzyl Piperidines and Related Derivatives Using a Suzuki Protocol. Synfacts. [Link]

• SYNTHESIS OF N-BENZYLPIPERIDINE-4-ON DERIVATIVES (Review). ResearchGate. [Link]

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Stereochemical Impact on Biological Activity: A Comparative Guide to trans- vs. cis-3-Methyl-4-piperidinol Derivatives in Drug Design

The 3-methyl-4-piperidinol motif is a privileged scaffold in medicinal chemistry, frequently utilized in the development of kinase inhibitors, GPCR antagonists, and CNS-active agents. However, the biological activity of these derivatives is rarely agnostic to stereochemistry. The relative orientation of the C3-methyl and C4-hydroxyl (or substituted) groups—specifically the trans versus cis configuration—dictates the 3D conformation of the piperidine ring.

As a Senior Application Scientist, I have structured this guide to objectively compare the biological performance of trans- vs. cis-3-methyl-4-piperidinol isomers. By analyzing the causality behind their conformational behavior and providing field-proven, self-validating experimental workflows, this guide serves as a definitive resource for drug development professionals optimizing lead compounds.

Mechanistic Causality & Conformational Analysis

The pharmacological divergence between trans and cis isomers stems directly from their conformational thermodynamics. The piperidine ring predominantly adopts a chair conformation.

• The trans-Isomer: Typically favors a diequatorial (or axial-equatorial, depending on the N-substituent and steric bulk) conformation. This minimizes 1,3-diaxial interactions, creating a flatter, more extended vector for the C4 substituent.

• The cis-Isomer: Is forced into an axial-equatorial conformation. The C3-methyl group acts as a conformational lock. If the methyl group is equatorial, the C4 substituent must be axial, projecting it perpendicular to the mean plane of the ring.

This vector shift directly impacts how the molecule navigates the steric constraints of a target receptor pocket and establishes critical hydrogen-bonding networks.

Logic relationship linking stereochemistry to receptor binding affinity.

Comparative Biological Activity: Case Studies

To illustrate the profound impact of this stereochemical relationship, we compare quantitative data from two distinct therapeutic areas: Immuno-oncology (GPCR antagonism) and CNS analgesia.

Case Study A: CCR4 Antagonists (Immuno-Oncology)

In the development of small-molecule antagonists for the CC chemokine receptor 4 (CCR4) to inhibit regulatory T cell (Treg) trafficking, researchers at RAPT Therapeutics utilized the 3-methylpiperidin-4-yl core. They discovered that appending side chains onto the C3-methyl core yielded drastically different potencies based on stereochemistry. The cis-relationship (specifically the (R,S)-diastereomer) was 19-fold more potent at inhibiting calcium flux than its trans-counterpart 1.

Case Study B: Analgesic Prodine Analogs (CNS)

Conversely, in the optimization of N-phenethyl-3-methyl-4-(aryl)piperidinol derivatives for analgesic activity, the trans-configuration proved superior. The trans methyl/aryl configuration (Type A) of the acetate ester of N-phenethyl-3-methyl-4-(o-tolyl)piperidinol exhibited significantly higher CNS stimulant and analgesic activity compared to the cis (Type B) isomer, due to optimal alignment within the opioid receptor pocket 2.

Quantitative Data Summary

Scaffold / Target	Evaluated Isomers	Dominant Conformation	Biological Outcome	Reference
CCR4 Antagonist (Immuno-oncology)	cis vs. trans bipiperidine analogs	cis-isomer (Axial-Equatorial)	(R,S)-diastereomer showed 19-fold higher potency in calcium flux inhibition.	RAPT Therapeutics 1
Analgesic Prodine Analogs (CNS)	trans (Type A) vs. cis (Type B)	trans-isomer (Diequatorial)	trans-isomer acetate ester exhibited superior analgesic activity .	Beckett et al. 2

Experimental Workflows: Synthesis, Resolution, and Validation

To objectively compare these isomers in your own pipeline, you must employ a stereoselective synthesis and a self-validating analytical workflow. Direct reduction of 3-methylpiperidin-4-one yields a mixture of isomers. The choice of reducing agent is the causal factor in determining the major diastereomer.

Step-by-Step Methodology

Step 1: Stereoselective Reduction

• To favor the trans-isomer: Treat the N-protected 3-methylpiperidin-4-one with Sodium Borohydride (NaBH₄) in Methanol at 0 °C. The small hydride attacks from the less sterically hindered equatorial face, pushing the resulting hydroxyl group into the axial position (which subsequently ring-flips to the more stable diequatorial trans conformation).

• To favor the cis-isomer: Utilize a bulky reducing agent like L-Selectride (Lithium tri-sec-butylborohydride) in THF at -78 °C 3. The extreme steric bulk forces axial attack, yielding the cis-alcohol.

Step 2: Self-Validating NMR Confirmation

• Protocol: Isolate the crude product and acquire a ¹H NMR spectrum (400 MHz, CDCl₃).

• Validation Logic: Integrate the C4-proton signal. In the trans-isomer, the axial C4-proton will appear further upfield and exhibit a large trans-diaxial coupling constant (J ≈ 10 Hz) with the adjacent axial protons. In the cis-isomer, the equatorial C4-proton will appear further downfield with smaller coupling constants (J ≈ 3-4 Hz). This internal spectroscopic logic self-validates the stereochemical outcome before proceeding.

Step 3: Chiral Resolution & Derivatization

• Direct separation of the enantiomeric alcohols via chiral SFC can be challenging due to poor peak resolution.

• Protocol: Convert the alcohol mixture to pivalate esters using pivaloyl chloride and triethylamine. The added steric bulk and lipophilicity dramatically enhance the resolution factor (Rs > 2.0) on chiral stationary phases (e.g., Chiralpak AD-H). Following separation, hydrolyze the esters back to the enantiopure cis and trans alcohols using LiOH.

Experimental workflow for stereoselective synthesis and biological validation.

Conclusion & Strategic Recommendations

When incorporating the 3-methyl-4-piperidinol scaffold into a drug discovery program, assuming that both isomers will possess similar biological activity is a critical error. As demonstrated by the 19-fold potency difference in CCR4 antagonists and the distinct analgesic profiles of prodine analogs, the cis/trans relationship dictates the molecule's spatial trajectory.

Recommendation: Always synthesize both the cis and trans diastereomers early in the SAR campaign. Utilize L-Selectride and NaBH₄ in parallel workflows to selectively enrich each isomer, validate the geometries via ¹H NMR coupling constants, and evaluate both in your primary functional assays before committing to a lead series.

References

• Title: Discovery of a Potent and Selective CCR4 Antagonist that Inhibits Treg Trafficking into the Tumor Microenvironment Source: RAPT Therapeutics / Journal of Medicinal Chemistry URL
• Title: Back to the Medicinal Chemistry Future (Citing: Beckett, A. H.; Casy, A. F.; Kirk, G. Journal of Medicinal & Pharmaceutical Chemistry 1959)
• Title: WO2015171722A1 - Pyrrolidine GPR40 Modulators for the Treatment of Diseases Such as Diabetes Source: Google Patents URL

Sources

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• 2. pubs.acs.org [pubs.acs.org]
• 3. WO2015171722A1 - Pyrrolidine gpr40 modulators for the treatment of diseases such as diabetes - Google Patents [patents.google.com]

A Comparative Guide to the Accurate Melting Point Determination of Novel Crystalline Compounds: A Case Study of trans-1-Benzyl-3-methyl-piperidin-4-ol HCl

In the landscape of drug discovery and development, the precise characterization of a new chemical entity (NCE) is paramount. Among the fundamental physical properties, the melting point stands as a critical quality attribute (CQA). It serves not only as an initial indicator of purity but also provides crucial insights into the solid-state properties of a compound, such as crystal lattice energy and polymorphism, which can significantly impact bioavailability and stability.

This guide offers a comprehensive, in-depth comparison of methodologies for determining the melting point of a novel crystalline solid, using the example of trans-1-Benzyl-3-methyl-piperidin-4-ol HCl. We move beyond a simple recitation of protocols to explain the causality behind experimental choices, ensuring a self-validating and trustworthy approach for researchers in the field.

Part 1: The Reference Standard: Capillary Melting Point Determination

The capillary melting point technique is a long-established, accessible method for determining the temperature at which a crystalline solid transitions to a liquid. While seemingly straightforward, meticulous technique is essential for accuracy. Modern digital instruments have refined this process, offering greater control and objectivity compared to traditional oil bath methods.

Core Principles and Experimental Causality

The method relies on heating a small, powdered sample packed into a capillary tube at a controlled rate. The "melting range," the span from the temperature at which the first drop of liquid appears to the temperature at which the entire sample is liquid, is recorded. A narrow melting range (typically < 2 °C) is indicative of a pure substance. Conversely, a broad melting range often suggests the presence of impurities, which depress and broaden the melting point.

Detailed Experimental Protocol: Digital Melting Point Apparatus

• Sample Preparation:

  • Why: Proper sample preparation is critical for reproducible results. The sample must be completely dry, as residual solvent will act as an impurity, depressing the melting point.

  • How: Ensure the trans-1-Benzyl-3-methyl-piperidin-4-ol HCl is a fine, homogenous powder. If necessary, gently crush any large crystals using a spatula on a watch glass.

• Capillary Packing:

  • Why: A densely packed sample ensures efficient and uniform heat transfer. A loosely packed sample can lead to inaccurate readings due to poor thermal conductivity.

  • How: Press the open end of a capillary tube into the powder until a 2-3 mm column of sample is obtained. Invert the tube and tap it gently on a hard surface to pack the sample tightly into the sealed end.

• Instrument Setup & Calibration:

  • Why: Instrument accuracy is the cornerstone of trustworthy data. Calibration with certified reference standards (e.g., benzophenone, caffeine) bracketing the expected melting point is a non-negotiable step.

  • How: Set the starting temperature to approximately 20 °C below the expected (or preliminary) melting point. Set the heating rate (ramp rate) to 1-2 °C per minute. A slower ramp rate in the vicinity of the melting point is crucial for allowing the system to reach thermal equilibrium, yielding a more accurate range.

• Measurement & Observation:

  • Why: The visual observation of the phase transition requires a clear definition of the start and end points.

  • How: Insert the packed capillary into the heating block. Observe the sample closely through the magnified viewing port.

    • T₁ (Meniscus Point): Record the temperature at which the first drop of liquid is visible.

    • T₂ (Clear Point): Record the temperature at which the last solid crystal melts.

    • Report: The melting point is reported as the range T₁ - T₂.

Workflow for Capillary Melting Point Determination

Caption: Workflow for Capillary Melting Point Determination.

Part 2: Advanced & Orthogonal Methods: Differential Scanning Calorimetry (DSC)

For drug development professionals, melting point is more than just a number; it's a gateway to understanding a material's thermodynamic properties. Differential Scanning Calorimetry (DSC) is a powerful thermal analysis technique that provides far more information than the capillary method.

Core Principles of DSC

DSC measures the difference in heat flow required to increase the temperature of a sample and a reference as a function of temperature. When the sample melts (an endothermic process), it requires more energy to maintain the same temperature as the reference. This difference in heat flow is detected and plotted, resulting in a characteristic peak. The peak's onset temperature is analogous to the melting point, while the area under the peak corresponds to the enthalpy of fusion.

Comparative Analysis: Capillary Method vs. DSC

Feature	Capillary Melting Point	Differential Scanning Calorimetry (DSC)
Primary Output	Melting Range (T₁ - T₂)	Onset Temperature, Peak Maximum, Enthalpy of Fusion (ΔHfus)
Information Provided	Visual phase transition, purity estimate	Quantitative thermodynamic data, purity analysis (van't Hoff), detection of polymorphism, glass transitions, and decomposition.
Sample Size	~2-5 mg	~1-10 mg
Subjectivity	High (relies on visual observation)	Low (instrumental detection)
Throughput	Moderate (multiple capillaries possible)	Lower (typically one sample at a time)
Purity Assessment	Qualitative (broadening of range)	Quantitative (via peak shape analysis)
Polymorph Screening	Limited; may not detect subtle transitions	Excellent; can detect melt-recrystallization events and different crystal forms.

Experimental Protocol: DSC Analysis

• Calibration: Calibrate the DSC instrument for temperature and enthalpy using certified standards like indium.

• Sample Preparation: Accurately weigh 2-5 mg of trans-1-Benzyl-3-methyl-piperidin-4-ol HCl into an aluminum DSC pan.

• Sealing: Hermetically seal the pan to prevent any loss of sample due to sublimation. An empty, sealed pan is used as the reference.

• Thermal Program:

  • Equilibrate the sample at a starting temperature (e.g., 25 °C).

  • Ramp the temperature at a controlled rate (e.g., 10 °C/min) to a temperature well above the expected melting point.

  • The entire process is conducted under an inert nitrogen purge to prevent oxidative degradation.

• Data Analysis: Analyze the resulting thermogram to determine the onset temperature of the melting endotherm and integrate the peak area to calculate the enthalpy of fusion.

Decision Logic: Selecting the Appropriate Method

The choice of method depends on the stage of research and the specific question being asked. For routine identity checks or preliminary purity assessment in a synthesis lab, the capillary method is often sufficient. For formal characterization, stability studies, or formulation development, the quantitative and detailed data from DSC is indispensable.

Caption: Decision tree for selecting a melting point determination method.

Part 3: Ensuring Trustworthiness and Data Integrity

A reported melting point is only as reliable as the system used to generate it. A self-validating system is built on three pillars: instrument calibration, appropriate methodology, and careful interpretation.

• Calibration and System Suitability: As mentioned, routine calibration with certified standards is mandatory. This ensures the instrument's temperature scale is accurate.

• Impact of Heating Rate: A faster heating rate can artificially inflate the observed melting point because the sample and thermometer do not have sufficient time to reach thermal equilibrium. A rate of 1-2 °C/min for capillary methods and 10 °C/min for DSC are standard starting points, but may need optimization.

• Interpreting Results: For trans-1-Benzyl-3-methyl-piperidin-4-ol HCl, if DSC reveals multiple endotherms before the final melting, it could indicate the presence of different polymorphs or solvates. If significant weight loss is observed via Thermogravimetric Analysis (TGA) before melting, it suggests decomposition, meaning the observed "melting point" is actually a decomposition temperature.

By comparing the results from an orthogonal method like DSC with the standard capillary technique, researchers can build a comprehensive and trustworthy thermal profile of a new chemical entity, providing a solid foundation for further drug development activities.

References

• University of Calgary. (n.d.). Melting Point. Organic Chemistry Online. [Link]

• United States Pharmacopeia. (n.d.). <741> Melting Range or Temperature. USP-NF. [Link]

• TA Instruments. (n.d.). Differential Scanning Calorimetry (DSC) Principle. [Link]

• Giron, D. (1995). Thermal analysis and calorimetry in the pharmaceutical field. Journal of Thermal Analysis and Calorimetry, 44, 299-322. [Link]

• Verma, S., & Rawat, B. S. (2014). Polymorphism: A review. International Journal of Pharmaceutical Sciences and Research, 5(12), 5136-5146. [Link]

Elemental Analysis Calculation and Validation for C13H19NO Derivatives: A Comparative Guide

The Analytical Baseline: Understanding C13H19NO

In pharmaceutical development and forensic chemistry, derivatives sharing the molecular formula C13H19NO (such as the synthetic cathinone Dimethylpentedrone or various piperidine-based pharmaceutical intermediates) present unique analytical challenges[1]. Before physical characterization can occur, establishing the theoretical elemental baseline is mandatory.

For a compound with the formula C13H19NO, the theoretical elemental calculation dictates the following parameters:

• Molar Mass: 205.30 g/mol [1]

• Exact Mass (Monoisotopic): 205.14666 Da[1]

• Mass Fractions (%CHNO):

  • Carbon (C): 76.06%

  • Hydrogen (H): 9.33%

  • Nitrogen (N): 6.82%

  • Oxygen (O): 7.79%

To validate that a synthesized or extracted product matches this theoretical calculation, laboratories must choose between two fundamentally different analytical paradigms: Automated CHNO Combustion Analysis (The Dumas Method) and High-Resolution Mass Spectrometry (HRMS) . This guide objectively compares these two methodologies, explaining the causality behind their operational mechanics and providing self-validating experimental protocols.

Technology Comparison: Combustion vs. HRMS

Method A: Automated CHNO Combustion Analysis (Bulk Purity)

Combustion analysis remains the gold standard for determining the macroscopic purity of a synthesized batch[2]. By subjecting the sample to flash combustion at extreme temperatures, the organic matrix is entirely destroyed, converting the elements into simple gases (CO₂, H₂O, N₂).

• The Causality of Choice: If your objective is to prove that a 10-gram batch of a C13H19NO derivative is free of bulk inorganic salts or residual solvents, combustion analysis is required. It provides an absolute mass fraction that must fall within ±0.3% of the theoretical calculation for publication-grade purity.

Method B: High-Resolution Mass Spectrometry (Trace & Complex Mixtures)

HRMS (e.g., Orbitrap or Q-TOF systems) represents the modern standard for exact molecular formula assignment[]. Instead of destroying the sample to measure bulk gases, HRMS gently ionizes the intact molecule and measures its mass-to-charge ratio (m/z) with extreme precision.

• The Causality of Choice: Traditional combustion requires 1–2 mg of highly purified sample. If your C13H19NO derivative is a trace metabolite, an impurity, or synthesized in sub-milligram quantities, combustion is impossible. HRMS reduces the required sample size to ~1 ng—approximately six orders of magnitude less than standard thermal techniques[4]—while resolving isotopic fine structure to confirm the elemental composition.

Workflow & Decision Matrix

Decision matrix for elemental analysis of C13H19NO based on sample availability and intent.

Self-Validating Experimental Protocols

To ensure scientific integrity, every analytical run must act as a self-validating system. Below are the step-by-step methodologies for both techniques.

Protocol 1: Automated CHNO Combustion Analysis

• Sample Preparation: Weigh exactly 1.500 mg of the C13H19NO derivative into a high-purity tin capsule.

  • Causality: Tin acts as a combustion catalyst. Its highly exothermic oxidation temporarily raises the local flash combustion temperature to ~1800°C, ensuring the complete breakdown of recalcitrant organic bonds.

• System Calibration (Self-Validation): Run an empty tin capsule (Blank) to establish baseline atmospheric interference. Follow this with a known standard (e.g., Sulfanilamide). The standard's experimental CHNO values must fall within ±0.3% of its theoretical values. If it fails, the system is not validated for the unknown sample.

• Combustion & Reduction: Drop the sample into the primary combustion reactor (1000°C) flushed with O₂. Pass the resulting gas mixture through a secondary reduction reactor containing elemental copper at 650°C.

  • Causality: The copper quantitatively reduces any formed nitrogen oxides (NOx) back into N₂ gas, ensuring accurate nitrogen quantification.

• Separation & Detection: Separate the N₂, CO₂, and H₂O gases using a specialized gas chromatography (GC) column and quantify the peaks via a Thermal Conductivity Detector (TCD).

Protocol 2: Liquid Chromatography-HRMS (LC-HRMS)

• Sample Preparation: Dissolve the sample in LC-MS grade Methanol/Water (50:50) containing 0.1% formic acid to a final concentration of ~10 ng/mL[2].

  • Causality: Formic acid acts as a proton donor, promoting the formation of the [M+H]⁺ ion in positive electrospray ionization (ESI+) mode, which is highly efficient for basic nitrogen-containing compounds like C13H19NO.

• System Calibration (Self-Validation): Infuse a mass calibration mixture prior to the run. During the run, utilize a known background polysiloxane peak (m/z 445.1200) as an internal "lock mass."

  • Causality: The lock mass continuously corrects for real-time instrument drift, guaranteeing sub-ppm mass accuracy throughout the acquisition.

• Acquisition: Inject 1 µL into the LC-HRMS system. Acquire full-scan MS data at a resolving power of ≥100,000 (at m/z 200).

  • Causality: Ultra-high resolving power is strictly required to separate the target C13H19NO analyte from isobaric matrix interferences that share the same nominal mass.

• Data Processing: Extract the exact mass of the protonated molecular ion ([C13H20NO]⁺, theoretical m/z ~206.154 Da). Calculate the mass error in parts-per-million (ppm). A mass error of < 2 ppm validates the elemental formula[].

Quantitative Performance Comparison

The following table summarizes the operational parameters and performance metrics of both methodologies when analyzing C13H19NO derivatives.

Parameter	Combustion CHNO Analysis	High-Resolution Mass Spectrometry (HRMS)
Primary Objective	Bulk elemental purity and macroscopic composition	Exact molecular formula and trace identification
Sample Requirement	1.0 – 2.0 mg (Bulk solid)	~1.0 ng (Trace, in solution)
Destructive Nature	Highly Destructive (Complete combustion)	Destructive (Ionization), but consumes negligible mass
Accuracy / Error Margin	± 0.3% absolute mass fraction	< 2 ppm exact mass error
Matrix Tolerance	Low (Requires highly purified, dry solid)	High (Coupled with LC separation)
Isotope Differentiation	No (Measures bulk elements)	Yes (Resolves isotopic fine structure)

References

• National Institutes of Health (NIH). "Dimethylpentedrone | C13H19NO | CID 69906662". PubChem. Available at: [Link]

• Analytical Chemistry. "Elemental Analysis of Organic Species with Electron Ionization High-Resolution Mass Spectrometry". ACS Publications. Available at: [Link]

Sources

• 1. Dimethylpentedrone | C13H19NO | CID 69906662 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. measurlabs.com [measurlabs.com]
• 4. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

Personal protective equipment for handling trans-1-Benzyl-3-methyl-piperidin-4-ol

[1]

Executive Safety Summary

Compound: trans-1-Benzyl-3-methyl-piperidin-4-ol CAS Registry Number: 91600-19-0 (General isomer reference) Signal Word: WARNING [1]

This guide provides an operational safety framework for handling trans-1-Benzyl-3-methyl-piperidin-4-ol.[1][2][3][4][5] While often categorized as an irritant, piperidine derivatives possess inherent pharmacological activity and potential corrosivity that demand a safety margin exceeding standard GHS classifications. This protocol adopts a "Precautionary Pharmaceutical" stance, treating the substance as a potent bioactive agent until proven otherwise.

Hazard Profile (GHS Classification)

Hazard Class	Code	Description
Acute Toxicity (Oral)	H302	Harmful if swallowed.[1]
Skin Corrosion/Irritation	H315	Causes skin irritation.[1][6][7]
Eye Damage/Irritation	H319	Causes serious eye irritation.[1][4][6][7]
STOT - Single Exposure	H335	May cause respiratory irritation.[1][4][7]

Personal Protective Equipment (PPE) Matrix

Effective protection relies on a "Barrier-in-Depth" strategy.[1] The following matrix defines the mandatory PPE for standard laboratory scales (<100g).

Protection Zone	Mandatory Equipment	Technical Specification & Rationale
Ocular	Chemical Splash Goggles	Spec: ANSI Z87.1+ (Impact & Splash rated).[1] Rationale: Piperidine derivatives are basic amines; eye contact can cause rapid corneal clouding. Safety glasses are insufficient for liquid handling.
Dermal (Hand)	Double Nitrile Gloves	Spec: Inner: 4 mil Nitrile (Blue/White). Outer: 5-8 mil Extended Cuff Nitrile (Purple/Black).[1] Rationale: Prevents permeation.[2][3][4][7][8][9] Change outer gloves immediately upon splash or every 60 minutes.
Respiratory	Fume Hood / N95	Spec: Certified Chemical Fume Hood (Face velocity: 80–100 fpm). Rationale: H335 hazard.[4][7] If hood work is impossible, a half-face respirator with Organic Vapor (OV) cartridges is required.[1]
Body	Lab Coat (Cotton/Poly)	Spec: Snap-closure, high-neck, long sleeve.[1] Rationale: Standard barrier. Synthetic fibers (100% polyester) should be avoided due to static accumulation with organic solvents.

Visualization: PPE Selection Workflow

The following decision tree guides the selection of PPE based on the operational state of the chemical.

Figure 1: PPE Decision Logic based on physical state and procedural risk.[1]

Operational Handling Protocol

This protocol ensures scientific integrity by preventing cross-contamination while maximizing operator safety.

Phase 1: Pre-Operational Check[1]

• Verify Ventilation: Ensure fume hood monitor indicates "Safe" (Flow > 80 fpm).

• Quench Preparation: Have a beaker of dilute acetic acid (5%) or citric acid ready. This acts as a neutralizing agent for immediate decontamination of basic amine spills.

• Static Control: If the substance is a dry powder, use an anti-static gun or ionizer bar during weighing to prevent dispersal.

Phase 2: Weighing and Transfer

• Technique: Use the "Closed-Transfer" method.[1]

  • Tare the receiving vessel (e.g., Round Bottom Flask) with a septum or cap.

  • Transfer the solid/oil using a disposable spatula or glass pipette.

  • Do not use metal spatulas if the compound is suspected to be a hydrochloride salt (corrosion risk); use porcelain or PTFE-coated tools.[1]

  • Immediately wipe the spatula with a Kimwipe soaked in methanol, then dispose of the wipe in solid hazardous waste.

Phase 3: Reaction Setup

• Solvent Compatibility: trans-1-Benzyl-3-methyl-piperidin-4-ol is soluble in DCM, Methanol, and Ethyl Acetate.[1]

• Exotherm Warning: When acidifying this compound (e.g., salt formation with HCl), the reaction is exothermic. Add acid dropwise at 0°C to prevent thermal runaway or splashing.

Emergency Response & Decontamination

In the event of exposure, immediate action mitigates long-term injury.[1]

Exposure Response Table

Type	Immediate Action	Medical Follow-up
Skin Contact	Flush with water for 15 mins.[1][2][4] Use soap (not alcohol).	Seek medical attention if redness persists.
Eye Contact	Irrigate immediately at eyewash station for 15 mins. Hold eyelids open.	Mandatory ophthalmologist review.
Inhalation	Evacuate to fresh air.[2][3][4][6][8][9] Loosen clothing.[2][4][6][8]	Monitor for respiratory edema (delayed).

Spill Management Workflow

Minor Spill (< 10 mL/g):

• Alert nearby personnel.[7]

• Cover spill with vermiculite or chem-sorb pads .[1]

• Neutralize trace residues with dilute acetic acid.

• Collect waste into a sealed bag labeled "Hazardous Waste - Toxic".[1]

Major Spill (> 10 mL/g):

• Evacuate the lab.

• Close fume hood sashes.

• Contact HSE / Emergency Services.

Visualization: Spill Response Logic

Figure 2: Logical flow for determining spill response severity and action.

Waste Disposal Strategy

Compliance with EPA (RCRA) and local regulations is mandatory.

• Stream A (Solid Waste): Contaminated gloves, paper towels, and solid chemical residue.

  • Bin Label: "Hazardous Solid Waste - Toxic/Irritant."[1]

• Stream B (Liquid Organic): Mother liquors and solvent washes.

  • Bin Label: "Organic Solvents - Halogenated" (if DCM used) or "Non-Halogenated."[1]

• Stream C (Aqueous): Aqueous layers from extractions.

  • Check pH: Adjust to pH 6–8 before disposal into "Aqueous Waste" container. Do not pour down the drain.

References

• PubChem. (n.d.). Compound Summary: 1-Benzyl-4-methylpiperidin-3-ol (Isomer Analogue).[1] National Library of Medicine. Retrieved October 26, 2025, from [Link]

• ECHA (European Chemicals Agency). (n.d.). C&L Inventory: Piperidine derivatives. Retrieved October 26, 2025, from [Link]

Sources

• 1. 1-Benzyl-4-methylpiperidin-3-ol | C13H19NO | CID 21955384 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. assets.thermofisher.cn [assets.thermofisher.cn]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. fishersci.com [fishersci.com]
• 5. cleanchemlab.com [cleanchemlab.com]
• 6. tcichemicals.com [tcichemicals.com]
• 7. store.apolloscientific.co.uk [store.apolloscientific.co.uk]
• 8. echemi.com [echemi.com]
• 9. cdhfinechemical.com [cdhfinechemical.com]